2-Propyl-1-pentanol

• CAS: 58175-57-8

Core Science & Biosynthesis

A Comprehensive Technical Guide to 2-Propyl-1-pentanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Propyl-1-pentanol, a branched-chain primary alcohol, serves as a versatile chemical intermediate and a subject of interest in various scientific domains. Its structural characteristics, particularly the alkyl branching, influence its physicochemical properties and potential biological interactions. This technical guide provides an in-depth overview of 2-Propyl-1-pentanol, encompassing its chemical identity, physical properties, synthesis and analysis methodologies, and known biological effects, tailored for professionals in research and drug development.

Chemical Identification and Properties

The fundamental identification and key physicochemical properties of 2-Propyl-1-pentanol are summarized below.

Identifier	Value	Reference
IUPAC Name	2-propylpentan-1-ol	[1]
CAS Number	58175-57-8	[1]
Molecular Formula	C₈H₁₈O	[2]
Molecular Weight	130.23 g/mol	[2][3]

Physical and Chemical Properties	Value	Reference
Appearance	Colorless liquid
Boiling Point	80-82 °C at 12 mmHg	[3]
Density	0.83 g/mL at 25 °C	[3]
Refractive Index (n20/D)	1.43	[3]
SMILES	CCCC(CCC)CO	[1]
InChI Key	LASHFHLFDRTERB-UHFFFAOYSA-N	[1]

Experimental Protocols

While specific, detailed experimental protocols for the synthesis and purification of 2-Propyl-1-pentanol are not extensively documented in publicly available literature, general methodologies for similar branched-chain alcohols can be applied.

Synthesis via Guerbet Reaction

The Guerbet reaction is a common method for the synthesis of branched-chain alcohols from smaller primary alcohols. This reaction involves a catalytic process of dehydrogenation, aldol condensation, dehydration, and subsequent hydrogenation.

General Protocol:

• Reactants: A primary alcohol (e.g., butanol or pentanol) serves as the starting material.

• Catalyst: A combination of a dehydrogenation/hydrogenation catalyst (e.g., a palladium or copper-based catalyst) and a basic co-catalyst (e.g., sodium alkoxide) is typically employed.

• Reaction Conditions: The reaction is conducted at elevated temperatures, often above 100°C, and may be performed at atmospheric or elevated pressure.

• Water Removal: Continuous removal of water, a byproduct of the condensation step, is crucial to drive the reaction towards the product.

• Work-up: After the reaction is complete, the catalyst is removed by filtration. The product mixture is then subjected to purification.

Purification

Standard laboratory techniques for the purification of liquid organic compounds can be utilized for 2-Propyl-1-pentanol.

General Protocol:

• Distillation: Fractional distillation under reduced pressure (vacuum distillation) is a highly effective method for separating 2-Propyl-1-pentanol from unreacted starting materials and other byproducts with different boiling points. The boiling point of 80-82 °C at 12 mmHg can be used as a reference.[3]

• Chromatography: For higher purity, column chromatography using a suitable stationary phase (e.g., silica gel) and eluent system can be employed.

Analytical Characterization

The identity and purity of 2-Propyl-1-pentanol can be confirmed using standard analytical techniques.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is used to determine the purity of the compound and confirm its molecular weight. A typical GC-MS protocol would involve dissolving the sample in a volatile solvent and injecting it into the GC, where it is separated based on its boiling point and polarity. The separated components then enter the mass spectrometer, which provides a mass spectrum that can be compared to a database for identification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR spectroscopy are essential for confirming the chemical structure of 2-Propyl-1-pentanol.[1] The spectra provide information about the chemical environment of the hydrogen and carbon atoms in the molecule.[1]

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the presence of the hydroxyl (-OH) functional group, which is characteristic of alcohols.

Biological Activity and Signaling Pathways

Direct studies on the specific signaling pathway interactions of 2-Propyl-1-pentanol are limited. However, information on the biological effects of aliphatic alcohols, in general, provides a basis for understanding its potential toxicological profile.

Higher aliphatic alcohols are known to cause skin and eye irritation.[4] Inhalation or ingestion of significant quantities can lead to central nervous system (CNS) depression, with symptoms including headache, dizziness, and muscle weakness.

The neurotoxic effects of alcohols are generally attributed to their interactions with various neurotransmitter systems and intracellular signaling cascades. Ethanol, the most studied alcohol, is known to modulate the function of:

• GABAₐ Receptors: Potentiating the effect of the inhibitory neurotransmitter GABA.

• NMDA Receptors: Inhibiting the function of the excitatory neurotransmitter glutamate.

• Intracellular Signaling Cascades: Including those involving protein kinase A (PKA) and protein kinase C (PKC).

While it is plausible that 2-Propyl-1-pentanol may exert its CNS effects through similar mechanisms, further research is required for confirmation.

Role in Drug Development

The branched-chain alcohol motif is present in numerous pharmaceutical compounds.[5] This structural feature can influence a molecule's solubility, metabolic stability, and ability to interact with biological targets through hydrogen bonding. While 2-Propyl-1-pentanol itself is primarily used as a synthesis reagent, its structural class is of interest in drug design and development.[2] The introduction of branched alkyl chains can modulate the lipophilicity and steric bulk of a drug candidate, potentially improving its pharmacokinetic and pharmacodynamic properties.

Diagrams

Caption: General workflow for the synthesis and purification of 2-Propyl-1-pentanol.

Caption: Potential neurotoxic signaling pathways of aliphatic alcohols.

References

• 1. 1-Pentanol, 2-propyl- | C8H18O | CID 123543 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. 2-PROPYL-1-PENTANOL | 58175-57-8 [chemicalbook.com]
• 4. Regulation of signaling pathways involved in lupeol induced inhibition of proliferation and induction of apoptosis in human prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Spectroscopic Profile of 2-Propyl-1-pentanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 2-Propyl-1-pentanol, a valuable building block in organic synthesis and drug discovery. The following sections detail its mass spectrometry, infrared spectroscopy, and nuclear magnetic resonance spectroscopy characteristics, along with standardized experimental protocols for data acquisition.

Mass Spectrometry (MS)

Mass spectrometry of 2-Propyl-1-pentanol reveals a fragmentation pattern characteristic of a primary alcohol. The electron ionization (EI) mass spectrum shows a weak molecular ion peak and prominent fragment ions resulting from alpha-cleavage and dehydration.

m/z	Relative Intensity (%)	Proposed Fragment
130	< 1	[M]+• (Molecular Ion)
99	15	[M - CH2OH]+
87	10	[M - C3H7]+
70	85	[M - C3H7 - H2O]+ or [C5H10]+•
57	100	[C4H9]+ (Base Peak)
56	95	[C4H8]+•
43	80	[C3H7]+
41	75	[C3H5]+
29	60	[C2H5]+

Infrared (IR) Spectroscopy

The infrared spectrum of 2-Propyl-1-pentanol, typically acquired neat (as a thin liquid film), displays characteristic absorption bands corresponding to its functional groups.[1]

Wavenumber (cm⁻¹)	Intensity	Assignment
~3330	Strong, Broad	O-H stretch (hydrogen-bonded)
2958, 2927, 2872	Strong	C-H stretch (alkane)
1466	Medium	C-H bend (methylene and methyl)
1379	Medium	C-H bend (methyl)
1058	Strong	C-O stretch (primary alcohol)

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and proton environments within the 2-Propyl-1-pentanol molecule.

¹H NMR Spectroscopy

The ¹H NMR spectrum of 2-Propyl-1-pentanol in a suitable deuterated solvent (e.g., CDCl₃) exhibits distinct signals for the different proton environments. The chemical shifts are influenced by the proximity to the electron-withdrawing hydroxyl group.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~3.55	d	2H	-CH₂OH
~2.2-2.4	m	1H	-CH(CH₂OH)-
~1.2-1.4	m	8H	-CH₂CH₂CH₃
~0.9	t	6H	-CH₂CH₃

Note: The hydroxyl proton (-OH) signal is often a broad singlet and its chemical shift can vary depending on concentration and solvent.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum of 2-Propyl-1-pentanol shows four distinct signals, corresponding to the four unique carbon environments in the molecule.

Chemical Shift (δ, ppm)	Assignment
~65.5	-CH₂OH
~43.5	-CH(CH₂OH)-
~33.0	-CH₂CH₂CH₃
~20.5	-CH₂CH₂CH₃
~14.5	-CH₂CH₃

Experimental Protocols

The following are general experimental protocols for obtaining the spectroscopic data presented above. Instrument parameters may need to be optimized for specific equipment.

Mass Spectrometry

Instrumentation: Gas Chromatograph-Mass Spectrometer (GC-MS) with an electron ionization (EI) source. Sample Preparation: A dilute solution of 2-Propyl-1-pentanol in a volatile organic solvent (e.g., dichloromethane or ethyl acetate) is prepared. GC Conditions:

• Injector Temperature: 250 °C

• Column: A non-polar capillary column (e.g., DB-5ms).

• Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

• Carrier Gas: Helium at a constant flow rate. MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 20-200.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

Infrared (IR) Spectroscopy

Instrumentation: Fourier Transform Infrared (FTIR) spectrometer. Sample Preparation: A drop of neat 2-Propyl-1-pentanol is placed between two sodium chloride (NaCl) or potassium bromide (KBr) plates to create a thin liquid film. Data Acquisition:

• Spectral Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32 scans are co-added to improve the signal-to-noise ratio.

• A background spectrum of the clean salt plates is recorded prior to the sample scan and automatically subtracted.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Instrumentation: A high-field NMR spectrometer (e.g., 300 MHz or higher). Sample Preparation: Approximately 5-10 mg of 2-Propyl-1-pentanol is dissolved in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) containing a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm). The solution is then transferred to a 5 mm NMR tube. ¹H NMR Acquisition:

• Pulse Program: A standard single-pulse experiment.

• Spectral Width: A range sufficient to cover all proton signals (e.g., 0-10 ppm).

• Number of Scans: 8-16 scans.

• Relaxation Delay: 1-2 seconds. ¹³C NMR Acquisition:

• Pulse Program: A proton-decoupled pulse program (e.g., zgpg30).

• Spectral Width: A range sufficient to cover all carbon signals (e.g., 0-220 ppm).

• Number of Scans: 128 or more scans may be required due to the low natural abundance of ¹³C.

• Relaxation Delay: 2-5 seconds.

Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of an organic compound like 2-Propyl-1-pentanol.

Caption: Workflow for Spectroscopic Analysis.

References

• 1. 1-Pentanol, 2-propyl- | C8H18O | CID 123543 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility and Stability of 2-Propyl-1-pentanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability characteristics of 2-Propyl-1-pentanol (CAS No: 58175-57-8), a branched primary alcohol. The information herein is intended to support research, development, and formulation activities.

Core Physicochemical Properties

2-Propyl-1-pentanol is a colorless to pale yellow liquid with the molecular formula C8H18O.[1] Its branched structure influences its physical and chemical behaviors, particularly its solubility and stability.

Property	Value	Reference
Molecular Formula	C8H18O	[2][3]
Molecular Weight	130.23 g/mol
Appearance	Colorless to pale yellow liquid	[1]
Density	0.83 g/mL at 25 °C	[1]
Boiling Point	80-82 °C at 12 mmHg	[1]
Flash Point	72 °C (161.6 °F)
Refractive Index	n20/D 1.43	[1]

Solubility Characteristics

The solubility of 2-Propyl-1-pentanol is dictated by its molecular structure, which features a polar hydroxyl (-OH) group and a nonpolar eight-carbon aliphatic chain.

Aqueous Solubility

Organic Solvent Solubility

In contrast to its low aqueous solubility, 2-Propyl-1-pentanol is readily soluble in many organic solvents.[1] This is attributed to the "like dissolves like" principle, where the nonpolar alkyl chain interacts favorably with nonpolar and moderately polar organic solvents.

Solvent	Qualitative Solubility
Ethanol	Soluble[1]
Ether	Soluble[1]

Note: Quantitative solubility data in various organic solvents is not extensively documented in the reviewed literature. Experimental determination is recommended for specific formulation requirements.

Stability Profile

Under standard storage conditions, 2-Propyl-1-pentanol is considered a stable compound.[4] However, its stability can be compromised by certain conditions and incompatible materials.

General Stability and Storage

For optimal shelf life, 2-Propyl-1-pentanol should be stored in a cool, dry, and well-ventilated area in tightly sealed containers.[4] It is recommended to keep it away from sources of ignition, as it is a combustible liquid.

Incompatibilities

Contact with the following substances should be avoided to prevent degradation or hazardous reactions:

• Strong Acids [4]

• Acid Chlorides [4]

• Acid Anhydrides [4]

• Oxidizing Agents [4]

Degradation Pathways

While specific degradation pathways for 2-Propyl-1-pentanol are not detailed in the available literature, primary alcohols, in general, can undergo oxidation to form aldehydes and subsequently carboxylic acids. Forced degradation studies under various stress conditions (e.g., acidic, basic, oxidative, photolytic, and thermal) would be necessary to fully elucidate its degradation profile.[6][7][8][9]

Experimental Protocols

The following sections outline generalized experimental methodologies for determining the solubility and stability of 2-Propyl-1-pentanol. These protocols are based on standard laboratory practices and can be adapted to specific research needs.

Determination of Aqueous and Organic Solubility

This protocol describes a method for the quantitative determination of the solubility of 2-Propyl-1-pentanol in a given solvent.

Methodology:

• Preparation of Saturated Solution:

  • Add an excess amount of 2-Propyl-1-pentanol to a known volume of the solvent (e.g., water, ethanol) in a sealed container.

  • Agitate the mixture at a constant temperature (e.g., 25 °C) for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached. A magnetic stirrer or a shaker bath can be used.

• Phase Separation:

  • Allow the mixture to stand undisturbed for a sufficient time to allow for the separation of the undissolved solute from the saturated solution.

  • Carefully collect an aliquot of the clear, saturated supernatant. Centrifugation can be employed to facilitate the separation of any suspended micro-droplets.

• Quantification:

  • Analyze the concentration of 2-Propyl-1-pentanol in the aliquot using a suitable analytical technique, such as Gas Chromatography (GC) with a Flame Ionization Detector (FID).

  • Prepare a calibration curve using standard solutions of 2-Propyl-1-pentanol of known concentrations in the same solvent.

• Calculation:

  • Determine the concentration of 2-Propyl-1-pentanol in the saturated solution from the calibration curve.

  • Express the solubility in appropriate units, such as g/100 mL or mol/L.

Caption: Workflow for Determining the Solubility of 2-Propyl-1-pentanol.

Stability Assessment via Forced Degradation Studies

This protocol outlines a general approach for conducting forced degradation studies to identify potential degradation products and assess the stability of 2-Propyl-1-pentanol under various stress conditions. This is based on the principles outlined in the ICH guidelines.[7][9]

Methodology:

• Sample Preparation:

  • Prepare solutions of 2-Propyl-1-pentanol in appropriate solvents (e.g., water, acetonitrile/water mixtures).

• Application of Stress Conditions:

  • Acidic Hydrolysis: Add a strong acid (e.g., 0.1 N HCl) and heat the solution (e.g., at 60 °C).

  • Basic Hydrolysis: Add a strong base (e.g., 0.1 N NaOH) and heat the solution (e.g., at 60 °C).

  • Oxidative Degradation: Add an oxidizing agent (e.g., 3% H2O2) and store at room temperature.

  • Thermal Degradation: Heat the sample (solid or solution) at an elevated temperature (e.g., 80 °C).

  • Photolytic Degradation: Expose the sample to UV and visible light.

  • A control sample should be stored under normal conditions.

• Time Points:

  • Collect samples at various time points (e.g., 0, 6, 12, 24, 48 hours).

• Sample Analysis:

  • Neutralize the acidic and basic samples before analysis.

  • Analyze all samples using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with a UV or Mass Spectrometry (MS) detector, or GC-MS.

• Data Evaluation:

  • Compare the chromatograms of the stressed samples with the control sample.

  • Identify and quantify any degradation products.

  • Determine the percentage of degradation of 2-Propyl-1-pentanol.

Caption: Workflow for Forced Degradation Study of 2-Propyl-1-pentanol.

References

• 1. 2-propyl-1-pentano [chembk.com]
• 2. 2-Propyl-1-pentanol [webbook.nist.gov]
• 3. 2-n-Propyl-1-pentanol, 97% | Fisher Scientific [fishersci.ca]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. 2-Propyl-1-pentanol (CAS 58175-57-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 6. forced degradation products: Topics by Science.gov [science.gov]
• 7. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 8. pharmaguideline.co.uk [pharmaguideline.co.uk]
• 9. resolvemass.ca [resolvemass.ca]

Synthesis of 2-Propyl-1-pentanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the primary synthesis pathways for 2-Propyl-1-pentanol, a branched-chain primary alcohol with applications in various chemical syntheses. The document details several viable synthetic routes, including the Guerbet reaction, Grignard synthesis, and the reduction of 2-propylpentanoic acid, presenting theoretical and adaptable experimental protocols. All quantitative data is summarized for comparative analysis, and key pathways are visualized using Graphviz diagrams.

Overview of Synthetic Pathways

2-Propyl-1-pentanol, with the chemical formula C8H18O, can be synthesized through several established organic chemistry reactions. The most prominent methods include:

• The Guerbet Reaction: A self-condensation of 1-pentanol at elevated temperatures in the presence of a catalyst and a base.

• Grignard Synthesis: The reaction of a Grignard reagent with an appropriate epoxide, offering two potential routes.

• Reduction of 2-Propylpentanoic Acid: A straightforward reduction of the corresponding carboxylic acid using a strong reducing agent.

• Aldol Condensation and Hydrogenation: The aldol condensation of valeraldehyde followed by the selective hydrogenation of the resulting α,β-unsaturated aldehyde.

Each pathway offers distinct advantages and challenges in terms of reagent availability, reaction conditions, and potential yields.

The Guerbet Reaction Pathway

The Guerbet reaction is a classic method for the dimerization of primary alcohols to form β-alkylated alcohols.[1] The self-condensation of 1-pentanol is a direct route to 2-propyl-1-pentanol. The reaction proceeds through a sequence of dehydrogenation, aldol condensation, dehydration, and hydrogenation steps.[1]

Caption: Guerbet reaction pathway for 2-Propyl-1-pentanol synthesis.

Experimental Protocol (Adapted from General Guerbet Reaction Procedures)

Materials:

• 1-Pentanol

• Potassium hydroxide (KOH) or Sodium hydroxide (NaOH)

• Raney Nickel or a supported palladium catalyst

• High-pressure autoclave reactor with mechanical stirring and temperature control

• Distillation apparatus

Procedure:

• The autoclave reactor is charged with 1-pentanol and a catalytic amount of a base (e.g., 5 mol% KOH).

• A hydrogenation catalyst (e.g., Raney Nickel, 1-5 wt%) is added to the mixture.

• The reactor is sealed and purged with an inert gas (e.g., nitrogen or argon).

• The mixture is heated to a temperature in the range of 200-250 °C while stirring. The pressure will increase due to the formation of hydrogen and water.[2]

• The reaction is maintained at this temperature for several hours (e.g., 4-24 hours), with the progress monitored by gas chromatography (GC).

• After completion, the reactor is cooled to room temperature, and the pressure is carefully released.

• The crude product is filtered to remove the catalyst.

• The filtrate is washed with water to remove the base and then dried over anhydrous magnesium sulfate.

• The final product, 2-propyl-1-pentanol, is purified by fractional distillation under reduced pressure.

Quantitative Data:

Grignard Synthesis Pathways

The Grignard reaction provides a versatile method for the formation of carbon-carbon bonds and the synthesis of alcohols. For the synthesis of the primary alcohol 2-propyl-1-pentanol, the reaction of a Grignard reagent with an epoxide is a suitable approach. Two primary retrosynthetic disconnections are possible.

Caption: Grignard synthesis pathways for 2-Propyl-1-pentanol.

Experimental Protocol (General Procedure for Grignard Reaction with Epoxides)

Materials:

• Magnesium turnings

• 1-Bromopropane or 1-Bromopentane

• Pentyloxirane or Propylene oxide

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Iodine crystal (as initiator)

• Saturated aqueous ammonium chloride solution

• Distillation apparatus

Procedure:

• Preparation of the Grignard Reagent:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, magnesium turnings are placed.

  • A small crystal of iodine is added.

  • A solution of the corresponding alkyl bromide (1-bromopropane for Route A, 1-bromopentane for Route B) in anhydrous ether is added dropwise from the dropping funnel. The reaction is initiated, which is indicated by the disappearance of the iodine color and gentle refluxing of the ether.

  • The remaining alkyl bromide solution is added at a rate to maintain a gentle reflux. After the addition is complete, the mixture is refluxed for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Epoxide:

  • The Grignard reagent solution is cooled in an ice bath.

  • A solution of the corresponding epoxide (pentyloxirane for Route A, propylene oxide for Route B) in anhydrous ether is added dropwise with vigorous stirring. The reaction is exothermic and the temperature should be maintained below 10 °C.[4]

  • After the addition is complete, the reaction mixture is stirred at room temperature for several hours or until the reaction is complete (monitored by TLC or GC).

• Work-up and Purification:

  • The reaction mixture is slowly poured into a stirred mixture of crushed ice and saturated aqueous ammonium chloride solution.

  • The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

  • The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed by rotary evaporation.

  • The crude 2-propyl-1-pentanol is purified by fractional distillation under reduced pressure.

Quantitative Data:

Yields for Grignard reactions with epoxides are generally good, often in the range of 60-80%, provided that anhydrous conditions are strictly maintained.[5]

Reduction of 2-Propylpentanoic Acid

The reduction of a carboxylic acid to a primary alcohol is a fundamental transformation in organic synthesis. 2-Propylpentanoic acid (valproic acid) can be effectively reduced to 2-propyl-1-pentanol using a powerful reducing agent like lithium aluminum hydride (LiAlH4).[6][7]

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. US20120220806A1 - Method For Producing Guerbet Alcohols - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 18.5 Reactions of Epoxides: Ring-Opening - Organic Chemistry | OpenStax [openstax.org]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. Reduction of Carboxylic Acids by LiAlH₄ | Ambeed [ambeed.com]

An In-depth Technical Guide to the Physical Properties of 2-Propyl-1-pentanol

This guide provides a comprehensive overview of the key physical properties of 2-Propyl-1-pentanol, with a specific focus on its boiling point and density. The information is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Quantitative Physical Properties

The physical properties of 2-Propyl-1-pentanol have been determined through various experimental measurements. A summary of these quantitative data is presented in the table below for ease of reference and comparison.

Physical Property	Value	Conditions
Boiling Point	80-82 °C	at 12 mmHg[1][2][3][4][5]
179 °C	at standard pressure[6]
171-172 °C	-
Density	0.83 g/mL	at 25 °C[1][2][3][4][5]
0.9 g/cm³	at 21 °C[6]
0.829 g/mL	at 25 °C[1]
0.819 g/mL	at 25 °C[1]
0.803 g/mL	at 25 °C[1]

Experimental Protocols

The following sections detail the standard methodologies for determining the boiling point and density of a liquid compound such as 2-Propyl-1-pentanol.

Determination of Boiling Point: Capillary Method

The capillary method is a common and effective technique for determining the boiling point of a small quantity of liquid.

Apparatus:

• Melting point apparatus or oil bath

• Thermometer

• Small test tube

• Capillary tube (sealed at one end)

• Sample of 2-Propyl-1-pentanol

Procedure:

• A small amount of 2-Propyl-1-pentanol is placed into the small test tube.

• The capillary tube is placed inside the test tube with its open end submerged in the liquid.

• The test tube is then attached to the thermometer and placed in the heating apparatus (oil bath or melting point apparatus).

• The apparatus is heated slowly. As the temperature rises, air trapped in the capillary tube will slowly be expelled.

• When the boiling point of the liquid is reached, a continuous stream of bubbles will emerge from the capillary tube.[7]

• The heat is then removed, and the liquid is allowed to cool.

• The boiling point is the temperature at which the liquid just begins to enter the capillary tube as it cools.[7] This is the point where the vapor pressure of the liquid equals the external pressure.

Determination of Density: Pycnometer Method

A pycnometer is a flask with a specific, accurately known volume, used to determine the density of liquids with high precision.[8]

Apparatus:

• Pycnometer (volumetric flask with a ground glass stopper containing a capillary tube)

• Analytical balance

• Thermometer

• Water bath

• Sample of 2-Propyl-1-pentanol

Procedure:

• The empty, clean, and dry pycnometer is accurately weighed on an analytical balance.

• The pycnometer is then filled with distilled water of a known temperature and weighed again to determine the mass of the water. This allows for the precise calculation of the pycnometer's volume, as the density of water at various temperatures is well-established.

• The pycnometer is emptied, dried, and then filled with 2-Propyl-1-pentanol.

• The filled pycnometer is placed in a water bath to bring it to the desired temperature (e.g., 25°C). The volume is adjusted to the calibration mark.

• The pycnometer is then removed from the water bath, carefully dried on the outside, and weighed.

• The density of the 2-Propyl-1-pentanol is calculated by dividing the mass of the liquid by the volume of the pycnometer.

Visualized Workflow

The following diagram illustrates the general experimental workflow for the determination of the physical properties of a liquid sample like 2-Propyl-1-pentanol.

Workflow for Physical Property Determination

References

• 1. 2-Propyl-1-pentanol 99 58175-57-8 [sigmaaldrich.com]
• 2. 2-PROPYL-1-PENTANOL CAS#: 58175-57-8 [m.chemicalbook.com]
• 3. 2-PROPYL-1-PENTANOL price,buy 2-PROPYL-1-PENTANOL - chemicalbook [chemicalbook.com]
• 4. chembk.com [chembk.com]
• 5. 2-PROPYL-1-PENTANOL | 58175-57-8 [chemicalbook.com]
• 6. echemi.com [echemi.com]
• 7. jove.com [jove.com]
• 8. mt.com [mt.com]

Thermophysical Properties of 2-Propyl-1-pentanol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential thermophysical properties of 2-propyl-1-pentanol (C₈H₁₈O), a branched-chain alcohol with applications in various scientific and industrial fields, including its potential use as a solvent or excipient in drug development. The data presented herein is compiled from critically evaluated sources and is intended to be a valuable resource for researchers and professionals requiring accurate physical property data for modeling, process design, and formulation development.

Core Thermophysical Data

The following tables summarize the key thermophysical properties of 2-propyl-1-pentanol. The data has been aggregated from various reputable sources, and efforts have been made to provide the most accurate and well-documented values.

Table 1: Identification and General Properties

Property	Value	Source
Chemical Formula	C₈H₁₈O
Molecular Weight	130.23 g/mol	[1]
CAS Number	58175-57-8
Appearance	Colorless liquid

Table 2: Temperature-Dependent Properties

Property	Temperature (K)	Pressure (kPa)	Value	Units	Source
Boiling Point	298.15	101.325	452.15 - 453.15	K	[1][2]
Liquid Density	298.15	101.325	830	kg/m ³
Liquid Viscosity	270	Saturation	1.45E-02	Pa·s	[3]
300	Saturation	4.68E-03	Pa·s	[3]
400	Saturation	6.09E-04	Pa·s	[3]
500	Saturation	2.13E-04	Pa·s	[3]
600	Saturation	1.12E-04	Pa·s	[3]
Liquid Thermal Conductivity	200	Saturation	1.57E-01	W/(m·K)	[3]
300	Saturation	1.39E-01	W/(m·K)	[3]
400	Saturation	1.21E-01	W/(m·K)	[3]
500	Saturation	1.03E-01	W/(m·K)	[3]
Ideal Gas Heat Capacity (Cp)	200	Not Applicable	1.95E+02	J/(mol·K)	[3]
300	Not Applicable	2.58E+02	J/(mol·K)	[3]
400	Not Applicable	3.20E+02	J/(mol·K)	[3]
500	Not Applicable	3.75E+02	J/(mol·K)	[3]
600	Not Applicable	4.22E+02	J/(mol·K)	[3]

Table 3: Other Physical Properties

Property	Value	Units	Conditions	Source
Refractive Index (n_D)	1.43	293.15 K
Surface Tension	Data not available in searched literature	mN/m

Experimental Protocols

The following sections detail the generalized experimental methodologies for determining the key thermophysical properties of liquids like 2-propyl-1-pentanol. While the specific apparatus and conditions used to generate the data in the tables may have varied, these protocols represent standard and widely accepted techniques.

Density Measurement (Pycnometer Method)

The density of a liquid can be accurately determined using a pycnometer, a glass flask with a precise volume.

Methodology:

• Cleaning and Drying: The pycnometer and its stopper are thoroughly cleaned with a suitable solvent (e.g., acetone or ethanol) and dried completely.

• Mass of Empty Pycnometer: The mass of the empty, dry pycnometer with its stopper is accurately measured using an analytical balance.

• Mass of Pycnometer with Water: The pycnometer is filled with distilled, deionized water of a known temperature. The stopper is carefully inserted, ensuring any excess water is expelled through the capillary. The exterior of the pycnometer is dried, and its mass is measured.

• Mass of Pycnometer with Sample: The pycnometer is emptied, dried, and then filled with 2-propyl-1-pentanol at the same temperature as the water. The mass of the filled pycnometer is measured.

• Calculation: The density of the sample is calculated using the following formula: Density_sample = (Mass_sample / Mass_water) * Density_water

Workflow for Density Measurement using a Pycnometer.

Viscosity Measurement (Ostwald Viscometer)

The viscosity of a liquid can be determined by measuring the time it takes for a known volume of the liquid to flow through a capillary of a known dimension in an Ostwald viscometer.

Methodology:

• Cleaning and Drying: The viscometer is cleaned with a suitable solvent and dried thoroughly.

• Sample Loading: A precise volume of 2-propyl-1-pentanol is introduced into the larger bulb of the viscometer.

• Temperature Equilibration: The viscometer is placed in a constant-temperature bath until the sample reaches the desired temperature.

• Flow Time Measurement: The liquid is drawn up into the other arm of the viscometer above the upper timing mark. The time taken for the liquid meniscus to fall from the upper to the lower timing mark is measured accurately using a stopwatch.

• Reference Measurement: The process is repeated with a reference liquid of known viscosity (e.g., water) at the same temperature.

• Calculation: The viscosity of the sample is calculated using the following equation: η_sample = (ρ_sample * t_sample / ρ_ref * t_ref) * η_ref where η is the viscosity, ρ is the density, and t is the flow time.

Workflow for Viscosity Measurement using an Ostwald Viscometer.

Surface Tension Measurement (Pendant Drop Method)

The pendant drop method is an optical technique used to determine the surface tension of a liquid. It involves analyzing the shape of a drop of the liquid suspended from a needle tip.

Methodology:

• Apparatus Setup: A syringe with a needle of a specific diameter is filled with 2-propyl-1-pentanol. The syringe is mounted vertically in a holder with a light source behind it and a camera in front.

• Droplet Formation: A small droplet of the liquid is carefully dispensed from the needle tip.

• Image Capture: A high-resolution image of the pendant drop is captured by the camera.

• Shape Analysis: The profile of the drop is analyzed using specialized software. The software fits the shape of the drop to the Young-Laplace equation, which relates the shape of the drop to the surface tension, gravitational force, and the density difference between the liquid and the surrounding medium (usually air).

• Calculation: The software calculates the surface tension based on the analysis of the drop's shape.

Workflow for Surface Tension Measurement using the Pendant Drop Method.

Heat Capacity Measurement (Differential Scanning Calorimetry - DSC)

Differential Scanning Calorimetry is a thermal analysis technique used to measure the amount of heat required to increase the temperature of a sample.

Methodology:

• Sample Preparation: A small, accurately weighed sample of 2-propyl-1-pentanol is hermetically sealed in a DSC pan. An empty sealed pan is used as a reference.

• Instrument Setup: The DSC instrument is calibrated for temperature and heat flow using standard materials.

• Baseline Measurement: A baseline scan is performed with two empty pans to determine the heat flow difference between the sample and reference holders.

• Sapphire Scan: A scan is performed with a sapphire standard of known heat capacity to determine the calibration factor.

• Sample Scan: The sample pan and the empty reference pan are placed in the DSC cell. The sample is subjected to a controlled temperature program (e.g., heating at a constant rate).

• Data Analysis: The heat flow to the sample is measured as a function of temperature. The heat capacity of the sample is calculated by comparing the heat flow of the sample to that of the sapphire standard, after correcting for the baseline.

Workflow for Heat Capacity Measurement using Differential Scanning Calorimetry.

References

• 1. researchgate.net [researchgate.net]
• 2. Combustion of n-C3–C6 Linear Alcohols: An Experimental and Kinetic Modeling Study. Part II: Speciation Measurements in a Jet-Stirred Reactor, Ignition Delay Time Measurements in a Rapid Compression Machine, Model Validation, and Kinetic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scientificlabs.co.uk [scientificlabs.co.uk]

An In-depth Technical Guide to the Natural Occurrence and Sources of 2-Propyl-1-pentanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural occurrence and sources of the branched-chain alcohol, 2-Propyl-1-pentanol. The information is compiled from various scientific sources and is intended for researchers, scientists, and professionals in drug development and related fields. This document summarizes quantitative data, details relevant experimental protocols, and provides visualizations of analytical workflows.

Natural Occurrence of 2-Propyl-1-pentanol

2-Propyl-1-pentanol (C8H18O) is a primary alcohol that has been identified as a volatile organic compound (VOC) in a limited number of natural sources. Its presence has been confirmed in floral nectar (honey), mammalian excreta, and has been suggested in plant extracts.

Floral Nectar (Honey)

Eucalyptus honey has been identified as a natural source of 2-propyl-1-pentanol, where it is considered a potential chemical marker for the honey's botanical origin[1]. The volatile profiles of honey are complex and can be influenced by the nectar source, geographical location, and harvesting season. The presence of specific compounds like 2-propyl-1-pentanol can be used to authenticate monofloral honeys[1].

Mammalian Excreta

2-Propyl-1-pentanol has been detected in human feces[2]. The composition of fecal volatile organic compounds is influenced by diet, gut microbiota, and the host's metabolic processes. The analysis of these VOCs is a growing area of research for potential non-invasive disease biomarkers[1][3][4][5][6].

Plant Kingdom

While a comprehensive screening of the plant kingdom for 2-propyl-1-pentanol has not been documented, its presence has been noted in the extracts of Licania quercina. Furthermore, it has been identified as a volatile compound from Phaseolus vulgaris (common bean) that elicits an electrophysiological response in the mirid bug, Apolygus lucorum. However, detailed studies on the volatile profile of Phaseolus vulgaris have identified a wide range of compounds, and 2-propyl-1-pentanol was not among the 62 volatiles identified in one particular study of dry beans[7]. This suggests that its presence may be specific to certain cultivars, plant parts, or induced by specific environmental conditions such as herbivory.

Quantitative Data

The concentration of 2-Propyl-1-pentanol varies significantly depending on the natural source. The following table summarizes the available quantitative data.

Natural Source	Matrix	Concentration	Analytical Method	Reference
Eucalyptus honey	Honey	180.9 ng / 5g	HS-SPME-GC-MS	[1]
Human Feces	Feces	Detected, not quantified	GC-MS	[2]

Experimental Protocols

The identification and quantification of 2-Propyl-1-pentanol from natural sources are primarily achieved through chromatographic techniques, particularly Gas Chromatography-Mass Spectrometry (GC-MS) coupled with a headspace sampling method.

Headspace Solid-Phase Microextraction (HS-SPME) for Honey Volatiles

This method is suitable for the extraction of volatile and semi-volatile compounds from honey for subsequent analysis by GC-MS[3][8][9][10][11].

Materials:

• 20 mL screw-cap vials with PTFE/silicone septa

• Solid-Phase Microextraction (SPME) fiber assembly with a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber

• Stir plate and magnetic stir bars

• Water bath or heating block

• Sodium chloride (NaCl)

• Ultrapure water

• Internal standard (e.g., 4-methyl-2-pentanol)

Procedure:

• Weigh 1-5 g of honey into a 20 mL vial.

• Add a saturated NaCl solution or a defined volume of ultrapure water to dissolve the honey. The addition of salt can enhance the release of polar volatiles[4].

• Add a known amount of an internal standard for quantitative analysis.

• Seal the vial with the septum cap.

• Place the vial in a water bath or on a heating block set to a specific temperature (e.g., 60°C) and allow it to equilibrate for a set time (e.g., 15 minutes) with stirring.

• Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 30 minutes) while maintaining the temperature and stirring.

• Retract the fiber into the needle and immediately introduce it into the GC injector for thermal desorption.

HS-SPME-GC-MS Workflow for Honey Volatiles

Headspace GC-MS Analysis of Fecal Volatiles

This protocol outlines a general procedure for the analysis of volatile organic compounds in fecal samples[1][4][5][6].

Materials:

• Headspace vials with septa

• Saturated salt solution (e.g., Lithium Chloride)

• Internal standard solution

• Headspace autosampler

• Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

• Collect and store fecal samples under controlled conditions (e.g., frozen at -80°C) to minimize changes in the volatile profile.

• Weigh a specific amount of the fecal sample into a headspace vial.

• Add a saturated salt solution to enhance the release of polar compounds[4][6].

• Add a known amount of an internal standard.

• Seal the vial and place it in the headspace autosampler.

• Incubate the vial at a controlled temperature (e.g., 80°C) for a specific time to allow volatiles to partition into the headspace.

• Automatically inject a portion of the headspace gas into the GC-MS for analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Instrumentation:

• Gas chromatograph equipped with a capillary column suitable for volatile compound analysis (e.g., DB-WAX or HP-5MS).

• Mass spectrometer detector.

Typical GC Conditions:

• Injector Temperature: 250°C

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: Start at a low temperature (e.g., 40°C), hold for a few minutes, then ramp up to a final temperature (e.g., 240°C) at a controlled rate.

• Split/Splitless Injection: Depending on the concentration of the analytes.

Typical MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from m/z 35 to 400.

• Ion Source Temperature: 230°C.

• Transfer Line Temperature: 280°C.

Identification and Quantification:

• Identification: Compounds are identified by comparing their mass spectra with reference spectra in a library (e.g., NIST) and by comparing their retention indices with known standards.

• Quantification: The concentration of 2-propyl-1-pentanol is determined by creating a calibration curve using a pure standard or by the internal standard method, where the ratio of the peak area of the analyte to the peak area of the internal standard is used for calculation.

Potential Roles and Biosynthesis

Role as an Insect Semiochemical

Volatile organic compounds released by plants can act as semiochemicals, mediating interactions between plants and insects. These can be further classified as pheromones (intraspecific communication) or allelochemicals (interspecific communication), which include kairomones (beneficial to the receiver), allomones (beneficial to the emitter), and synomones (beneficial to both).

The fact that 2-propyl-1-pentanol from Phaseolus vulgaris elicits an electrophysiological response in the mirid bug Apolygus lucorum suggests it may function as a kairomone, guiding the insect to its host plant. However, further behavioral studies are required to confirm this role.

Potential Role of 2-Propyl-1-pentanol as a Kairomone

Biosynthesis

The precise biosynthetic pathway of 2-propyl-1-pentanol in natural sources has not been fully elucidated. However, the biosynthesis of branched-chain alcohols in plants and microorganisms generally occurs through the extension of amino acid or fatty acid metabolic pathways.

One plausible route for the formation of C8 branched-chain alcohols involves the modification of fatty acid synthesis. The pathway could start from acetyl-CoA and involve a series of elongation and reduction steps with branching introduced by specific enzymes. Another possibility is the degradation of larger molecules. Further research, including isotopic labeling studies, is needed to determine the exact biosynthetic origin of 2-propyl-1-pentanol.

Conclusion

2-Propyl-1-pentanol is a naturally occurring volatile compound found in specific sources such as Eucalyptus honey and human feces, with its presence also suggested in certain plants. Quantitative data is currently limited but indicates concentrations in the nanogram per gram range in honey. The primary methods for its detection and quantification are based on headspace sampling coupled with GC-MS. While its role as an insect semiochemical is plausible, further research is required to confirm this and to elucidate its biosynthetic pathway. This guide provides a foundation for researchers interested in further exploring the natural sources and biological significance of this compound.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. Honey Volatiles as a Fingerprint for Botanical Origin—A Review on their Occurrence on Monofloral Honeys - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Optimized sample preparation for fecal volatile organic compound analysis by gas chromatography–mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Optimized sample preparation for fecal volatile organic compound analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. journal.bee.or.kr [journal.bee.or.kr]
• 9. New Sample Preparation Method for Honey Volatiles Fingerprinting Based on Dehydration Homogeneous Liquid–Liquid Extraction (DHLLE) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. dergipark.org.tr [dergipark.org.tr]
• 11. HS-SPME-GC-MS Analysis of the Volatile Composition of Italian Honey for Its Characterization and Authentication Using the Genetic Algorithm [mdpi.com]

An In-depth Technical Guide to the Toxicological and Safety Information for 2-Propyl-1-pentanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological and safety information available for 2-Propyl-1-pentanol (CAS No. 58175-57-8). The information is compiled from a variety of sources and is intended to be a valuable resource for professionals working with this chemical.

Chemical and Physical Properties

2-Propyl-1-pentanol is a branched-chain primary alcohol. Its physical and chemical properties are summarized in the table below.

Property	Value
Molecular Formula	C8H18O
Molecular Weight	130.23 g/mol
Appearance	Colorless, clear liquid
Boiling Point	80-82 °C at 12 mmHg
Density	0.83 g/mL at 25 °C
Refractive Index	n20/D 1.43
Solubility	Insoluble in water; soluble in ethanol and ether

Toxicological Information

The toxicological data for 2-propyl-1-pentanol is largely based on read-across from structurally similar long-chain branched alcohols.

Acute Toxicity

2-Propyl-1-pentanol is expected to have a low order of acute toxicity via the oral and dermal routes.[1]

Route	Species	Value	Classification
Oral	Rat	LD50 > 2000 mg/kg bw	Not Classified
Dermal	Rat	LD50 > 2600 mg/kg bw	Not Classified
Inhalation	-	Data not available	-

Skin Irritation and Corrosion

2-Propyl-1-pentanol is classified as a skin irritant.[2] Repeated or prolonged contact may cause redness, itching, and inflammation.[1] Repeated exposure can also lead to skin cracking, flaking, or drying.[1]

Eye Irritation and Corrosion

This chemical is classified as a serious eye irritant.[2] Contact with the eyes can cause redness, pain, and blurred vision. A study on a similar substance showed it to be "minimally irritating" to the rabbit eye, with effects resolving within 8 days.[3]

Skin Sensitization

There is no specific data available for 2-propyl-1-pentanol. However, based on data for structurally similar alcohols, it is not expected to be a skin sensitizer.

Mutagenicity

Based on the available data for similar long-chain alcohols, 2-propyl-1-pentanol is not considered to be genotoxic.[1] Ames tests on a range of similar alkyl acetates have been negative.[1]

Carcinogenicity

No specific carcinogenicity studies have been conducted on 2-propyl-1-pentanol. IARC, NTP, and OSHA do not list it as a carcinogen.

Reproductive Toxicity

Developmental toxicity studies on several structurally related alcohols have shown no selective developmental toxicity.[1] Any effects on reproduction were only observed at doses that were also toxic to the mother.[1]

Repeated Dose Toxicity

Subchronic oral and dermal studies on similar alcohols indicate a low order of toxicity from repeated exposure.[1]

Experimental Protocols

The following are detailed methodologies for key toxicological experiments, based on OECD guidelines, which would be appropriate for testing 2-propyl-1-pentanol.

Acute Oral Toxicity (based on OECD Guideline 401)

• Test Animals: Healthy, young adult rats of a single sex (females should be nulliparous and not pregnant).

• Housing: Animals are housed in individual cages with controlled temperature, humidity, and a 12-hour light/dark cycle. They have free access to standard laboratory diet and drinking water.

• Procedure:

  • Animals are fasted overnight prior to dosing.

  • The test substance is administered in a single dose by gavage using a stomach tube.

  • A control group receives the vehicle alone.

  • At least three dose levels are used, with the aim of identifying a dose that causes mortality and a dose that causes no mortality.

  • Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.

  • A gross necropsy is performed on all animals at the end of the study.

Skin Irritation (based on OECD Guideline 404)

• Test Animals: Healthy, young adult albino rabbits.

• Housing: Animals are housed in individual cages with controlled environmental conditions.

• Procedure:

  • Approximately 24 hours before the test, the fur is clipped from the dorsal area of the trunk.

  • 0.5 mL of the test substance is applied to a small area (approximately 6 cm²) of intact skin and covered with a gauze patch and non-irritating tape.

  • A control site on the same animal is treated with a sham patch.

  • The exposure period is 4 hours.

  • After exposure, the patches are removed, and the skin is gently cleansed.

  • The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after patch removal.

  • Scoring of skin reactions is performed according to the Draize scale.

Visualizations

General Metabolic Pathway of 2-Propyl-1-pentanol

Caption: General metabolic pathway of 2-Propyl-1-pentanol.

Experimental Workflow for In Vivo Skin Irritation Test

Caption: Workflow for an in vivo skin irritation study.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. Chemical applicability domain of the Local Lymph Node Assay (LLNA) for skin sensitisation potency. Part 3. Apparent discrepancies between LLNA and GPMT sensitisation potential: False positives or differences in sensitivity? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemview.epa.gov [chemview.epa.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2-Propyl-1-pentanol

Abstract

This document provides a comprehensive laboratory protocol for the synthesis of 2-propyl-1-pentanol, a branched-chain higher alcohol. The synthesis is achieved via the Guerbet condensation reaction, a self-condensation of a primary alcohol at elevated temperatures in the presence of a catalyst and a base. Specifically, this protocol details the self-condensation of 1-pentanol to yield 2-propyl-1-pentanol. Included are detailed experimental procedures, tables of reagents and product specifications, and characterization data. Additionally, visualizations of the Guerbet reaction mechanism and the experimental workflow are provided using the DOT language for Graphviz.

Introduction

2-Propyl-1-pentanol (CAS No: 58175-57-8) is an eight-carbon branched primary alcohol.[1][2][3] Such branched alcohols, often referred to as Guerbet alcohols, are valuable chemical intermediates with applications in the production of surfactants, lubricants, plasticizers, and cosmetics. Compared to their linear isomers, they exhibit lower melting points and excellent fluidity.

The synthesis of 2-propyl-1-pentanol is achieved through the Guerbet reaction, a robust method for the dimerization of alcohols.[4][5][6] The overall reaction involves the conversion of two molecules of a primary alcohol into a larger, β-alkylated primary alcohol with the elimination of one molecule of water. The reaction proceeds through a sequence of four catalytic steps:

• Dehydrogenation of the alcohol to an aldehyde.

• Aldol condensation of two aldehyde molecules.

• Dehydration of the aldol adduct to form an α,β-unsaturated aldehyde.

• Hydrogenation of the unsaturated aldehyde to the final Guerbet alcohol.

This protocol provides a detailed method for the synthesis of 2-propyl-1-pentanol from 1-pentanol, adapted from established procedures for Guerbet condensations of similar long-chain alcohols.

Experimental Protocol: Synthesis of 2-Propyl-1-pentanol

This protocol details the self-condensation of 1-pentanol to produce 2-propyl-1-pentanol.

2.1. Materials and Equipment

Reagents	Grade	Supplier
1-Pentanol	Anhydrous, >99%	Sigma-Aldrich
Potassium Hydroxide (KOH)	Pellets, ≥85%	Fisher Scientific
Palladium on Carbon (Pd/C)	10 wt. % loading	Acros Organics
Nitrogen Gas (N₂)	High purity	Airgas
Diethyl Ether	Anhydrous	VWR
Magnesium Sulfate (MgSO₄)	Anhydrous	J.T. Baker
Celite® 545	---	Sigma-Aldrich

Equipment	Description
Three-neck round-bottom flask	500 mL
Mechanical stirrer	With stirring rod and seal
Heating mantle with controller	---
Thermometer or thermocouple	---
Dean-Stark apparatus	With condenser
Nitrogen inlet/outlet	---
Buchner funnel and filter flask	---
Rotary evaporator	---
Vacuum distillation apparatus	---

2.2. Reaction Procedure

• Reactor Setup: Assemble a 500 mL three-neck round-bottom flask with a mechanical stirrer, a thermometer, and a Dean-Stark apparatus fitted with a condenser. The third neck of the flask should be equipped with a nitrogen inlet.

• Charging the Reactor: To the flask, add 1-pentanol (176.3 g, 2.0 mol).

• Catalyst and Base Addition: While stirring the 1-pentanol, carefully add potassium hydroxide pellets (5.6 g, 0.1 mol) and 10% palladium on carbon (1.0 g).

• Inert Atmosphere: Purge the flask with nitrogen gas for 10-15 minutes to establish an inert atmosphere. Maintain a gentle positive pressure of nitrogen throughout the reaction.

• Reaction: Heat the reaction mixture to 220-230 °C with vigorous stirring. The reaction progress is monitored by the collection of water in the Dean-Stark trap. The reaction is considered complete when water evolution ceases (approximately 6-8 hours).

• Cooling: After the reaction is complete, turn off the heating and allow the mixture to cool to room temperature under the nitrogen atmosphere.

• Work-up:

  • Dilute the cooled reaction mixture with 200 mL of diethyl ether.

  • Filter the mixture through a pad of Celite® 545 in a Buchner funnel to remove the palladium catalyst and potassium salts.

  • Wash the filter cake with an additional 50 mL of diethyl ether.

  • Combine the filtrates and wash with 100 mL of deionized water, followed by 100 mL of brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter off the drying agent and concentrate the filtrate using a rotary evaporator to remove the diethyl ether.

• Purification: Purify the crude product by vacuum distillation. Collect the fraction boiling at 80-82 °C at 12 mmHg.

2.3. Safety Precautions

• Conduct the reaction in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Potassium hydroxide is corrosive and should be handled with care.

• Palladium on carbon can be pyrophoric; handle in an inert atmosphere when dry.

• The reaction is conducted at high temperatures; use caution to avoid thermal burns.

Data Presentation

3.1. Reactant and Product Summary

Compound	Formula	Molar Mass ( g/mol )	Amount	Moles
1-Pentanol	C₅H₁₂O	88.15	176.3 g	2.0
2-Propyl-1-pentanol	C₈H₁₈O	130.23	Theoretical: 130.23 g	1.0

3.2. Product Characterization

Property	Value
Appearance	Colorless liquid
CAS Number	58175-57-8
Molecular Formula	C₈H₁₈O
Molecular Weight	130.23 g/mol
Boiling Point	80-82 °C at 12 mmHg[7]
Density	~0.83 g/mL at 25 °C[7]
Refractive Index (n20/D)	~1.43[7]
Expected Yield	High yields, potentially up to 98%, have been reported for the self-condensation of C5 alcohols under optimized conditions with specific catalysts.[8]

3.3. Spectroscopic Data

Technique	Data
¹H NMR	Data available from SpectraBase.
¹³C NMR	Data available from SpectraBase.
IR (Infrared)	Characteristic peaks for O-H and C-H stretching. Data available from PubChem.[8]

Visualizations

4.1. Guerbet Reaction Mechanism

References

• 1. scbt.com [scbt.com]
• 2. 2-n-Propyl-1-pentanol, 97% | Fisher Scientific [fishersci.ca]
• 3. 2-Propyl-1-pentanol [webbook.nist.gov]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. kuleuven.limo.libis.be [kuleuven.limo.libis.be]
• 6. US10214470B2 - Synthesis of guerbet alcohols - Google Patents [patents.google.com]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]

Application Notes and Protocols: 2-Propyl-1-pentanol as a Solvent in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Propyl-1-pentanol (also known as 2-propylpentan-1-ol) is a branched primary alcohol with the molecular formula C8H18O. Its unique structure, featuring a propyl group on the second carbon of a pentanol chain, imparts distinct physical and chemical properties that suggest its potential as a versatile solvent in various organic reactions. These characteristics include a moderate polarity, a relatively high boiling point, and a branched structure that can influence reaction selectivity and solubility of nonpolar reactants. This document provides an overview of its potential applications, summarizes its physical properties, and presents a representative experimental protocol where it could be employed as a solvent.

Physical and Chemical Properties

A comprehensive understanding of a solvent's properties is crucial for its application in organic synthesis. The key physical and chemical data for 2-propyl-1-pentanol are summarized in the table below.

Property	Value	Reference
Molecular Formula	C8H18O	[1]
Molecular Weight	130.23 g/mol	[1]
CAS Number	58175-57-8	[1]
Appearance	Liquid
Density	0.83 g/mL at 25 °C
Boiling Point	80-82 °C at 12 mmHg
Refractive Index	n20/D 1.43
Structure	(CH3CH2CH2)2CHCH2OH

Application Notes

While specific documented uses of 2-propyl-1-pentanol as a primary solvent in the scientific literature are limited, its structural and physical properties suggest its utility in several classes of organic reactions.

Esterification Reactions

As a primary alcohol, 2-propyl-1-pentanol can serve as a reactant in Fischer esterification. However, its potential as a solvent in esterification reactions is also noteworthy. Its boiling point allows for reactions to be conducted at elevated temperatures, which can increase reaction rates and drive the equilibrium towards the product by removing water, for instance, through a Dean-Stark apparatus. The branched structure may offer unique solubility characteristics for both the carboxylic acid and the resulting ester.

Potential Advantages:

• Good solubility for a range of carboxylic acids and alcohols.

• Sufficiently high boiling point for effective water removal.

• The branched nature could influence the stereoselectivity of certain esterification reactions.

Oxidation Reactions

The oxidation of primary alcohols to aldehydes or carboxylic acids is a fundamental transformation in organic synthesis. While 2-propyl-1-pentanol itself is a primary alcohol and can be oxidized, it could also serve as a solvent for the oxidation of other substrates. Its moderate polarity could be suitable for dissolving both the substrate and common oxidizing agents. Care must be taken to select an oxidizing agent that does not react with the solvent under the reaction conditions.

Considerations:

• The solvent is a primary alcohol and can be oxidized. This limits the choice of oxidizing agents.

• Could be a suitable solvent for reactions where a co-solvent system is typically used.

Alkylation and Grignard Reactions

In reactions involving organometallic reagents, such as Grignard or organolithium reagents, the choice of solvent is critical. While ethers are the most common solvents for these reactions, higher-boiling alcohols can sometimes be used, particularly in specific applications or as co-solvents. The hydroxyl group of 2-propyl-1-pentanol would react with Grignard reagents, making it unsuitable as a primary solvent for their formation and subsequent reactions with electrophiles. However, in certain alkylation reactions, such as Williamson ether synthesis, a polar aprotic solvent is preferred, but a higher boiling alcohol could potentially be used under specific conditions, particularly if the alkoxide is pre-formed.

Limitations:

• The acidic proton of the hydroxyl group is incompatible with strongly basic organometallic reagents like Grignard reagents.

• Its use in alkylation reactions would be limited to specific cases where the alcohol functionality does not interfere.

Experimental Protocols

Due to the limited number of published studies using 2-propyl-1-pentanol as a solvent, the following protocol is a representative example of a Fischer esterification, adapted to utilize its properties.

Representative Protocol: Synthesis of 2-Propylpentyl Acetate

This protocol describes the esterification of acetic acid with 2-propyl-1-pentanol, where 2-propyl-1-pentanol serves as both the reactant and the solvent (in excess).

Materials:

• 2-Propyl-1-pentanol

• Glacial Acetic Acid

• Concentrated Sulfuric Acid (catalyst)

• Saturated Sodium Bicarbonate solution

• Anhydrous Magnesium Sulfate

• Dean-Stark apparatus

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Distillation apparatus

Procedure:

• To a 250 mL round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 2-propyl-1-pentanol (1.0 mol, 130.23 g) and glacial acetic acid (0.5 mol, 30.03 g).

• Carefully add concentrated sulfuric acid (1 mL) to the flask.

• Heat the reaction mixture to reflux. The water formed during the reaction will be collected in the Dean-Stark trap.

• Continue the reflux until no more water is collected in the trap (approximately 2-4 hours).

• Allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash with 50 mL of water, followed by 50 mL of saturated sodium bicarbonate solution, and finally with 50 mL of water.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and purify the crude product by fractional distillation to obtain 2-propylpentyl acetate.

Expected Outcome: The product, 2-propylpentyl acetate, is an ester with a characteristic fruity odor. The yield will depend on the efficiency of water removal and the purification process.

Visualizations

Logical Workflow for Solvent Selection

The following diagram illustrates a simplified decision-making process for selecting a solvent for an organic reaction, considering factors like the properties of 2-propyl-1-pentanol.

Caption: A flowchart for solvent selection in organic synthesis.

Signaling Pathway for Fischer Esterification

This diagram illustrates the key steps in the acid-catalyzed Fischer esterification, a reaction where 2-propyl-1-pentanol can be used.

Caption: Key mechanistic steps of Fischer esterification.

Conclusion

2-Propyl-1-pentanol presents itself as a potentially useful, though currently underutilized, solvent for specific applications in organic synthesis. Its branched structure and moderate polarity may offer advantages in terms of solubility and selectivity. Further research is warranted to fully explore its capabilities and to establish a broader range of applications with detailed experimental protocols. The provided notes and representative protocol aim to serve as a foundation for researchers interested in exploring the use of this solvent in their work.

References

• 1. scbt.com [scbt.com]

Application Notes and Protocols for the Analytical Detection of 2-Propyl-1-pentanol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analytical detection of 2-Propyl-1-pentanol. The methodologies outlined are primarily based on gas chromatography (GC) coupled with either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS), which are well-suited for the analysis of volatile organic compounds like 2-Propyl-1-pentanol. Additionally, a protocol for High-Performance Liquid Chromatography (HPLC) with derivatization is presented for instances where GC is not a viable option.

Gas Chromatography (GC) Based Methods

Gas chromatography is the premier analytical technique for the quantification of volatile compounds such as 2-Propyl-1-pentanol. The choice between a Flame Ionization Detector (FID) and a Mass Spectrometer (MS) depends on the specific requirements of the analysis. GC-FID is a robust, cost-effective method for routine quantification, while GC-MS provides definitive identification, which is crucial in complex matrices or for confirmatory analysis.

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of C8 branched alcohols using GC-based methods. These values are indicative and may vary depending on the specific instrumentation and matrix.

Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	Gas Chromatography-Mass Spectrometry (GC-MS)
Linearity (r²)	> 0.99	> 0.99
Precision (%RSD)	< 5%	< 10%
Limit of Detection (LOD)	~0.1 - 1 mg/L	~0.01 - 0.1 mg/L
Limit of Quantitation (LOQ)	~0.5 - 5 mg/L	~0.05 - 0.5 mg/L
Recovery	90 - 110%	85 - 115%

Experimental Protocol: GC-FID/MS Analysis of 2-Propyl-1-pentanol

This protocol is suitable for the quantitative analysis of 2-Propyl-1-pentanol in liquid samples.

1.2.1. Sample Preparation (Liquid-Liquid Extraction)

• To 10 mL of the aqueous sample in a separatory funnel, add 2 mL of a suitable organic solvent (e.g., dichloromethane or diethyl ether).

• Add a known amount of an appropriate internal standard (e.g., 2-octanol or another C8 alcohol not present in the sample).

• Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.

• Allow the layers to separate for 5 minutes.

• Drain the organic layer (bottom layer for dichloromethane, top layer for diethyl ether) into a clean vial.

• Dry the organic extract by passing it through a small column of anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen if necessary.

1.2.2. Instrument Parameters

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injector: Split/Splitless inlet.

• Injector Temperature: 250 °C.

• Injection Volume: 1 µL.

• Split Ratio: 20:1 (can be adjusted based on concentration).

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 220 °C.

  • Hold: 5 minutes at 220 °C.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Detector (FID):

  • Temperature: 280 °C.

  • Hydrogen Flow: 30 mL/min.

  • Air Flow: 300 mL/min.

  • Makeup Gas (Helium): 25 mL/min.

• Detector (MS):

  • Ion Source: Electron Impact (EI).

  • Ionization Energy: 70 eV.

  • Mass Range: m/z 35-300.

  • Source Temperature: 230 °C.

  • Transfer Line Temperature: 280 °C.

1.2.3. Calibration

Prepare a series of calibration standards of 2-Propyl-1-pentanol in the chosen extraction solvent, each containing the internal standard at a constant concentration. The concentration range should bracket the expected sample concentrations.

Experimental Workflow Diagram

GC Analysis Workflow for 2-Propyl-1-pentanol.

High-Performance Liquid Chromatography (HPLC) with UV Detection

Aliphatic alcohols like 2-Propyl-1-pentanol lack a strong chromophore, making direct UV detection in HPLC challenging. Therefore, a pre-column derivatization step is necessary to attach a UV-absorbing moiety to the alcohol. This protocol describes a general method using benzoyl chloride as the derivatizing agent.

Quantitative Data Summary (Post-Derivatization)

Parameter	HPLC-UV (with Derivatization)
Linearity (r²)	> 0.99
Precision (%RSD)	< 10%
Limit of Detection (LOD)	~0.5 - 5 mg/L
Limit of Quantitation (LOQ)	~2 - 20 mg/L
Recovery	80 - 120%

Experimental Protocol: HPLC-UV Analysis of 2-Propyl-1-pentanol

2.2.1. Sample Preparation and Derivatization

• Concentrate the sample extract containing 2-Propyl-1-pentanol to dryness under a gentle stream of nitrogen.

• Redissolve the residue in 100 µL of a suitable aprotic solvent (e.g., acetonitrile).

• Add 20 µL of pyridine (as a catalyst).

• Add 10 µL of benzoyl chloride.

• Cap the vial and heat at 60 °C for 30 minutes.

• After cooling to room temperature, add 200 µL of a quenching solution (e.g., 5% sodium bicarbonate).

• Vortex for 30 seconds.

• Add 500 µL of hexane and vortex for 1 minute to extract the benzoyl ester derivative.

• Centrifuge to separate the layers.

• Transfer the upper hexane layer to a new vial and evaporate to dryness.

• Reconstitute the residue in 200 µL of the mobile phase for HPLC analysis.

2.2.2. Instrument Parameters

• HPLC System: Agilent 1260 Infinity II LC System or equivalent.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water. A typical starting condition could be 70:30 (v/v) acetonitrile:water.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detector: UV-Vis detector.

• Detection Wavelength: Approximately 230 nm (for the benzoyl derivative).

2.2.3. Calibration

Derivatize a series of known concentrations of 2-Propyl-1-pentanol standards following the same procedure as the samples to create a calibration curve.

Derivatization and Analysis Logical Flow

HPLC with Derivatization Workflow.

Application Note and Protocol for the GC-MS Analysis of 2-Propyl-1-pentanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive protocol for the analysis of 2-Propyl-1-pentanol using Gas Chromatography-Mass Spectrometry (GC-MS). 2-Propyl-1-pentanol is a C8 alcohol with applications as a solvent and intermediate in various chemical syntheses. Accurate and reliable quantification is crucial for process monitoring, quality control, and safety assessment. This protocol details sample preparation, GC-MS instrument parameters, and data analysis procedures. The described methodology is intended to provide a robust starting point for researchers, which can be further optimized based on specific matrix and sensitivity requirements.

Introduction

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile organic compounds. The gas chromatograph separates components of a mixture based on their differential partitioning between a stationary phase and a mobile gas phase. The mass spectrometer then fragments the eluted components and separates the resulting ions based on their mass-to-charge ratio, providing both qualitative and quantitative information. This application note outlines a specific GC-MS method for the analysis of 2-Propyl-1-pentanol.

Experimental Protocol

Reagents and Materials

• Solvent: High-purity hexane or dichloromethane (GC-MS grade)[1][2].

• 2-Propyl-1-pentanol standard: Analytical grade, >98% purity.

• Internal Standard (optional, for quantitative analysis): e.g., 2-Octanol or another non-interfering C8 alcohol.

• Sample Vials: 2 mL amber glass vials with PTFE-lined septa.

• Microsyringe: For sample and standard preparation.

Standard and Sample Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of 2-Propyl-1-pentanol and dissolve it in 10 mL of the chosen solvent (hexane or dichloromethane) in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. If an internal standard is used, add it to each working standard at a constant concentration.

• Sample Preparation: Dilute the sample containing 2-Propyl-1-pentanol with the chosen solvent to bring the expected concentration within the calibration range of the working standards. For solid samples, an appropriate extraction procedure (e.g., sonication with a suitable solvent) may be necessary, followed by filtration. Ensure samples are free of particulate matter before injection[3]. A general starting concentration is approximately 10 µg/mL[3].

GC-MS Instrumentation and Parameters

The following parameters can be used as a starting point and should be optimized for the specific instrument and application.

Table 1: GC-MS Instrument Parameters

Parameter	Recommended Setting
Gas Chromatograph
GC System	Agilent 8890 GC or equivalent
Column	DB-624 or equivalent mid-polar column (30 m x 0.25 mm ID, 1.4 µm film thickness)
Injection Mode	Split (split ratio 20:1) or Splitless for trace analysis
Injection Volume	1 µL
Injector Temperature	250 °C
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Temperature Program	Initial: 50 °C, hold for 2 minRamp: 10 °C/min to 220 °CHold: 5 min at 220 °C
Mass Spectrometer
MS System	Agilent 5977B MSD or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Transfer Line Temperature	280 °C
Scan Mode	Full Scan (m/z 40-200) for qualitative analysis and method development.
SIM Mode (for quantitation)	Monitor characteristic ions of 2-Propyl-1-pentanol.

Data Analysis and Presentation

Qualitative Analysis

Identification of 2-Propyl-1-pentanol is achieved by comparing the retention time and the acquired mass spectrum of the peak in the sample chromatogram with that of a known standard. The mass spectrum should be matched against a reference library, such as the NIST Mass Spectral Library. The molecular weight of 2-Propyl-1-pentanol is 130.23 g/mol [4].

Quantitative Analysis

For quantitative analysis, a calibration curve is constructed by plotting the peak area of 2-Propyl-1-pentanol (or the ratio of the peak area of the analyte to the internal standard) against the concentration of the working standards. The concentration of 2-Propyl-1-pentanol in the samples is then determined from this calibration curve. For enhanced sensitivity and selectivity, Selected Ion Monitoring (SIM) mode is recommended for quantification.

Table 2: Quantitative Data for 2-Propyl-1-pentanol

Parameter	Value
Chemical Formula	C₈H₁₈O
Molecular Weight	130.23 g/mol [4]
Expected Retention Time	Dependent on the specific GC column and conditions, but can be estimated based on similar C8 alcohols.
Characteristic Mass Ions (m/z)	Based on the NIST mass spectrum: 43, 57, 70, 83, 112[5].
Quantifier Ion	57 (most abundant fragment ion)
Qualifier Ions	43, 70

Visualizations

Experimental Workflow

Caption: Workflow for the GC-MS analysis of 2-Propyl-1-pentanol.

Principle of GC-MS Analysis

Caption: Logical relationship of components in a GC-MS system.

References

• 1. ch.ic.ac.uk [ch.ic.ac.uk]
• 2. Solvents for GC-MS for laboratory | Scharlab [scharlab.com]
• 3. Selected Ion Monitoring Using Low-Cost Mass Spectrum Detectors Provides a Rapid, General, and Accurate Method for Enantiomeric Excess Determination in High-Throughput Experimentation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 5. tools.thermofisher.com [tools.thermofisher.com]

Application Notes and Protocols: 2-Propyl-1-pentanol in Biofuel Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Propyl-1-pentanol, a branched C8 alcohol, presents potential as a next-generation biofuel. Its higher carbon number compared to ethanol and butanol suggests a greater energy density, and its branched structure may contribute to improved cold-flow properties and a higher octane rating. While direct research on 2-propyl-1-pentanol as a biofuel is emerging, its properties and synthesis via the Guerbet reaction from smaller bio-alcohols like n-butanol make it a compound of significant interest. These application notes provide an overview of its potential applications, relevant physicochemical properties, and detailed protocols for its synthesis and evaluation as a biofuel. Due to the limited direct research on 2-propyl-1-pentanol, analogous data from the structurally similar C8 Guerbet alcohol, 2-ethyl-1-hexanol, is included for comparative purposes.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of 2-propyl-1-pentanol is crucial for its evaluation as a biofuel. These properties influence its storage, handling, and performance in internal combustion engines.

Property	2-Propyl-1-pentanol	2-Ethyl-1-hexanol (Analogous Compound)	Significance in Biofuel Applications
Molecular Formula	C8H18O	C8H18O	Determines the elemental composition and molecular weight.
Molecular Weight	130.23 g/mol	130.23 g/mol	Influences stoichiometry of combustion and fuel-air mixture calculations.
Density @ 20°C	~0.83 g/mL	0.834 g/cm³[1]	Affects fuel storage capacity and energy density on a volumetric basis. Higher density generally means higher volumetric energy content.
Boiling Point	171-172 °C (at atmospheric pressure)	188.52 °C[1]	Influences fuel volatility, which is important for engine start-up, vaporization, and preventing vapor lock.
Flash Point	Combustible liquid (specific value not readily available)	140 - 175 °F (60 - 79 °C)[2]	A critical safety parameter for fuel handling, storage, and transportation.[3][4]
Water Solubility	Does not mix well with water	880 mg/L at 25°C[1]	Low water solubility is desirable to prevent phase separation in fuel blends and minimize water-related corrosion issues.
Cetane Number	Not experimentally determined	Higher than lower alcohols, improves with chain length	A key indicator of ignition quality in diesel engines. Higher cetane numbers lead to shorter ignition delays and smoother combustion.[5]
Viscosity	Not experimentally determined	~5.7 mPa·s at 20°C	Affects fuel atomization and spray characteristics, which are crucial for efficient combustion.[6]

Applications in Biofuel Research

2-Propyl-1-pentanol holds promise in several areas of biofuel research:

• Diesel Fuel Blendstock: Its properties suggest it could be blended with conventional diesel or biodiesel to improve combustion and reduce emissions. The oxygen content in 2-propyl-1-pentanol can lead to more complete combustion, potentially reducing particulate matter (soot) and carbon monoxide emissions.[7][8]

• Gasoline Fuel Additive: The branched structure of 2-propyl-1-pentanol may result in a higher octane number compared to its straight-chain isomer, n-octanol. This makes it a potential candidate for blending with gasoline to enhance anti-knock properties.

• Advanced Biofuel Synthesis: As a Guerbet alcohol, 2-propyl-1-pentanol can be synthesized from lower-carbon, bio-derived alcohols such as n-butanol.[9] This provides a pathway to upgrade lower-energy-density biofuels into a more energy-dense fuel.

Experimental Protocols

Protocol 1: Synthesis of 2-Propyl-1-pentanol via the Guerbet Reaction

This protocol outlines a general procedure for the synthesis of 2-propyl-1-pentanol from n-butanol using a heterogeneous catalyst in a batch reactor.

Materials:

• n-butanol (reagent grade)

• Heterogeneous Guerbet catalyst (e.g., a mixed oxide containing Cu, Ni, and a basic promoter on a support like alumina)

• High-pressure batch reactor with magnetic stirring, temperature and pressure controls

• Inert gas (e.g., Nitrogen or Argon)

• Solvent for product extraction (e.g., diethyl ether)

• Drying agent (e.g., anhydrous magnesium sulfate)

• Rotary evaporator

• Gas chromatograph-mass spectrometer (GC-MS) for product analysis

Procedure:

• Catalyst Activation (if required): Follow the manufacturer's instructions for catalyst activation, which may involve reduction under a hydrogen flow at an elevated temperature.

• Reactor Charging:

  • Add the activated catalyst to the reactor vessel.

  • Introduce a measured volume of n-butanol.

• Reaction Setup:

  • Seal the reactor and purge with an inert gas to remove air.

  • Pressurize the reactor with the inert gas to the desired initial pressure.

• Reaction Conditions:

  • Begin stirring and heat the reactor to the target temperature (typically 200-300°C).

  • Maintain the reaction at the set temperature and pressure for the desired duration (e.g., 4-8 hours). Monitor the pressure for any significant changes.

• Product Recovery:

  • Cool the reactor to room temperature and carefully vent the pressure.

  • Remove the reaction mixture from the reactor.

  • Separate the liquid product from the solid catalyst by filtration or centrifugation.

• Product Purification and Analysis:

  • Extract the product from the aqueous phase (if any) using a suitable solvent.

  • Dry the organic phase over a drying agent.

  • Remove the solvent using a rotary evaporator.

  • Analyze the resulting product using GC-MS to confirm the presence and purity of 2-propyl-1-pentanol.

Protocol 2: Evaluation of Fuel Properties

This protocol describes the standard methods for determining key fuel properties of 2-propyl-1-pentanol or its blends.

1. Flash Point Determination (ASTM D93 - Pensky-Martens Closed Cup Method) [10][11]

• Apparatus: Pensky-Martens closed-cup flash point tester.

• Procedure:

  • Fill the test cup with the fuel sample to the specified level.

  • Place the cup in the tester and close the lid.

  • Heat the sample at a controlled rate while continuously stirring.

  • At regular temperature intervals, apply a test flame through the shutter mechanism.

  • The flash point is the lowest temperature at which the vapor above the liquid ignites upon application of the test flame.[10]

2. Kinematic Viscosity Determination (ASTM D445)

• Apparatus: Calibrated glass capillary viscometer, constant temperature bath.

• Procedure:

  • Place the viscometer in a constant temperature bath (e.g., 40°C).

  • Introduce the fuel sample into the viscometer.

  • Allow the sample to reach thermal equilibrium.

  • Measure the time it takes for a fixed volume of the fuel to flow under gravity through the capillary.

  • Calculate the kinematic viscosity using the measured flow time and the viscometer calibration constant.

3. Cetane Number Determination (ASTM D613) [5][12][13]

• Apparatus: Cooperative Fuel Research (CFR) engine.

• Procedure:

  • The CFR engine is a standardized single-cylinder diesel engine with a variable compression ratio.[5]

  • The engine is run on the test fuel, and the compression ratio is adjusted until the ignition delay (the time between fuel injection and the start of combustion) is a specific value.

  • The performance of the test fuel is then compared to blends of two reference fuels: n-cetane (cetane number of 100) and isocetane (cetane number of 15).[5]

  • The cetane number of the test fuel is the percentage of n-cetane in a reference fuel blend that gives the same ignition delay.

Protocol 3: Engine Performance and Emissions Testing

This protocol provides a general framework for testing 2-propyl-1-pentanol blends in a compression-ignition (diesel) engine.

Materials and Equipment:

• Single-cylinder or multi-cylinder diesel engine mounted on a test bed.

• Dynamometer to control engine speed and load.

• Fuel delivery system capable of handling alcohol blends.

• Exhaust gas analyzer for measuring CO, CO2, NOx, and hydrocarbons (HC).

• Smoke meter or particulate matter analyzer.

• Data acquisition system to record engine parameters (speed, load, temperatures, pressures).

Procedure:

• Fuel Blending: Prepare the desired blends of 2-propyl-1-pentanol with diesel or biodiesel on a volume or mass basis. Ensure thorough mixing.

• Baseline Testing: Operate the engine with standard diesel fuel across a range of speeds and loads to establish baseline performance and emissions data.

• Blend Testing:

  • Purge the fuel system and run the engine on the test blend.

  • Allow the engine to stabilize at each test condition (speed and load).

  • Record engine performance data (brake power, torque, fuel consumption) and exhaust emissions data.

• Data Analysis:

  • Calculate brake-specific fuel consumption (BSFC) and brake thermal efficiency (BTE).

  • Compare the performance and emissions of the 2-propyl-1-pentanol blends to the baseline diesel fuel.

Visualizations

Caption: Guerbet reaction pathway for the synthesis of 2-propyl-1-pentanol from n-butanol.

Caption: General workflow for the evaluation of a novel biofuel candidate.

Caption: Simplified representation of the combustion pathway of a higher alcohol biofuel.

References

• 1. researchgate.net [researchgate.net]
• 2. 2-Ethylhexanol | C8H18O | CID 7720 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. s3.amazonaws.com [s3.amazonaws.com]
• 4. hyprowira.com [hyprowira.com]
• 5. Cetane number - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Advances in diesel–alcohol blends and their effects on the performance and emissions of diesel engines [ideas.repec.org]
• 9. aocs.org [aocs.org]
• 10. m.youtube.com [m.youtube.com]
• 11. m.youtube.com [m.youtube.com]
• 12. standards.iteh.ai [standards.iteh.ai]
• 13. docs.nrel.gov [docs.nrel.gov]

Application Notes and Protocols: 2-Propyl-1-pentanol and its Analogs in Industrial Synthesis

Introduction

2-Propyl-1-pentanol is a primary alcohol with potential applications as a synthesis reagent in various industrial fields.[1] While specific industrial-scale applications of 2-Propyl-1-pentanol are not extensively documented in publicly available literature, its structural analog, 2-propylheptanol (2-PH), serves as a key reagent in the production of high-molecular-weight plasticizers, surfactants, and lubricants.[2][3][4] The protocols and data presented herein focus on the well-established use of 2-propylheptanol as a model for the potential reactivity and applications of 2-Propyl-1-pentanol in industrial synthesis. The primary application highlighted is the synthesis of di-(2-propylheptyl) phthalate (DPHP), a widely used plasticizer in the manufacturing of flexible PVC products.[2][3]

Application 1: Synthesis of Di-(2-propylheptyl) Phthalate (DPHP) Plasticizer

The most significant industrial application of 2-propylheptanol is its use as a reagent in the synthesis of DPHP, a plasticizer valued for its good low-temperature properties and low volatility.[2] DPHP is a crucial component in flexible PVC products for the construction and automotive industries.[5] The synthesis involves the esterification of phthalic anhydride with 2-propylheptanol.

Quantitative Data Summary

The efficiency of DPHP synthesis is influenced by several factors including the catalyst used, reaction temperature, and molar ratio of reactants. A summary of optimized reaction conditions and corresponding yields is presented in the table below.

Parameter	Value	Reference
Reactants	Phthalic Anhydride, 2-Propylheptanol	[6][7]
Catalyst	Tetrabutyl titanate (Ti(OBu)4) or Tetraisopropyl titanate	[6][7]
Catalyst Concentration	0.1% (w/w of phthalic anhydride)	[6]
Molar Ratio (Alcohol:Anhydride)	2.5:1	[6]
Reaction Temperature	180-240 °C	[6][7][8]
Reaction Time	3-5 hours	[6][8]
Esterification Yield	Up to 99%	[6]

Experimental Protocol: Synthesis of Di-(2-propylheptyl) Phthalate (DPHP)

This protocol describes the laboratory-scale synthesis of DPHP from 2-propylheptanol and phthalic anhydride.

Materials:

• Phthalic Anhydride

• 2-Propylheptanol

• Tetrabutyl titanate (Ti(OBu)4) catalyst

• Reaction kettle equipped with a stirrer, thermometer, and a distillation setup

• Sodium carbonate solution (25-30%)

• Activated carbon

Procedure:

• Charging the Reactor: In a reaction kettle, add phthalic anhydride and 2-propylheptanol in a molar ratio of 1:2.5.[6] Add activated carbon, equivalent to 0.2-0.5% of the weight of the phthalic anhydride.[8]

• Initial Heating: Stir the mixture and heat to a temperature of 130-170°C. Maintain this temperature for 20-60 minutes.[8]

• Catalyst Addition and Esterification: Increase the temperature to 180-190°C and add the tetrabutyl titanate catalyst (0.1% of the phthalic anhydride weight).[6][8] Continue heating to maintain a reaction temperature of 180-240°C for 3-5 hours.[6][8] During this period, water produced from the esterification reaction is continuously removed by distillation.

• Dealcoholization: After the reaction, apply negative pressure to remove the excess unreacted 2-propylheptanol until no more reflux is observed. The acid value of the mixture should be below 0.40 mgKOH/g.[8]

• Neutralization: Cool the reaction mixture and add a 25-30% sodium carbonate solution to neutralize any remaining acidic components, aiming for an acid value below 0.05 mgKOH/g.[8]

• Purification: Introduce water into the reaction kettle as an entrainer to aid in the removal of residual alcohol and other impurities through distillation.[8]

• Filtration: Finally, filter the crude product to obtain purified di-(2-propylheptyl) phthalate.[7]

Experimental Workflow

References

• 1. scbt.com [scbt.com]
• 2. 2-Propylheptanol (2-PH) - Evonik Industries [c4-chemicals.evonik.com]
• 3. 2-Propylheptanol [bonroy-hydrocarbonresin.com]
• 4. perstorp.com [perstorp.com]
• 5. market.us [market.us]
• 6. researchgate.net [researchgate.net]
• 7. KR100440738B1 - Di-2-propylheptyl phthalate and preparation method thereof - Google Patents [patents.google.com]
• 8. CN101967098A - Preparation method of bis(2-propylheptyl) phthalate - Google Patents [patents.google.com]

Application Notes and Protocols: 2-Propyl-1-pentanol as a Precursor in Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Propyl-1-pentanol is a valuable C8 primary alcohol that serves as a versatile precursor in the synthesis of a variety of organic molecules. Its branched structure provides unique steric and electronic properties to its derivatives, making it a key building block in the development of pharmaceuticals, fragrances, and industrial chemicals. This document provides detailed application notes and experimental protocols for the use of 2-propyl-1-pentanol in several key chemical transformations, including oxidation to valproic acid, esterification to produce fragrant esters, and conversion to 2-propylpentylamine.

Physicochemical Properties of 2-Propyl-1-pentanol

A summary of the key physicochemical properties of 2-propyl-1-pentanol is provided in the table below for easy reference.

Property	Value
Molecular Formula	C₈H₁₈O
Molecular Weight	130.23 g/mol
CAS Number	58175-57-8
Appearance	Colorless liquid
Boiling Point	171-172 °C (at 760 mmHg)
Density	0.83 g/mL at 25 °C
Refractive Index	n20/D 1.43

I. Oxidation of 2-Propyl-1-pentanol to 2-Propylpentanoic Acid (Valproic Acid)

The oxidation of 2-propyl-1-pentanol to 2-propylpentanoic acid, commonly known as valproic acid, is a critical transformation in the pharmaceutical industry. Valproic acid is a widely used anticonvulsant and mood-stabilizing drug. A robust and high-yielding oxidation protocol is therefore of significant interest. The Jones oxidation provides an effective method for this conversion.

Experimental Protocol: Jones Oxidation

This protocol outlines the oxidation of 2-propyl-1-pentanol to 2-propylpentanoic acid using Jones reagent.

Materials:

• 2-Propyl-1-pentanol

• Chromium trioxide (CrO₃)

• Concentrated sulfuric acid (H₂SO₄)

• Acetone

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Isopropanol

Procedure:

• Preparation of Jones Reagent: In a flask immersed in an ice bath, carefully add 23 mL of concentrated sulfuric acid to 50 mL of water. To this acidic solution, slowly add 26.7 g of chromium trioxide with stirring until a homogenous orange-red solution is obtained.

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, dissolve 13.0 g (0.1 mol) of 2-propyl-1-pentanol in 100 mL of acetone.

• Oxidation: Cool the acetone solution to 0-5 °C using an ice bath. Add the prepared Jones reagent dropwise from the dropping funnel, ensuring the temperature of the reaction mixture does not exceed 10 °C. A color change from orange-red to green should be observed as the Cr(VI) is reduced to Cr(III).

• Reaction Monitoring and Quenching: After the addition is complete, allow the mixture to stir at room temperature for 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC). Upon completion, quench the excess oxidant by the dropwise addition of isopropanol until the orange color disappears completely.

• Work-up: Remove the acetone under reduced pressure. To the remaining residue, add 100 mL of water and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Purification: Combine the organic extracts and wash with saturated sodium bicarbonate solution (2 x 50 mL) to remove unreacted acid. The product will be in the aqueous layer as the sodium salt. Acidify the combined aqueous layers with concentrated HCl to pH ~2 and extract the product with diethyl ether (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-propylpentanoic acid.

• Final Purification: The crude product can be further purified by distillation under reduced pressure.

Quantitative Data:

Parameter	Value
Starting Material	2-Propyl-1-pentanol (13.0 g, 0.1 mol)
Expected Product	2-Propylpentanoic Acid
Theoretical Yield	14.4 g (0.1 mol)
Reported Yield	75-85%

Reaction Workflow

Caption: Workflow for the synthesis of Valproic Acid.

II. Esterification of 2-Propyl-1-pentanol

Esters derived from 2-propyl-1-pentanol often possess pleasant, fruity aromas, making them valuable in the fragrance and flavor industries. The Fischer esterification provides a direct method for their synthesis from carboxylic acids. Alternatively, more reactive acylating agents like acid anhydrides or acyl chlorides can be used for a faster and often higher-yielding reaction.

Experimental Protocol: Synthesis of 2-Propylpentyl Acetate

This protocol details the synthesis of 2-propylpentyl acetate via esterification with acetic anhydride.

Materials:

• 2-Propyl-1-pentanol

• Acetic anhydride

• Concentrated sulfuric acid (H₂SO₄) or Pyridine (as catalyst)

• Diethyl ether

• 5% Sodium bicarbonate solution (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

• Brine

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 13.0 g (0.1 mol) of 2-propyl-1-pentanol and 12.3 g (0.12 mol) of acetic anhydride.

• Catalyst Addition: Carefully add 5 drops of concentrated sulfuric acid to the mixture.

• Reaction: Heat the mixture to reflux for 2 hours.

• Cooling and Work-up: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a separatory funnel and add 50 mL of diethyl ether.

• Washing: Wash the organic layer sequentially with 50 mL of water, 50 mL of 5% sodium bicarbonate solution (caution: CO₂ evolution), and 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Purification: The crude ester can be purified by fractional distillation to yield pure 2-propylpentyl acetate.

Quantitative Data:

Parameter	Value
Starting Material	2-Propyl-1-pentanol (13.0 g, 0.1 mol)
Reagent	Acetic Anhydride (12.3 g, 0.12 mol)
Expected Product	2-Propylpentyl Acetate
Theoretical Yield	17.2 g (0.1 mol)
Reported Yield	~70-80%[1]

Reaction Scheme

References

• 1. scilearn.sydney.edu.au [scilearn.sydney.edu.au]

Experimental Protocols for Reactions of 2-Propyl-1-pentanol: A Guide for Researchers

Introduction: 2-Propyl-1-pentanol is a branched primary alcohol with applications in chemical synthesis, including the formation of esters, ethers, alkenes, and aldehydes.[1] These derivatives are of interest to researchers and professionals in drug development and materials science. This document provides detailed application notes and experimental protocols for key reactions involving 2-propyl-1-pentanol.

Physicochemical Properties

A summary of the key physical and chemical properties of 2-propyl-1-pentanol and its reaction products is provided below. This data is crucial for reaction setup, control, and product purification.

Compound	IUPAC Name	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL at 25°C)	Refractive Index (n20/D)
Starting Material
2-Propyl-1-pentanol	2-Propylpentan-1-ol	C₈H₁₈O	130.23	80-82 (at 12 mmHg)	0.83	1.43
Reaction Products
2-Propylpentyl acetate	2-Propylpentyl acetate	C₁₀H₂₀O₂	172.26	~190-200 (estimated)	~0.87 (estimated)	~1.41 (estimated)
2-Propyl-1-pentene	2-Propyl-1-pentene	C₈H₁₆	112.22	118-120	0.72	1.411
2-Propylpentanal	2-Propylpentanal	C₈H₁₆O	128.21	~165-175 (estimated)	~0.82 (estimated)	~1.42 (estimated)
1-Methoxy-2-propylpentane	1-Methoxy-2-propylpentane	C₉H₂₀O	144.26	~170-180 (estimated)	~0.81 (estimated)	~1.41 (estimated)

I. Fischer Esterification: Synthesis of 2-Propylpentyl Acetate

The Fischer esterification is a classic method for producing esters from a carboxylic acid and an alcohol in the presence of an acid catalyst.[2][3][4][5] This protocol details the synthesis of 2-propylpentyl acetate, a compound with potential applications as a fragrance or solvent.

Experimental Protocol

Materials:

• 2-Propyl-1-pentanol

• Glacial Acetic Acid

• Concentrated Sulfuric Acid (H₂SO₄)

• 5% Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (brine) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Diethyl Ether

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Distillation apparatus

Procedure:

• To a 100 mL round-bottom flask, add 13.0 g (0.1 mol) of 2-propyl-1-pentanol and 12.0 g (0.2 mol) of glacial acetic acid.

• Slowly add 1 mL of concentrated sulfuric acid to the flask while swirling.

• Add a magnetic stir bar and equip the flask with a reflux condenser.

• Heat the mixture to a gentle reflux and maintain for 1-2 hours.

• Allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel containing 50 mL of cold water.

• Extract the aqueous layer with two 25 mL portions of diethyl ether.

• Combine the organic extracts and wash with 50 mL of 5% sodium bicarbonate solution until effervescence ceases.

• Wash the organic layer with 50 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Purify the crude 2-propylpentyl acetate by fractional distillation.

Expected Yield

Typical yields for Fischer esterification can range from 65% to over 95%, depending on the reaction conditions and the use of excess reagents to shift the equilibrium.[6]

Workflow Diagram

Caption: Workflow for the synthesis of 2-propylpentyl acetate via Fischer esterification.

II. Dehydration: Synthesis of 2-Propyl-1-pentene

The dehydration of alcohols is a common method for the synthesis of alkenes.[7][8][9][10] This protocol describes the acid-catalyzed dehydration of 2-propyl-1-pentanol to yield 2-propyl-1-pentene.

Experimental Protocol

Materials:

• 2-Propyl-1-pentanol

• Concentrated Phosphoric Acid (H₃PO₄)

• 5% Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (brine) solution

• Anhydrous Calcium Chloride (CaCl₂)

Equipment:

• Distillation apparatus

• Heating mantle

• Separatory funnel

• Beakers and Erlenmeyer flasks

Procedure:

• Place 13.0 g (0.1 mol) of 2-propyl-1-pentanol and 5 mL of concentrated phosphoric acid in a 50 mL round-bottom flask.

• Set up a simple distillation apparatus.

• Heat the mixture gently to distill the alkene product as it forms. The boiling point of 2-propyl-1-pentene is approximately 118-120°C.

• Continue the distillation until no more alkene is collected.

• Wash the distillate with two 20 mL portions of 5% sodium bicarbonate solution in a separatory funnel.

• Wash the organic layer with 20 mL of brine.

• Dry the organic layer over anhydrous calcium chloride.

• Purify the 2-propyl-1-pentene by a final simple distillation.

Expected Yield

Dehydration reactions of primary alcohols can proceed with moderate to good yields, typically in the range of 50-80%, depending on the reaction temperature and catalyst.

Signaling Pathway Diagram

Caption: Key steps in the acid-catalyzed dehydration of 2-propyl-1-pentanol.

III. Oxidation: Synthesis of 2-Propylpentanal

The oxidation of primary alcohols to aldehydes requires mild oxidizing agents to prevent over-oxidation to carboxylic acids.[11] Pyridinium chlorochromate (PCC) is a suitable reagent for this transformation.[11]

Experimental Protocol

Materials:

• 2-Propyl-1-pentanol

• Pyridinium Chlorochromate (PCC)

• Dichloromethane (CH₂Cl₂)

• Anhydrous Diethyl Ether

• Silica Gel

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Addition funnel

• Sintered glass funnel

• Rotary evaporator

Procedure:

• In a 250 mL round-bottom flask, suspend 21.5 g (0.1 mol) of PCC in 100 mL of dichloromethane.

• Dissolve 13.0 g (0.1 mol) of 2-propyl-1-pentanol in 20 mL of dichloromethane.

• Add the alcohol solution to the PCC suspension in one portion with stirring.

• Stir the mixture at room temperature for 1.5-2 hours.

• Dilute the reaction mixture with 100 mL of anhydrous diethyl ether.

• Filter the mixture through a pad of silica gel in a sintered glass funnel, washing the solid residue with several portions of diethyl ether.

• Combine the filtrates and remove the solvent by rotary evaporation.

• Purify the crude 2-propylpentanal by distillation under reduced pressure.

Expected Yield

Oxidation of primary alcohols with PCC generally provides good yields of the corresponding aldehyde, typically in the range of 70-90%.

Experimental Workflow Diagram

Caption: Workflow for the oxidation of 2-propyl-1-pentanol to 2-propylpentanal using PCC.

IV. Williamson Ether Synthesis: Synthesis of 1-Methoxy-2-propylpentane

The Williamson ether synthesis is a versatile method for preparing ethers from an alcohol and an alkyl halide.[1][12][13][14][15] This protocol outlines the synthesis of 1-methoxy-2-propylpentane.

Experimental Protocol

Materials:

• 2-Propyl-1-pentanol

• Sodium Hydride (NaH, 60% dispersion in mineral oil)

• Methyl Iodide (CH₃I)

• Anhydrous Tetrahydrofuran (THF)

• Saturated Ammonium Chloride (NH₄Cl) solution

• Diethyl Ether

• Anhydrous Magnesium Sulfate (MgSO₄)

Equipment:

• Three-neck round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Addition funnel

• Nitrogen inlet

• Separatory funnel

Procedure:

• Set up a dry, nitrogen-flushed three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and addition funnel.

• In the flask, place 4.0 g (0.1 mol) of sodium hydride (60% dispersion).

• Add 50 mL of anhydrous THF to the flask.

• Dissolve 13.0 g (0.1 mol) of 2-propyl-1-pentanol in 20 mL of anhydrous THF and add it dropwise to the sodium hydride suspension via the addition funnel.

• After the addition is complete and hydrogen evolution has ceased, heat the mixture to reflux for 30 minutes to ensure complete formation of the alkoxide.

• Cool the mixture to room temperature and add 15.6 g (0.11 mol) of methyl iodide dropwise.

• After the addition, stir the reaction mixture at room temperature for 2-3 hours.

• Carefully quench the reaction by the slow addition of 20 mL of saturated ammonium chloride solution.

• Transfer the mixture to a separatory funnel and extract with two 30 mL portions of diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and remove the solvent by rotary evaporation.

• Purify the crude 1-methoxy-2-propylpentane by distillation.

Expected Yield

The Williamson ether synthesis can provide yields ranging from 50% to 95%, depending on the substrates and reaction conditions.[13]

Logical Relationship Diagram

Caption: Logical relationships in the Williamson ether synthesis of 1-methoxy-2-propylpentane.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 3. community.wvu.edu [community.wvu.edu]
• 4. Fischer Esterification [organic-chemistry.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. beyondbenign.org [beyondbenign.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. youtube.com [youtube.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. cactus.utahtech.edu [cactus.utahtech.edu]
• 13. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 14. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 15. gold-chemistry.org [gold-chemistry.org]

The Use of 2-Propyl-1-pentanol in Fragrance Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document will, therefore, outline the general principles and established protocols for the synthesis of fragrance esters, which can be adapted for use with 2-propyl-1-pentanol. It will further discuss the potential odor characteristics of its esters based on structure-odor relationships and provide a framework for future research and development in this unexplored area of fragrance chemistry.

Introduction

The fragrance industry continuously seeks novel molecules to expand the perfumer's palette. Esters are a critical class of fragrance ingredients, often imparting fruity, floral, and sweet notes. The olfactory properties of an ester are determined by the combination of the alcohol and carboxylic acid from which it is synthesized. The use of less common alcohols, such as 2-propyl-1-pentanol, could lead to the discovery of new and interesting scent profiles.

2-Propyl-1-pentanol is a C8 alcohol with a unique branching structure. This branching can influence the molecule's volatility, polarity, and interaction with olfactory receptors, potentially resulting in fragrances with distinct diffusion and tenacity profiles. Despite this potential, its application in fragrance synthesis remains largely undocumented.

General Principles of Fragrance Ester Synthesis

The most common method for synthesizing fragrance esters is the Fischer-Speier esterification. This reaction involves the acid-catalyzed condensation of a carboxylic acid and an alcohol.

Reaction Pathway: Fischer-Speier Esterification

Caption: General reaction pathway for Fischer-Speier esterification.

Hypothetical Fragrance Esters from 2-Propyl-1-pentanol

Based on common carboxylic acids used in fragrance synthesis, we can hypothesize the potential odor profiles of their corresponding 2-propylpentyl esters. This provides a starting point for experimental investigation.

Carboxylic Acid	Hypothetical 2-Propylpentyl Ester	Potential Odor Profile
Acetic Acid	2-Propylpentyl Acetate	Green, fruity, slightly woody
Propionic Acid	2-Propylpentyl Propionate	Fruity, waxy, with a hint of rum
Butyric Acid	2-Propylpentyl Butyrate	Fruity (apricot, pineapple), sweet
Isovaleric Acid	2-Propylpentyl Isovalerate	Fruity (apple, berry), cheesy undertones
Salicylic Acid	2-Propylpentyl Salicylate	Floral, herbaceous, slightly medicinal

Experimental Protocols (General - To be adapted)

The following are generalized protocols for the synthesis of fragrance esters via Fischer esterification. These should be adapted and optimized for reactions involving 2-propyl-1-pentanol.

Protocol 1: Small-Scale Synthesis of 2-Propylpentyl Acetate (Hypothetical)

Objective: To synthesize and characterize the odor of 2-propylpentyl acetate.

Materials:

• 2-Propyl-1-pentanol

• Glacial Acetic Acid

• Concentrated Sulfuric Acid (catalyst)

• Diethyl Ether (for extraction)

• 5% Sodium Bicarbonate solution

• Saturated Sodium Chloride solution (brine)

• Anhydrous Magnesium Sulfate (drying agent)

• Round-bottom flask, condenser, heating mantle, separatory funnel, distillation apparatus

Workflow Diagram: Synthesis and Purification

Caption: General workflow for the synthesis and purification of a fragrance ester.

Procedure:

• Reaction Setup: In a round-bottom flask, combine 2-propyl-1-pentanol (1.0 eq), glacial acetic acid (1.2 eq), and a catalytic amount of concentrated sulfuric acid (e.g., 3-5 drops).

• Reflux: Attach a reflux condenser and heat the mixture to reflux for 1-2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and dilute with diethyl ether.

• Washing: Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to neutralize the acid catalyst and excess acetic acid), and finally with brine.

• Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude ester by vacuum distillation.

• Characterization: Analyze the purified ester by GC-MS, ¹H NMR, and IR spectroscopy to confirm its structure and purity. The olfactory profile should be evaluated by a trained perfumer.

Data Presentation (Hypothetical)

Should experimental data become available, it should be presented in a clear and structured format.

Table 1: Physicochemical Properties of Hypothetical 2-Propylpentyl Esters

Ester Name	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C) at 760 mmHg (Predicted)	Refractive Index (Predicted)
2-Propylpentyl Acetate	C₁₀H₂₀O₂	172.26	190-195	1.415-1.420
2-Propylpentyl Propionate	C₁₁H₂₂O₂	186.29	205-210	1.418-1.423
2-Propylpentyl Butyrate	C₁₂H₂₄O₂	200.32	220-225	1.421-1.426

Table 2: Reaction Parameters and Yields for the Synthesis of 2-Propylpentyl Acetate (Hypothetical)

Parameter	Value
Molar Ratio (Alcohol:Acid)	1:1.2
Catalyst	H₂SO₄
Reaction Time (hours)	2
Reaction Temperature (°C)	Reflux
Yield (%)	To be determined
Purity (GC, %)	To be determined

Future Directions

The lack of specific data on the use of 2-propyl-1-pentanol in fragrance synthesis highlights a clear research gap. Future work should focus on:

• Systematic Synthesis: Synthesizing a range of esters from 2-propyl-1-pentanol with various carboxylic acids (aliphatic, aromatic, etc.).

• Quantitative Analysis: Determining the yields, purity, and physicochemical properties of the synthesized esters.

• Olfactory Evaluation: Conducting thorough sensory analysis of the novel esters by trained perfumers to characterize their scent profiles, intensity, and tenacity.

• Application Studies: Evaluating the performance of promising esters in various fragrance applications, such as fine fragrances, personal care products, and home care products.

By systematically exploring the esters of 2-propyl-1-pentanol, the fragrance industry can potentially uncover new and valuable ingredients to enhance the creative possibilities for perfumers.

Application of 2-Propyl-1-pentanol in Polymer Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and illustrative protocols for the potential uses of 2-propyl-1-pentanol in the field of polymer chemistry. Due to a lack of specific published data on its applications, the following sections are based on the established reactivity of branched primary alcohols and serve as a guide for researchers exploring its utility in polymer synthesis and modification.

Application Notes

2-Propyl-1-pentanol, a branched eight-carbon primary alcohol, possesses a unique combination of a reactive hydroxyl group and a bulky, non-polar alkyl structure.[1] This suggests its potential utility in several areas of polymer chemistry, from a monomeric unit to a property-modifying additive.

1. Co-monomer in Condensation Polymerization

The primary hydroxyl group of 2-propyl-1-pentanol allows it to be incorporated into polymer backbones through condensation reactions, such as in the synthesis of polyesters and polyurethanes.

• Polyesters: When used as a co-monomer with diols and diacids, 2-propyl-1-pentanol can act as a chain-terminating agent, controlling the molecular weight of the resulting polyester. The incorporation of its branched propyl groups at the chain ends is expected to disrupt polymer chain packing, leading to materials with lower crystallinity, enhanced solubility in organic solvents, and a reduced glass transition temperature (Tg).

• Polyurethanes: In polyurethane synthesis, 2-propyl-1-pentanol can react with isocyanate groups. Its use as a co-monomer can control polymer chain length. The pendant alkyl groups would introduce steric hindrance, potentially increasing the flexibility and impact strength of the polyurethane material.

2. Chain Transfer Agent in Radical Polymerization

In free-radical polymerization, alcohols can function as chain transfer agents, which helps to regulate the molecular weight of the resulting polymer.[2][3] The mechanism involves the abstraction of a hydrogen atom from the alcohol by the propagating radical chain, thus terminating that chain and initiating a new, smaller one. The effectiveness of 2-propyl-1-pentanol as a chain transfer agent would be determined by its chain transfer constant, which is influenced by the bond dissociation energy of the C-H bonds alpha to the hydroxyl group. This application could be valuable in synthesizing polymers with a controlled, lower molecular weight distribution.

3. Plasticizer for Polar Polymers

Plasticizers are additives that increase the flexibility and durability of polymers.[4] The branched, moderately non-polar structure of 2-propyl-1-pentanol suggests its potential as a plasticizer, particularly for polar polymers like polyvinyl chloride (PVC) or cellulose derivatives. The alkyl portion of the molecule can increase the free volume between polymer chains, while the hydroxyl group may offer some compatibility through hydrogen bonding, leading to a more processable and less brittle material.

Experimental Protocols

The following protocols are detailed, illustrative methodologies for the potential applications of 2-propyl-1-pentanol.

Protocol 1: Synthesis of a Modified Poly(ethylene terephthalate) (PET) Co-polymer with 2-Propyl-1-pentanol as a Molecular Weight Modifier

Objective: To synthesize a modified, lower molecular weight PET with enhanced solubility by using 2-propyl-1-pentanol as a chain-terminating co-monomer.

Materials:

• Dimethyl terephthalate (DMT)

• Ethylene glycol (EG)

• 2-Propyl-1-pentanol

• Zinc acetate (transesterification catalyst)

• Antimony trioxide (polycondensation catalyst)

• Methanol (for precipitation)

• 1,1,2,2-Tetrachloroethane (for analysis)

Experimental Workflow:

Caption: Workflow for the synthesis of modified PET.

Procedure:

• Reactor Setup: A 500 mL three-neck round-bottom flask is equipped with a mechanical stirrer, a nitrogen inlet, and a distillation sidearm connected to a condenser and a receiving flask.

• Charging Reactants: The flask is charged with dimethyl terephthalate (97.1 g, 0.5 mol), ethylene glycol (68.3 g, 1.1 mol), 2-propyl-1-pentanol (6.51 g, 0.05 mol, 10 mol% relative to DMT), and zinc acetate (0.1 g).

• Transesterification: The mixture is heated with stirring under a slow nitrogen purge. The temperature is gradually increased from 160°C to 200°C over 2-3 hours, during which methanol is distilled and collected. The reaction is monitored by the amount of methanol collected.

• Polycondensation: Antimony trioxide (0.1 g) is added to the reactor. The temperature is raised to 275°C, and a vacuum of <1 mmHg is slowly applied. The reaction is continued for 3-4 hours, with excess ethylene glycol being distilled off. The reaction is stopped when the desired melt viscosity is achieved.

• Product Isolation: The molten polymer is carefully extruded from the reactor and allowed to cool. The solid polymer is then dissolved in a minimal amount of 1,1,2,2-tetrachloroethane and precipitated into a large volume of methanol. The precipitated polymer is filtered and dried in a vacuum oven at 80°C for 24 hours.

Illustrative Quantitative Data:

Parameter	Standard PET (Control)	Modified PET (Illustrative Data)
2-Propyl-1-pentanol (mol %)	0	10
Number-Average MW (Mn, g/mol )	25,000	9,500
Polydispersity Index (PDI)	~2.0	~1.8
Glass Transition Temp. (Tg, °C)	80	68
Solubility in Dichloromethane	Insoluble	Soluble

Protocol 2: Free-Radical Polymerization of Styrene with 2-Propyl-1-pentanol as a Chain Transfer Agent

Objective: To control the molecular weight of polystyrene by using 2-propyl-1-pentanol as a chain transfer agent.

Materials:

• Styrene (inhibitor removed)

• Azobisisobutyronitrile (AIBN) (initiator)

• 2-Propyl-1-pentanol

• Toluene (solvent)

• Methanol (for precipitation)

Experimental Workflow:

Caption: Workflow for free-radical polymerization of styrene.

Procedure:

• Preparation: A series of Schlenk flasks are prepared. To each flask is added styrene (10.4 g, 0.1 mol), AIBN (0.082 g, 0.5 mmol), and toluene (20 mL). Varying amounts of 2-propyl-1-pentanol (e.g., 0 g, 1.3 g, 2.6 g) are added to each flask.

• Degassing: The contents of each flask are degassed by three freeze-pump-thaw cycles.

• Polymerization: The flasks are placed in a preheated oil bath at 80°C and stirred for 6 hours.

• Termination and Isolation: The polymerization is quenched by immersing the flasks in an ice-water bath. The viscous solution is then slowly added to a beaker containing a large excess of cold methanol with vigorous stirring to precipitate the polystyrene.

• Purification: The precipitated polymer is collected by filtration, re-dissolved in a small amount of toluene, and re-precipitated in methanol. This process is repeated twice. The final product is dried in a vacuum oven at 60°C to a constant weight.

Illustrative Quantitative Data:

2-Propyl-1-pentanol (g)	Monomer Conversion (%)	Weight-Average MW (Mw, g/mol )	PDI
0 (Control)	85	320,000	2.8
1.3	83	180,000	2.4
2.6	82	110,000	2.2

Logical Relationship: Chain Transfer Mechanism

The process of chain transfer, which terminates a growing polymer chain and initiates a new one, can be visualized as a transfer of reactivity.

Caption: Logical flow of the chain transfer process.

This document serves as a foundational guide for investigating the role of 2-propyl-1-pentanol in polymer chemistry. The provided protocols and illustrative data are intended to be starting points for further research and optimization.

References

• 1. 2-Propyl-1-pentanol [webbook.nist.gov]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. specialchem.com [specialchem.com]

Technical Notes & Optimization

Technical Support Center: Challenges in the Purification of 2-Propyl-1-pentanol

Welcome to the Technical Support Center for the purification of 2-Propyl-1-pentanol. This resource is designed to provide researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of this branched-chain alcohol.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 2-Propyl-1-pentanol synthesized via the Guerbet reaction?

A1: Crude 2-Propyl-1-pentanol from a Guerbet reaction typically contains a variety of impurities. These can include:

• Unreacted starting materials: Such as 1-pentanol.

• Intermediate products: Including aldehydes formed during the initial dehydrogenation step.

• Side-products: Carboxylic acids and esters can form from side reactions.[1][2] Other Guerbet alcohols resulting from cross-condensation reactions may also be present.[3]

• Water: A primary byproduct of the Guerbet condensation reaction.[3][4]

• Residual catalyst: Depending on the catalyst used (e.g., homogeneous or heterogeneous), traces may remain in the crude product.[1][3]

Q2: Does 2-Propyl-1-pentanol form an azeotrope with water?

Q3: What are the key physical properties of 2-Propyl-1-pentanol relevant to its purification?

A3: Understanding the physical properties of 2-Propyl-1-pentanol is crucial for designing an effective purification strategy. Key properties are summarized in the table below.

Property	Value
Molecular Formula	C₈H₁₈O
Molecular Weight	130.23 g/mol [8]
Boiling Point (atm)	171-172 °C[8]
Boiling Point (12 mmHg)	80-82 °C[8]
Density (25 °C)	0.83 g/mL[8]
Solubility in Water	Immiscible[9]

Q4: How can I remove acidic impurities from my crude 2-Propyl-1-pentanol?

A4: Acidic impurities, such as carboxylic acids, can be effectively removed using a liquid-liquid extraction with a basic aqueous solution. Washing the crude product with a dilute solution of sodium bicarbonate (NaHCO₃) or sodium hydroxide (NaOH) will convert the acidic impurities into their corresponding salts, which are soluble in the aqueous phase and can thus be separated.

Troubleshooting Guides

This section provides troubleshooting for common issues encountered during the purification of 2-Propyl-1-pentanol using various techniques.

Fractional Distillation

Problem 1: Poor separation of 2-Propyl-1-pentanol from other components.

• Possible Causes:

  • Insufficient column efficiency (too few theoretical plates).

  • Distillation rate is too fast.

  • Formation of an azeotrope.

• Recommended Actions & Solutions:

  • Increase Column Efficiency: Use a longer fractionating column or one with a more efficient packing material.

  • Reduce Distillation Rate: A slower distillation rate (e.g., 1-2 drops per second) allows for better equilibrium between the liquid and vapor phases in the column, leading to improved separation.

  • Vacuum Distillation: Performing the distillation under reduced pressure will lower the boiling points of the components and can sometimes alter azeotropic compositions, potentially improving separation. The boiling point of 2-Propyl-1-pentanol is 80-82 °C at 12 mmHg.[8]

  • Azeotropic or Extractive Distillation: If an azeotrope is present, consider adding an entrainer (for azeotropic distillation) or a high-boiling solvent (for extractive distillation) to break the azeotrope.[6][7]

Problem 2: Product is contaminated with water.

• Possible Causes:

  • Formation of a water-alcohol azeotrope.

  • Inefficient drying of the crude product before distillation.

• Recommended Actions & Solutions:

  • Drying Agents: Before distillation, dry the crude product using a suitable drying agent like anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

  • Azeotropic Distillation: If a low-boiling azeotrope with water is formed, it may be possible to remove the water as the initial fraction. For higher-boiling azeotropes, azeotropic distillation with an entrainer like benzene or toluene can be employed, where the ternary azeotrope is removed, and the entrainer is subsequently separated.[5]

Column Chromatography

Problem 1: Poor separation of 2-Propyl-1-pentanol from non-polar impurities.

• Possible Causes:

  • Incorrect mobile phase polarity.

  • Column overloading.

• Recommended Actions & Solutions:

  • Optimize Mobile Phase: Use a less polar mobile phase to increase the retention time of non-polar impurities on the silica gel, allowing for better separation from the more polar 2-Propyl-1-pentanol. A good starting point would be a mixture of hexane and ethyl acetate with a low percentage of ethyl acetate.

  • Gradient Elution: Start with a non-polar solvent (e.g., hexane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate). This can help to first elute the non-polar impurities, followed by the desired alcohol.

  • Reduce Sample Load: Overloading the column leads to broad peaks and poor separation. Reduce the amount of crude product loaded onto the column.

Problem 2: Tailing of the 2-Propyl-1-pentanol peak.

• Possible Causes:

  • Strong interaction of the alcohol's hydroxyl group with the acidic silica gel.

• Recommended Actions & Solutions:

  • Add a Modifier to the Mobile Phase: Adding a small amount of a slightly more polar, protic solvent like methanol or a basic modifier like triethylamine to the mobile phase can help to reduce tailing by competing for the active sites on the silica gel.

Liquid-Liquid Extraction

Problem 1: Formation of an emulsion during washing.

• Possible Causes:

  • Vigorous shaking of the separatory funnel.

  • Presence of surfactants or fine particulate matter.

• Recommended Actions & Solutions:

  • Gentle Inversion: Instead of vigorous shaking, gently invert the separatory funnel multiple times to mix the phases.

  • Brine Wash: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous phase, which can help to break the emulsion.

  • Filtration: Filter the emulsified mixture through a pad of celite or glass wool.

  • Centrifugation: If the volume is manageable, centrifuging the mixture is often an effective way to separate the layers.

Experimental Protocols

Protocol 1: Purification of 2-Propyl-1-pentanol by Vacuum Fractional Distillation

This protocol outlines the purification of crude 2-Propyl-1-pentanol to remove lower and higher boiling impurities.

Apparatus:

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer

• Condenser

• Receiving flasks

• Vacuum source and gauge

• Heating mantle

• Magnetic stirrer and stir bar

Procedure:

• Drying: Dry the crude 2-Propyl-1-pentanol over anhydrous magnesium sulfate, then filter to remove the drying agent.

• Assembly: Assemble the vacuum fractional distillation apparatus. Ensure all joints are properly sealed with vacuum grease.

• Charging the Flask: Add the dried crude product and a magnetic stir bar to the round-bottom flask.

• Evacuation: Slowly evacuate the system to the desired pressure (e.g., 12 mmHg).

• Heating: Begin heating the flask while stirring.

• Fraction Collection:

  • Forerun: Collect the initial fraction, which will contain low-boiling impurities, at a temperature below the boiling point of the product.

  • Main Fraction: Once the temperature stabilizes at the boiling point of 2-Propyl-1-pentanol at the working pressure (80-82 °C at 12 mmHg), collect the main fraction in a clean receiving flask.[8]

  • Final Fraction: A rise in temperature indicates that higher-boiling impurities are beginning to distill. Stop the distillation or collect this fraction separately.

• Analysis: Analyze the purity of the main fraction using Gas Chromatography-Mass Spectrometry (GC-MS).

Expected Purity and Yield: The expected purity after a careful fractional distillation can be >99%. The yield will depend on the initial purity of the crude product.

Fraction	Expected Composition	Boiling Range (at 12 mmHg)
Forerun	Low-boiling impurities (e.g., residual solvents, water azeotrope)	< 80 °C
Main Fraction	2-Propyl-1-pentanol	80-82 °C
Final Fraction	High-boiling impurities (e.g., other Guerbet alcohols)	> 82 °C

Visualizations

Caption: General purification workflow for 2-Propyl-1-pentanol.

Caption: Troubleshooting logic for poor separation in distillation.

References

• 1. benchchem.com [benchchem.com]
• 2. aocs.org [aocs.org]
• 3. US10214470B2 - Synthesis of guerbet alcohols - Google Patents [patents.google.com]
• 4. EP3489212B1 - Method for producing guerbet alcohol - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. Extractive distillation - Wikipedia [en.wikipedia.org]
• 7. Azeotropic distillation - Wikipedia [en.wikipedia.org]
• 8. 2-Propyl-1-pentanol 99 58175-57-8 [sigmaaldrich.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]

Technical Support Center: Optimization of 2-Propyl-1-pentanol Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the yield of 2-propyl-1-pentanol synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common synthesis routes for 2-propyl-1-pentanol?

A1: 2-Propyl-1-pentanol is primarily synthesized through two main routes:

• Guerbet Reaction: This is a self-condensation of a primary alcohol, such as 1-pentanol, at elevated temperatures to produce a higher branched alcohol. In the case of 1-pentanol, the primary product is 2-propyl-1-heptanol. To obtain 2-propyl-1-pentanol, a crossed Guerbet reaction with appropriate starting alcohols would be necessary. The reaction typically requires a catalyst and a basic co-catalyst.[1][2][3]

• Aldol Condensation of n-Pentanal followed by Hydrogenation: This route involves the aldol condensation of n-pentanal (valeraldehyde) to form 2-propyl-2-pentenal, which is then hydrogenated to yield 2-propyl-1-pentanol.[4]

Q2: What are the key steps in the Guerbet reaction mechanism?

A2: The Guerbet reaction proceeds through a series of four main steps:

• Dehydrogenation: The primary alcohol is dehydrogenated to an aldehyde.

• Aldol Condensation: The aldehyde undergoes an aldol condensation to form a β-hydroxy aldehyde, which then dehydrates to an α,β-unsaturated aldehyde.

• Hydrogenation: The α,β-unsaturated aldehyde is hydrogenated to the corresponding saturated alcohol.

• Hydrogen Transfer: The hydrogen required for the final hydrogenation step is typically provided by the initial dehydrogenation of the starting alcohol.

Q3: What types of catalysts are effective for the Guerbet reaction?

A3: A variety of catalysts can be used for the Guerbet reaction, often in combination with a basic co-catalyst. These can be broadly categorized as:

• Homogeneous Catalysts: Iridium-based complexes have shown high selectivity.[5]

• Heterogeneous Catalysts: These are more commonly used due to ease of separation. Examples include:

  • Nickel-based catalysts (e.g., Ni/MgO/SiO₂)

  • Copper-based catalysts

  • Ruthenium-based catalysts (e.g., Ru-HT - ruthenium hydrotalcite)[6]

  • Palladium-based catalysts

Q4: How can the progress of the reaction and the final product purity be analyzed?

A4: Gas chromatography (GC) and gas chromatography-mass spectrometry (GC-MS) are the primary analytical techniques used to monitor the progress of the reaction and determine the conversion of reactants and selectivity towards 2-propyl-1-pentanol.[5] These methods allow for the quantitative analysis of the reaction mixture.[7][8]

Troubleshooting Guides

Issue 1: Low Yield of 2-Propyl-1-pentanol

Q: My reaction is resulting in a low yield of the desired 2-propyl-1-pentanol. What are the potential causes and how can I troubleshoot this?

A: Low yield is a common issue and can be attributed to several factors. The following table outlines potential causes and suggested troubleshooting steps.

Potential Cause	Troubleshooting Steps
Suboptimal Reaction Temperature	High temperatures can promote side reactions, while low temperatures can lead to incomplete conversion. Systematically vary the reaction temperature to find the optimal balance for maximizing the yield of 2-propyl-1-pentanol.[5]
Incorrect Catalyst or Base Concentration	The ratio of catalyst to base and their overall concentration are critical. Optimize the concentrations of both the catalyst and the basic co-catalyst (e.g., KOH, NaOH, or sodium tert-butoxide) to enhance the reaction rate and selectivity towards the desired product.
Catalyst Deactivation	Catalysts can be deactivated by coking (carbon deposition) or poisoning from byproducts like carboxylic acids.[5] Consider regenerating the catalyst or using a fresh batch. For heterogeneous catalysts, ensure proper activation procedures are followed.
Presence of Water	Water is a byproduct of the Guerbet reaction and its accumulation can inhibit catalyst activity.[5] Ensure the use of dry reagents and solvents. If feasible with your setup, consider methods for in-situ water removal.
Insufficient Reaction Time	The reaction may not have reached completion. Monitor the reaction progress over time using GC to determine the optimal reaction duration for maximum yield.

Issue 2: Formation of Significant Side Products

Q: I am observing a significant amount of side products in my reaction mixture. What are these byproducts and how can I minimize their formation?

A: The formation of side products is a major challenge in optimizing the yield of 2-propyl-1-pentanol. The table below details common side products and strategies to mitigate their formation.

Common Side Products	Mitigation Strategies
Olefins or Ethers	These can form through dehydration side reactions. Adjusting the reaction temperature and catalyst choice can help minimize their formation.[5]
Esters	Esterification can occur as a side reaction. Optimizing the reaction conditions, particularly temperature and catalyst, can reduce ester formation.[5]
Carboxylic Acids	Oxidation of the intermediate aldehyde can lead to the formation of carboxylic acids, which can also poison the catalyst.[5] Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can help prevent oxidation.
Higher Molecular Weight Alcohols	Further aldol condensations can lead to the formation of heavier alcohol byproducts.[5] Fine-tuning the reaction time and temperature can help control the extent of these secondary reactions.

Issue 3: Difficulty in Product Purification

Q: I am having trouble purifying the 2-propyl-1-pentanol from the crude reaction mixture. What is the recommended purification method?

A: The most effective method for purifying 2-propyl-1-pentanol is fractional distillation under reduced pressure .[9]

• Why Reduced Pressure? 2-Propyl-1-pentanol has a relatively high boiling point at atmospheric pressure. Distillation at high temperatures can lead to decomposition or the formation of byproducts. By reducing the pressure, the boiling point is lowered, allowing for a safer and more efficient purification.[9]

• Fractional Distillation: This technique is crucial for separating 2-propyl-1-pentanol from other alcohols and byproducts that may have close boiling points. The efficiency of the separation depends on the fractionating column used.[10]

Troubleshooting Purification:

• Poor Separation: If you are experiencing poor separation, ensure your fractional distillation setup is well-insulated to maintain the temperature gradient. Using a more efficient fractionating column (e.g., a Vigreux or packed column) can also improve separation.

• Product Decomposition: If you suspect your product is decomposing, further reduce the pressure to lower the distillation temperature.

Experimental Protocols

Protocol 1: Synthesis of 2-Propyl-1-heptanol via Guerbet Reaction of 1-Pentanol (Model Protocol)

This protocol describes the synthesis of 2-propyl-1-heptanol from 1-pentanol, which serves as a model for the Guerbet reaction that can be adapted for the synthesis of 2-propyl-1-pentanol with appropriate starting materials.

Materials:

• 1-Pentanol

• Ruthenium-based catalyst (e.g., Ru/C) or another suitable Guerbet catalyst

• Basic co-catalyst (e.g., Potassium Hydroxide - KOH)

• High-pressure batch reactor with magnetic stirrer, temperature controller, and pressure gauge

• Inert gas (Nitrogen or Argon)

Procedure:

• Reactor Setup: Ensure the high-pressure batch reactor is clean and dry.

• Catalyst Loading: Charge the reactor with the desired amount of the chosen Guerbet catalyst and the basic co-catalyst.

• Reactant Addition: Add 1-pentanol to the reactor.

• Purging: Seal the reactor and purge it several times with an inert gas (e.g., nitrogen or argon) to remove any air.[5]

• Pressurization (Optional): If the reaction is to be carried out under pressure, pressurize the reactor to the desired level with the inert gas.

• Heating and Reaction: Heat the reactor to the desired reaction temperature (typically between 180-250°C) with constant stirring. Allow the reaction to proceed for the specified time (e.g., 4-24 hours).[11]

• Cooling and Depressurization: After the reaction is complete, cool the reactor to room temperature and carefully release any excess pressure.

• Product Analysis: Collect the reaction mixture and analyze the products using gas chromatography (GC) or gas chromatography-mass spectrometry (GC-MS) to determine the conversion of 1-pentanol and the selectivity to 2-propyl-1-heptanol.[5]

Protocol 2: Synthesis of 2-Propyl-1-pentanol via Aldol Condensation and Hydrogenation

Materials:

• n-Pentanal (Valeraldehyde)

• Basic catalyst for aldol condensation (e.g., aqueous NaOH)

• Hydrogenation catalyst (e.g., Cobalt on Kieselguhr)[4]

• Hydrogen gas

• Solvent (e.g., Toluene)

• Stirred autoclave

Procedure:

• Aldol Condensation:

  • In a reaction flask, carry out the aldol condensation of n-pentanal using a basic catalyst.

  • Monitor the reaction until the formation of 2-propyl-2-pentenal is maximized.

  • Separate the organic layer containing the unsaturated aldehyde.

• Hydrogenation:

  • Transfer the crude 2-propyl-2-pentenal to a stirred autoclave.

  • Add the hydrogenation catalyst.

  • Pressurize the autoclave with hydrogen gas.

  • Heat the mixture with stirring to facilitate the hydrogenation of the double bond and the aldehyde group to form 2-propyl-1-pentanol. The reaction may start at around 40°C.[4]

• Work-up and Purification:

  • After the reaction is complete, cool the reactor and release the pressure.

  • Filter the catalyst from the reaction mixture.

  • Purify the 2-propyl-1-pentanol by fractional distillation under reduced pressure.

Data Presentation

Table 1: Influence of Catalyst on Guerbet Reaction of Ethanol to Butanol (Model System)

Catalyst	Reaction Temperature (°C)	Ethanol Conversion (%)	Butanol Selectivity (%)	Reference
Mg-Al Spinel	350	~35	~48	[12]
Cu-MgAl(O)	280	-	62	[12]
CuLa-MgAl(O)	280	-	16.7	[12]

Note: This data is for the Guerbet reaction of ethanol to butanol and serves as a model to illustrate the impact of catalyst choice on conversion and selectivity. Similar optimization would be required for the synthesis of 2-propyl-1-pentanol.

Visualizations

Caption: Experimental workflow for the synthesis of 2-propyl-1-pentanol.

Caption: Troubleshooting logic for low yield in 2-propyl-1-pentanol synthesis.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. aocs.org [aocs.org]
• 4. CA1257294A - Preparation of 2-propylheptanol and other alcohols - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. taylorfrancis.com [taylorfrancis.com]
• 8. odinity.com [odinity.com]
• 9. Purification [chem.rochester.edu]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Frontiers | Insights on Guerbet Reaction: Production of Biobutanol From Bioethanol Over a Mg–Al Spinel Catalyst [frontiersin.org]

Identification of side reactions in 2-Propyl-1-pentanol synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-propyl-1-pentanol. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing 2-propyl-1-pentanol?

The most common and industrially relevant method for the synthesis of 2-propyl-1-pentanol is the Guerbet condensation of 1-pentanol. This reaction involves the self-condensation of two molecules of a primary alcohol to form a higher, β-branched alcohol.[1][2]

Q2: What are the key steps in the Guerbet reaction for 2-propyl-1-pentanol synthesis?

The Guerbet reaction proceeds through a four-step catalytic cycle:

• Dehydrogenation: 1-pentanol is dehydrogenated to its corresponding aldehyde, pentanal.

• Aldol Condensation: Two molecules of pentanal undergo a base-catalyzed aldol condensation to form an α,β-unsaturated aldehyde.

• Dehydration: The aldol condensation product is dehydrated.

• Hydrogenation: The unsaturated aldehyde is then hydrogenated to form 2-propyl-1-pentanol.[3][4]

Q3: What are the typical catalysts and reaction conditions for this synthesis?

Guerbet reactions are typically carried out at elevated temperatures, often ranging from 150°C to 300°C, and at pressures that can range from atmospheric to several bars. The reaction requires a multifunctional catalyst that possesses both dehydrogenation/hydrogenation capabilities and basic sites to promote the aldol condensation. Common catalytic systems include:

• A combination of a transition metal catalyst (e.g., copper, nickel, palladium, or ruthenium-based) for the dehydrogenation/hydrogenation steps.[5]

• A basic co-catalyst (e.g., sodium pentoxide, potassium hydroxide, or magnesium oxide) to facilitate the aldol condensation.[5][6]

Troubleshooting Guide

This guide addresses common side reactions and provides strategies for their identification and mitigation.

Q4: I am observing a significant amount of pentanal in my reaction mixture. What could be the cause and how can I fix it?

The presence of unreacted pentanal, the intermediate aldehyde, suggests an imbalance in the catalytic cycle.

• Possible Cause: The hydrogenation step is slower than the initial dehydrogenation of 1-pentanol. This could be due to insufficient hydrogenation activity of the catalyst or inadequate hydrogen availability.

• Troubleshooting:

  • Optimize Catalyst: Ensure the chosen catalyst has sufficient hydrogenation capability. Bimetallic catalysts, such as those containing copper and nickel, can sometimes enhance the hydrogenation step.[5]

  • Increase Hydrogen Pressure: If the reaction setup allows, increasing the partial pressure of hydrogen can favor the hydrogenation of the unsaturated aldehyde intermediate back to the desired alcohol.

  • Adjust Temperature: While higher temperatures favor the initial dehydrogenation, they might not be optimal for the overall reaction selectivity. A systematic study of the reaction temperature can help find a balance that favors the complete conversion to 2-propyl-1-pentanol.[7]

Q5: My product is contaminated with a significant amount of pentyl pentanoate. How can I minimize this ester formation?

The formation of esters, such as pentyl pentanoate, is a common side reaction in Guerbet synthesis, occurring via the Tishchenko reaction of the intermediate aldehyde or esterification reactions.[8]

• Possible Cause: The catalyst or reaction conditions may be promoting the Tishchenko reaction, where two molecules of pentanal disproportionate to form pentyl pentanoate. High concentrations of the intermediate aldehyde can also favor this side reaction.

• Troubleshooting:

  • Catalyst Selection: Some catalysts are more prone to promoting esterification. Screening different catalysts can help identify one with higher selectivity for the desired alcohol.

  • Reaction Conditions: Adjusting the reaction temperature and pressure can influence the relative rates of the Guerbet reaction and the Tishchenko reaction. Lowering the temperature may reduce the rate of ester formation.

  • Minimize Aldehyde Accumulation: By optimizing the conditions to ensure a rapid conversion of the pentanal intermediate to the final product (as discussed in Q4), the concentration of the aldehyde at any given time is reduced, thus disfavoring the bimolecular Tishchenko reaction.

Q6: I am detecting carboxylic acids in my product mixture. What is the source and how can I prevent their formation?

The presence of carboxylic acids, such as pentanoic acid, is typically due to the over-oxidation of the intermediate pentanal.[8]

• Possible Cause: Trace amounts of oxygen in the reaction system or the presence of highly oxidizing catalyst sites can lead to the oxidation of the aldehyde intermediate.

• Troubleshooting:

  • Inert Atmosphere: Ensure the reaction is carried out under a strictly inert atmosphere (e.g., nitrogen or argon) to exclude oxygen.

  • Catalyst Choice: Select a catalyst that is less prone to causing over-oxidation.

  • Temperature Control: Very high reaction temperatures can sometimes promote side reactions, including oxidation.

Q7: My final product contains higher molecular weight alcohols. How can this be avoided?

The formation of alcohols with a higher molecular weight than 2-propyl-1-pentanol (e.g., C15 or C20 alcohols) can occur through subsequent Guerbet reactions where the initial product acts as a reactant.[5]

• Possible Cause: The reaction conditions (high temperature, long reaction time, or highly active catalyst) are promoting further condensation reactions.

• Troubleshooting:

  • Reaction Time: Monitor the reaction progress over time and stop it once the optimal yield of 2-propyl-1-pentanol is reached to prevent the formation of higher oligomers.

  • Temperature: Lowering the reaction temperature can decrease the rate of the subsequent Guerbet reactions more significantly than the primary reaction.

  • Catalyst Activity: A less active catalyst might provide better selectivity towards the desired C10 alcohol.

Data Presentation

The following table summarizes the potential side products in the synthesis of 2-propyl-1-pentanol and the typical analytical techniques used for their identification and quantification.

Compound Type	Specific Example(s)	Formation Pathway	Analytical Identification Method(s)
Target Product	2-Propyl-1-pentanol	Guerbet Reaction	GC-MS, NMR
Unreacted Starting Material	1-Pentanol	Incomplete conversion	GC-MS, HPLC
Intermediate Aldehyde	Pentanal	Incomplete reaction cycle	GC-MS, HPLC (with derivatization)
Ester Byproduct	Pentyl pentanoate	Tishchenko reaction	GC-MS, IR, NMR
Carboxylic Acid Byproduct	Pentanoic acid	Oxidation of pentanal	GC-MS (after esterification), Titration
Higher Alcohol Byproducts	C15, C20 Guerbet alcohols	Subsequent Guerbet reactions	GC-MS, Size Exclusion Chromatography

Experimental Protocols

Representative Experimental Protocol for Guerbet Synthesis of 2-Propyl-1-pentanol

This protocol is a general representation and should be optimized for specific laboratory conditions and equipment.

Materials:

• 1-Pentanol (anhydrous)

• Sodium metal (or sodium pentoxide)

• Guerbet catalyst (e.g., copper chromite, palladium on carbon, or a custom-prepared catalyst)

• High-boiling point inert solvent (e.g., dodecane), optional

• Nitrogen or Argon gas for inert atmosphere

Procedure:

• Reactor Setup: Assemble a reaction vessel equipped with a mechanical stirrer, a reflux condenser, a temperature probe, and an inlet for inert gas.

• Inert Atmosphere: Purge the entire system with nitrogen or argon for at least 30 minutes to remove all oxygen.

• Catalyst and Base Preparation:

  • If using sodium metal, carefully add it to a portion of the 1-pentanol under an inert atmosphere to form sodium pentoxide in situ. This is an exothermic reaction and should be done with caution.

  • Add the Guerbet catalyst to the reaction vessel.

• Reaction Execution:

  • Add the anhydrous 1-pentanol (and the in situ prepared base, if applicable) to the reaction vessel.

  • Heat the reaction mixture to the desired temperature (e.g., 180-250°C) with vigorous stirring.

  • Maintain the reaction at this temperature for the desired time (e.g., 4-24 hours), monitoring the progress by taking small aliquots for analysis.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully quench the basic catalyst with water or a dilute acid.

  • Separate the organic layer.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

  • Remove the solvent (if used) and unreacted 1-pentanol by distillation.

  • Purify the 2-propyl-1-pentanol by fractional distillation under reduced pressure.

Analytical Protocol for Reaction Monitoring (GC-MS)

• Sample Preparation: Dilute a small aliquot of the reaction mixture in a suitable solvent (e.g., dichloromethane or diethyl ether). If carboxylic acids are of interest, derivatization to their corresponding esters (e.g., by reaction with diazomethane or a silylating agent) may be necessary for better GC analysis.

• GC-MS Conditions (Illustrative):

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms, or equivalent).

  • Injector Temperature: 250°C.

  • Oven Program: Start at a low temperature (e.g., 50°C) and ramp up to a higher temperature (e.g., 280°C) to elute all components.

  • Carrier Gas: Helium at a constant flow rate.

  • MS Detector: Electron ionization (EI) at 70 eV, scanning a mass range of m/z 30-400.

• Data Analysis: Identify the components by comparing their mass spectra with a library (e.g., NIST) and their retention times with those of authentic standards. Quantify the components by integrating the peak areas and using a calibration curve or an internal standard method.

Visualizations

Caption: Main and side reaction pathways in the synthesis of 2-propyl-1-pentanol.

Caption: Troubleshooting workflow for identifying and mitigating side reactions.

References

• 1. US10214470B2 - Synthesis of guerbet alcohols - Google Patents [patents.google.com]
• 2. EP2913319A1 - Synthesis of guerbet alcohols - Google Patents [patents.google.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. physics.mff.cuni.cz [physics.mff.cuni.cz]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. files.core.ac.uk [files.core.ac.uk]

Methods for stabilizing 2-Propyl-1-pentanol in various solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Propyl-1-pentanol. The information herein is designed to help anticipate and resolve stability issues encountered during experimental work.

Troubleshooting Guide

Issue Observed	Potential Cause	Recommended Action
Loss of Potency/Purity Over Time	Oxidative Degradation: 2-Propyl-1-pentanol, being a primary alcohol, can oxidize to form 2-propylpentanal (aldehyde) and subsequently 2-propylpentanoic acid (carboxylic acid), especially in the presence of oxygen or oxidizing agents.[1][2][3][4][5]	- Inert Atmosphere: Store solutions under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen. - Antioxidants: Consider the addition of antioxidants. The choice of antioxidant will depend on the solvent system and downstream applications. - Solvent Selection: Use high-purity solvents that are free from peroxides.
pH Drift and Degradation in Acidic or Basic Solutions	Acid-Catalyzed Dehydration: In the presence of strong acids and heat, 2-Propyl-1-pentanol can undergo dehydration to form 2-propyl-1-pentene.[6][7][8] At lower temperatures and with excess alcohol, ether formation (bis(2-propylpentyl) ether) is also possible.[6][7][9] Base-Catalyzed Reactions: While less common for simple alcohols, strong bases can promote certain reactions, especially at elevated temperatures.	- pH Control: Maintain the pH of aqueous solutions in the neutral range (pH 6-8) using a suitable buffer system (e.g., phosphate or citrate buffers), unless the experimental protocol requires acidic or basic conditions.[10] - Temperature Control: Avoid high temperatures when working with acidic solutions of 2-Propyl-1-pentanol.
Appearance of New Peaks in Chromatographic Analysis (e.g., HPLC, GC)	Formation of Degradation Products: The new peaks likely correspond to the aldehyde, carboxylic acid, alkene, or ether degradation products.	- Forced Degradation Study: Conduct a forced degradation study (see Experimental Protocols) to intentionally generate and identify potential degradation products. This will help in peak identification in your stability samples.[11] - Analytical Method Validation: Ensure your analytical method is stability-indicating, meaning it can resolve the parent compound from all potential degradation products.
Insolubility or Phase Separation in Aqueous Formulations	Low Aqueous Solubility: 2-Propyl-1-pentanol has low solubility in water. Changes in temperature or the concentration of other solutes can cause it to come out of solution.	- Co-solvents: Employ co-solvents such as ethanol, propylene glycol, or polyethylene glycol (PEG) to increase the solubility of 2-Propyl-1-pentanol in aqueous media.[10][12] - Surfactants: The use of non-ionic surfactants can also help to solubilize and stabilize the alcohol in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 2-Propyl-1-pentanol?

A1: As a primary alcohol, 2-Propyl-1-pentanol has two main degradation pathways:

• Oxidation: This is a common pathway where the alcohol is first oxidized to an aldehyde (2-propylpentanal) and can be further oxidized to a carboxylic acid (2-propylpentanoic acid).[1][2][3][4][13][5] This can be initiated by atmospheric oxygen, especially in the presence of light or metal ions, or by chemical oxidizing agents.

• Dehydration: This reaction involves the removal of a water molecule and is typically catalyzed by strong acids at elevated temperatures.[6][7][9][8] The primary product is an alkene (2-propyl-1-pentene). Under certain conditions (lower temperature and excess alcohol), intermolecular dehydration can occur, leading to the formation of an ether.[6][7][9]

Q2: How can I prevent the oxidation of 2-Propyl-1-pentanol in my solutions?

A2: To prevent oxidation, you should minimize the exposure of your solution to oxygen. This can be achieved by:

• Purging with Inert Gas: Before sealing the container, purge the headspace with an inert gas like nitrogen or argon.

• Using Antioxidants: The addition of a suitable antioxidant can scavenge free radicals and prevent oxidative degradation. The choice of antioxidant depends on the solution's composition and its intended use.

• Light Protection: Store solutions in amber vials or protect them from light to prevent photo-initiated oxidation.

• Chelating Agents: If metal-catalyzed oxidation is a concern, consider adding a chelating agent like EDTA to sequester metal ions.

Q3: What is the ideal pH range for storing aqueous solutions of 2-Propyl-1-pentanol?

A3: To minimize the risk of acid-catalyzed dehydration, it is recommended to maintain the pH of aqueous solutions in a neutral range, typically between pH 6 and 8.[10] If your experiment requires a pH outside of this range, be aware of the potential for increased degradation and consider conducting stability studies under those specific conditions.

Q4: My analytical method shows a decrease in the 2-Propyl-1-pentanol peak over time, but no new peaks are appearing. What could be the reason?

A4: There are several possibilities:

• Formation of Non-UV Active Products: If you are using a UV-based detector (e.g., HPLC-UV), some degradation products, like the corresponding alkene, may have a poor chromophore and thus will not be detected at the wavelength you are monitoring.

• Formation of Volatile Products: The degradation product might be volatile and lost during sample preparation or analysis, especially if you are using Gas Chromatography (GC).

• Precipitation: The alcohol or its degradation products may have precipitated out of the solution. Visually inspect your sample for any particulates.

• Adsorption: The compound might be adsorbing to the surface of the container. Consider using silanized glass or polypropylene vials.

Q5: Are there any excipients that can help stabilize 2-Propyl-1-pentanol in a liquid formulation?

A5: Yes, several types of excipients can be beneficial:

• Co-solvents: To improve solubility and physical stability in aqueous solutions, co-solvents like ethanol, propylene glycol, and glycerin can be used.[10][12]

• Buffers: To maintain a stable pH and prevent acid- or base-catalyzed degradation, a suitable buffering agent is recommended for aqueous formulations.[10]

• Antioxidants: As mentioned, these can be added to prevent oxidative degradation.

• Surfactants: For aqueous formulations, surfactants can help to create stable emulsions or micellar solutions, improving the physical stability of the poorly soluble alcohol.

Experimental Protocols

Protocol 1: Forced Degradation Study of 2-Propyl-1-pentanol

This protocol outlines a general procedure for a forced degradation study to identify potential degradation products and to establish a stability-indicating analytical method.

Objective: To generate the likely degradation products of 2-Propyl-1-pentanol under various stress conditions.

Materials:

• 2-Propyl-1-pentanol

• Methanol (HPLC grade)

• Purified water (HPLC grade)

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3% (v/v)

• HPLC or GC system with a suitable detector (e.g., UV/PDA for HPLC, MS for GC)

Procedure:

• Stock Solution Preparation: Prepare a stock solution of 2-Propyl-1-pentanol in methanol at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M HCl. Incubate at 60°C for 48 hours.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M NaOH. Incubate at 60°C for 48 hours.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 9 mL of 3% H₂O₂. Store at room temperature for 48 hours, protected from light.

  • Thermal Degradation: Place 1 mL of the stock solution in a sealed vial and heat in an oven at 80°C for 72 hours.

  • Photolytic Degradation: Place 1 mL of the stock solution in a photostability chamber and expose it to light according to ICH Q1B guidelines (overall illumination of ≥ 1.2 million lux hours and an integrated near UV energy of ≥ 200 watt hours/square meter). A control sample should be wrapped in aluminum foil to exclude light.

• Sample Analysis:

  • Before analysis, neutralize the acid and base hydrolysis samples with an equimolar amount of base or acid, respectively.

  • Dilute all stressed samples, including a non-stressed control sample, to a suitable concentration (e.g., 100 µg/mL) with the initial mobile phase (for HPLC) or a suitable solvent (for GC).

  • Analyze the samples using a validated HPLC or GC method.

Data Analysis:

• Compare the chromatograms of the stressed samples with the control sample.

• Identify and quantify the degradation products.

• Calculate the percentage of degradation. A target degradation of 5-20% is generally considered suitable for method validation.[14]

Protocol 2: Stability-Indicating GC-MS Method for 2-Propyl-1-pentanol

Objective: To quantify 2-Propyl-1-pentanol and separate it from its potential degradation products.

Instrumentation: Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

Parameter	Condition
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Inlet Temperature	250°C
Injection Volume	1 µL (splitless mode)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	- Initial Temperature: 50°C, hold for 2 minutes - Ramp: 10°C/min to 250°C - Hold: 5 minutes at 250°C
MS Transfer Line Temp	280°C
Ion Source Temp	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 35-350

Sample Preparation: Dilute the sample to an appropriate concentration (e.g., 10-100 µg/mL) in a suitable solvent like methanol or hexane.

Visualizations

Caption: Potential degradation pathways of 2-Propyl-1-pentanol.

Caption: General workflow for a forced degradation study.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. byjus.com [byjus.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Alcohol oxidation - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. 14.5 Reactions of Alcohols | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]
• 10. ipsf.org [ipsf.org]
• 11. benchchem.com [benchchem.com]
• 12. Excipients Used in Formulation of Liquid Dosage Forms | Pharmaguideline [pharmaguideline.com]
• 13. savemyexams.com [savemyexams.com]
• 14. longdom.org [longdom.org]

Common impurities found in commercial 2-Propyl-1-pentanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using commercial 2-Propyl-1-pentanol in their experiments.

Troubleshooting Guides

Issue: Inconsistent Reaction Yields or Kinetics

• Question: My reaction yields are fluctuating, or the reaction kinetics are not reproducible when using different lots of 2-Propyl-1-pentanol. What could be the cause?

• Answer: Inconsistent reaction outcomes are often linked to variability in the purity of 2-Propyl-1-pentanol. Minor impurities can have a significant impact on catalytic reactions, polymerization processes, and the synthesis of sensitive compounds.

  • Potential Culprits:

    • Unreacted Starting Materials: Residual n-butanol from the synthesis process can act as a competing nucleophile or alter the solvent polarity.

    • Other Alcohols: The Guerbet reaction can produce a range of higher molecular weight alcohols (e.g., C12, C16 Guerbet alcohols) or isomers of 2-Propyl-1-pentanol. These can introduce steric hindrance or lead to the formation of undesired side products.

    • Aldehydes and Ketones: These are intermediates in the Guerbet reaction and, if present, can undergo side reactions, poison catalysts, or form unwanted adducts with your reagents.

    • Carboxylic Acids: Oxidation of aldehyde intermediates can lead to the formation of carboxylic acids, which can alter the pH of the reaction mixture and catalyze unwanted side reactions.

  • Recommended Actions:

    • Purity Verification: Analyze the purity of your 2-Propyl-1-pentanol lot using Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify impurities.

    • Purification: If significant impurities are detected, consider purifying the 2-Propyl-1-pentanol by fractional distillation.

    • Lot Consistency: When starting a new series of experiments, it is advisable to use 2-Propyl-1-pentanol from the same commercial lot to minimize variability.

Issue: Unexpected Side Products Observed in Analysis (e.g., GC-MS, NMR)

• Question: I am observing unexpected peaks in my analytical data (GC-MS, NMR) that do not correspond to my expected product or starting materials. Could the solvent be the source?

• Answer: Yes, impurities in the 2-Propyl-1-pentanol can be carried through the reaction and appear as unexpected signals in your analysis.

  • Troubleshooting Steps:

    • Blank Analysis: Run a GC-MS analysis of the 2-Propyl-1-pentanol itself to obtain a profile of the inherent impurities.

    • Mass Spectral Library Search: Compare the mass spectra of the unknown peaks with a spectral library (e.g., NIST) to tentatively identify the impurities.

    • Correlation with Synthesis Byproducts: Compare the identified impurities with the known byproducts of the Guerbet reaction (see Table 1). This can help confirm if the solvent is the source of the contamination.

Frequently Asked Questions (FAQs)

• Q1: What are the most common impurities in commercial 2-Propyl-1-pentanol?

  • A1: Commercial 2-Propyl-1-pentanol is typically synthesized from n-butanol via the Guerbet reaction. Therefore, common impurities are traces of the starting material and byproducts of this reaction. These can include unreacted n-butanol, isomers of 2-propyl-1-pentanol, other Guerbet alcohols, aldehydes, ketones, and carboxylic acids. The overall purity is generally high, often exceeding 99%.

• Q2: How can I determine the purity of my 2-Propyl-1-pentanol?

  • A2: The most effective method for determining the purity and identifying impurities is Gas Chromatography-Mass Spectrometry (GC-MS). This technique separates the different components of the solvent and provides mass spectra that can be used to identify the individual impurities.

• Q3: Can impurities in 2-Propyl-1-pentanol affect my drug development process?

  • A3: Yes, impurities in solvents used in pharmaceutical manufacturing can have a significant impact.[1][2] They can affect the safety, efficacy, and stability of the final drug product.[1][2] For example, reactive impurities like aldehydes could lead to the formation of adducts with the active pharmaceutical ingredient (API), while acidic impurities could cause degradation.[3]

• Q4: Are there any safety concerns associated with the common impurities?

  • A4: While 2-Propyl-1-pentanol itself has associated health and safety considerations, the common impurities are typically present in very low concentrations. However, some potential impurities, if present at higher than expected levels, could pose additional risks. For instance, some aldehydes are known irritants. Always refer to the Safety Data Sheet (SDS) for the specific lot of 2-Propyl-1-pentanol you are using.

Data Presentation

Table 1: Potential Impurities in Commercial 2-Propyl-1-pentanol (Illustrative)

Impurity Category	Potential Compound	Typical Concentration Range (in a 99% pure product)	Potential Impact on Experiments
Starting Material	n-Butanol	0.1 - 0.5%	Competing nucleophile, alters solvent polarity
Isomers	Other C8 alcohols	0.1 - 0.3%	May lead to different reaction kinetics or product isomers
Guerbet Byproducts	Higher Alcohols (e.g., C12)	< 0.1%	Can act as high-boiling contaminants
Aldehydes (e.g., Butyraldehyde)	< 0.05%	Catalyst poisoning, side reactions, adduct formation
Ketones	< 0.05%	Can undergo side reactions
Carboxylic Acids (e.g., Butyric Acid)	< 0.02%	Alters pH, can catalyze degradation

Note: The concentration ranges provided are illustrative and can vary between different manufacturers and batches. For precise information, refer to the Certificate of Analysis for your specific lot.

Experimental Protocols

Protocol: Analysis of 2-Propyl-1-pentanol Purity by GC-MS

This protocol provides a general method for the qualitative and semi-quantitative analysis of impurities in 2-Propyl-1-pentanol.

• Instrumentation:

  • Gas Chromatograph (GC) equipped with a Mass Spectrometer (MS) detector.

  • Capillary Column: A polar column (e.g., WAX-type) is recommended for good separation of alcohols and polar impurities. A common dimension is 30 m x 0.25 mm ID x 0.25 µm film thickness.

• Sample Preparation:

  • Dilute the 2-Propyl-1-pentanol sample in a high-purity solvent (e.g., dichloromethane or methanol, ensuring the solvent does not co-elute with impurities of interest) to a concentration suitable for your instrument (e.g., 1000 ppm).

• GC-MS Conditions:

  • Inlet Temperature: 250 °C

  • Injection Mode: Split (e.g., 50:1 split ratio)

  • Injection Volume: 1 µL

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 5 minutes.

    • Ramp: Increase to 240 °C at a rate of 10 °C/min.

    • Hold: Hold at 240 °C for 5 minutes.

  • MS Transfer Line Temperature: 250 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Scan Range: m/z 35 - 350.

• Data Analysis:

  • Integrate the peaks in the total ion chromatogram.

  • Identify the main peak corresponding to 2-Propyl-1-pentanol.

  • For each impurity peak, perform a mass spectral library search (e.g., NIST) to tentatively identify the compound.

  • The percentage purity can be estimated by the area percent of the main peak relative to the total area of all peaks. For accurate quantification, calibration with certified reference standards of the identified impurities is necessary.

Mandatory Visualization

References

• 1. Alcohol Method Development by GC-MS - Chromatography Forum [chromforum.org]
• 2. Resolving API Impurity Issues in Drug Development | Pharmaguideline [pharmaguideline.com]
• 3. ijrpr.com [ijrpr.com]

Troubleshooting degradation of 2-Propyl-1-pentanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Propyl-1-pentanol. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is 2-Propyl-1-pentanol and what are its common applications?

2-Propyl-1-pentanol is a branched-chain primary alcohol. It is primarily used as a solvent and an intermediate in the synthesis of other chemical compounds, such as plasticizers and lubricants.

Q2: What are the main degradation pathways for 2-Propyl-1-pentanol?

The primary degradation pathways for 2-Propyl-1-pentanol are oxidation and acid-catalyzed dehydration.

• Oxidation: This can occur in the presence of oxidizing agents or under conditions of thermal and/or photolytic stress. The initial product is typically the corresponding aldehyde (2-propylpentanal), which can be further oxidized to a carboxylic acid (2-propylpentanoic acid).

• Dehydration: In the presence of strong acids and heat, 2-Propyl-1-pentanol can undergo dehydration to form alkenes.

Q3: What are the expected degradation products of 2-Propyl-1-pentanol?

• Oxidation Products:

  • 2-Propylpentanal (aldehyde)

  • 2-Propylpentanoic acid (carboxylic acid)

• Dehydration Products:

  • 4-Methyl-3-heptene (major product, more substituted alkene)

  • 2-Propyl-1-pentene (minor product, less substituted alkene)

Q4: How should 2-Propyl-1-pentanol be stored to minimize degradation?

To ensure the stability of 2-Propyl-1-pentanol, it should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from sources of ignition.[1] It is crucial to protect it from light and contact with incompatible materials such as strong oxidizing agents, strong acids, acid chlorides, and acid anhydrides.

Troubleshooting Guides

This section addresses common problems that may be encountered during the handling and analysis of 2-Propyl-1-pentanol.

Issue 1: Inconsistent analytical results or loss of potency over time.

• Possible Cause: Degradation of 2-Propyl-1-pentanol due to improper storage or handling.

• Recommended Solutions:

  • Verify Storage Conditions: Ensure that the compound is stored according to the recommendations (see FAQ Q4).

  • Use Fresh Solutions: Whenever possible, prepare fresh solutions for your experiments.

  • Perform a Purity Check: Analyze your stock of 2-Propyl-1-pentanol using a suitable analytical method, such as Gas Chromatography-Mass Spectrometry (GC-MS), to confirm its purity before use.

Issue 2: Appearance of unexpected peaks in chromatograms.

• Possible Cause: Formation of degradation products during sample preparation or analysis.

• Recommended Solutions:

  • Investigate Sample Preparation: Ensure that the solvents and reagents used in sample preparation are free from contaminants and are not promoting degradation. For example, using acidic or basic diluents may induce degradation.

  • Check Analytical Method Parameters: High temperatures in the GC inlet or column can sometimes cause thermal degradation of the analyte. Consider optimizing the temperature program.

  • Identify the Unknown Peaks: Use a mass spectrometry detector (GC-MS) to identify the chemical structure of the unknown peaks and compare them to the expected degradation products (see FAQ Q3).

Issue 3: Poor peak shape (e.g., tailing or fronting) in GC analysis.

• Possible Cause: Active sites in the GC system, column overload, or improper injection technique.[2]

• Recommended Solutions:

  • System Maintenance: Regularly replace the inlet liner and septum. Condition the column according to the manufacturer's instructions to deactivate any active sites.

  • Optimize Sample Concentration: Dilute the sample to avoid overloading the column.

  • Refine Injection Technique: Ensure a fast and consistent injection to obtain sharp peaks.

Experimental Protocols

The following are detailed methodologies for key experiments related to the degradation of 2-Propyl-1-pentanol.

Protocol 1: Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and assess the stability of 2-Propyl-1-pentanol under various stress conditions.

• Preparation of Stock Solution: Prepare a stock solution of 2-Propyl-1-pentanol in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M hydrochloric acid. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M sodium hydroxide. Incubate at 60°C for 24 hours.

  • Oxidation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

  • Thermal Degradation: Heat the stock solution at 80°C for 48 hours in a controlled oven.

  • Photolytic Degradation: Expose the stock solution to UV light (e.g., 254 nm) for 24 hours in a photostability chamber.

• Sample Analysis: At specified time points (e.g., 0, 4, 8, 24, 48 hours), withdraw an aliquot from each stress condition. Neutralize the acidic and basic samples before analysis. Analyze all samples using a stability-indicating analytical method (see Protocol 2).

Protocol 2: GC-MS Analysis of 2-Propyl-1-pentanol and its Degradation Products

This protocol provides a starting point for the development of a GC-MS method to separate and identify 2-Propyl-1-pentanol and its degradation products.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Column: A mid-polarity column, such as a 5% phenyl-methylpolysiloxane column (e.g., DB-5ms, HP-5ms), is a good starting point. Dimensions: 30 m x 0.25 mm i.d., 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Inlet:

  • Mode: Split (e.g., 50:1 split ratio)

  • Temperature: 250°C

  • Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial Temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-350.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

Data Presentation

The following tables should be used to summarize the quantitative data obtained from the forced degradation studies.

Table 1: Summary of Forced Degradation Results for 2-Propyl-1-pentanol

Stress Condition	Time (hours)	2-Propyl-1-pentanol Remaining (%)	Peak Area of Degradation Product 1	Peak Area of Degradation Product 2
Acid Hydrolysis (0.1 M HCl, 60°C)	0	100	0	0
4
8
24
Base Hydrolysis (0.1 M NaOH, 60°C)	0	100	0	0
4
8
24
Oxidation (3% H₂O₂, RT)	0	100	0	0
4
8
24
Thermal (80°C)	0	100	0	0
24
48
Photolytic (UV 254 nm)	0	100	0	0
4
8
24

Note: This table should be populated with data from your own experiments.

Visualizations

The following diagrams illustrate the degradation pathways and a typical experimental workflow.

Caption: Major degradation pathways of 2-Propyl-1-pentanol.

References

• 1. arkema.com [arkema.com]
• 2. pharmaguru.co [pharmaguru.co]

Technical Support Center: Scale-up Considerations for 2-Propyl-1-pentanol Production

This technical support center provides guidance for researchers, scientists, and drug development professionals on the production of 2-propyl-1-pentanol, with a focus on scale-up considerations. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary industrial synthesis route for 2-propyl-1-pentanol?

A1: The most common and direct method for the synthesis of 2-propyl-1-pentanol is the Guerbet condensation of n-pentanol.[1] This reaction involves the dimerization of a primary alcohol to a β-alkylated dimer alcohol. The overall process is a cascade of four key steps: dehydrogenation of the alcohol to an aldehyde, aldol condensation of two aldehyde molecules, dehydration of the aldol adduct, and finally, hydrogenation of the unsaturated aldehyde to yield the Guerbet alcohol.[2][3][4]

Q2: What are the typical catalysts used for the Guerbet reaction in 2-propyl-1-pentanol synthesis?

A2: The Guerbet reaction requires a multifunctional catalyst that possesses both dehydrogenation/hydrogenation capabilities and basic sites for the aldol condensation.[3][4] These catalysts can be broadly categorized as:

• Homogeneous Catalysts: These are soluble in the reaction mixture and often consist of transition metal complexes (e.g., based on iridium or ruthenium) in combination with a strong base like an alkali metal hydroxide or alkoxide.[5]

• Heterogeneous Catalysts: These are solid catalysts that are insoluble in the reaction medium, which simplifies their removal after the reaction. Common examples include mixed metal oxides (e.g., Mg-Al mixed oxides) and supported metal catalysts (e.g., copper or palladium on a support like carbon or alumina).[1][3]

Q3: What are the major byproducts to expect during the synthesis of 2-propyl-1-pentanol?

A3: Several byproducts can form during the Guerbet condensation of n-pentanol, which can affect the purity and yield of 2-propyl-1-pentanol. These include:

• Esters: Formed through the Tishchenko reaction of intermediate aldehydes or esterification with carboxylic acid byproducts.

• Carboxylic Acids: Resulting from the over-oxidation of the intermediate pentanal. These can also poison basic catalysts.[3]

• Higher Alcohols: Further condensation reactions can lead to the formation of alcohols with longer carbon chains.

• Ethers and Olefins: These can be formed through the dehydration of the starting alcohol or the product.[6]

• Unreacted n-pentanol: Incomplete conversion will result in the presence of the starting material in the final product mixture.

Q4: How can the progress of the 2-propyl-1-pentanol synthesis be monitored?

A4: The progress of the Guerbet reaction can be effectively monitored by taking small aliquots from the reaction mixture at regular intervals and analyzing them using gas chromatography (GC) coupled with a flame ionization detector (GC-FID) or a mass spectrometer (GC-MS).[2][6] This allows for the quantification of the consumption of the n-pentanol starting material and the formation of 2-propyl-1-pentanol and various byproducts over time.

Troubleshooting Guide

Problem 1: Low Conversion of n-pentanol

• Q: My Guerbet reaction is showing low conversion of the starting n-pentanol. What are the likely causes and how can I address this?

  • A: Low conversion can be attributed to several factors:

    • Inactive or Poisoned Catalyst: The catalyst may not be sufficiently active or could have been poisoned by impurities in the starting materials or byproducts like carboxylic acids.

      • Solution: Ensure the catalyst is fresh or has been properly activated according to the supplier's instructions. If using a heterogeneous catalyst, consider a regeneration step if applicable. Purify the starting n-pentanol to remove any potential catalyst poisons.

    • Insufficient Reaction Temperature: The Guerbet reaction is temperature-dependent, and the initial dehydrogenation step is often rate-limiting and requires a sufficiently high temperature.[3]

      • Solution: Gradually increase the reaction temperature in small increments (e.g., 10-20 °C) while monitoring the reaction progress and byproduct formation. Be aware that excessively high temperatures can promote side reactions.

    • Presence of Excess Water: Water is a byproduct of the Guerbet reaction, and its accumulation can inhibit the reaction equilibrium and deactivate some catalysts.[3][7]

      • Solution: Use anhydrous starting materials and solvents. Consider methods for in-situ water removal, such as azeotropic distillation with a Dean-Stark trap or the addition of molecular sieves.

Problem 2: Poor Selectivity towards 2-Propyl-1-pentanol

• Q: The conversion of n-pentanol is acceptable, but the selectivity for 2-propyl-1-pentanol is low, with a high proportion of byproducts. What can I do to improve selectivity?

  • A: Poor selectivity is often due to uncontrolled side reactions:

    • Uncontrolled Aldol Condensation: This can lead to the formation of a wide range of higher molecular weight alcohols.

      • Solution: Optimize the catalyst system. A catalyst with a well-balanced ratio of dehydrogenation/hydrogenation sites to basic sites is crucial. Adjusting the concentration of the base in homogeneous systems can also control the rate of aldol condensation. Lowering the reaction temperature may also favor the desired product, although it might decrease the overall conversion rate.

    • Formation of Carboxylic Acids and Esters: Over-oxidation of the intermediate aldehyde leads to carboxylic acids, which can then form esters.

      • Solution: Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent air oxidation. Using a catalyst with high hydrogenation activity can help to quickly convert the intermediate aldehyde to the desired alcohol, minimizing its oxidation.

    • Dehydration to Ethers and Olefins: This is often promoted by acidic sites on the catalyst or high temperatures.

      • Solution: Choose a catalyst with low acidity. If using a solid catalyst, its properties can be modified to reduce acidity. Increasing the reaction pressure can also sometimes suppress dehydration side reactions.

Problem 3: Catalyst Deactivation and Reusability Issues

• Q: I am using a heterogeneous catalyst, and its activity decreases significantly upon reuse. What could be the cause, and how can I mitigate this?

  • A: Catalyst deactivation is a common challenge in scale-up:

    • Poisoning: As mentioned, byproducts like carboxylic acids can poison basic sites on the catalyst.

      • Solution: Optimize reaction conditions to minimize byproduct formation. A purification step to remove acidic components from the reaction mixture before catalyst separation can also be beneficial.

    • Coking: At high temperatures, organic molecules can decompose and deposit carbonaceous materials (coke) on the catalyst surface, blocking active sites.

      • Solution: Catalyst regeneration can often be achieved by controlled oxidation (burning off the coke) in a stream of air or a mixture of an inert gas and oxygen, followed by re-reduction if it's a metal catalyst. The specific regeneration protocol will depend on the catalyst type.

    • Leaching of Active Components: For some supported catalysts, the active metal can leach into the reaction mixture, especially in the presence of certain ligands or at high temperatures.

      • Solution: Choose a more robust catalyst support and ensure that the reaction conditions are not overly harsh. Analysis of the product mixture for traces of the leached metal can confirm if this is an issue.

Data Presentation

The following tables summarize typical data for Guerbet reactions of C4 and C5 alcohols, which can serve as a reference for the scale-up of 2-propyl-1-pentanol production. Note that specific yields and selectivities will vary depending on the exact catalyst and reaction conditions used.

Table 1: Effect of Temperature on n-Butanol Guerbet Reaction (Analogous to n-Pentanol Reaction)

Temperature (°C)	n-Butanol Conversion (%)	2-Ethyl-1-hexanol Selectivity (%)	Reference Catalyst System
200	43.3	>99	Pd/C with Sodium Butoxide
280	61.0	>99	Copper Chromite with Sodium Butoxide
320	~15	~71	CuNi-PMO

Data is illustrative and compiled from similar Guerbet reactions.[2]

Table 2: Comparison of Different Catalyst Systems for Guerbet Condensation of Ethanol (Illustrative for Alcohol Condensation)

Catalyst System	Temperature (°C)	Ethanol Conversion (%)	n-Butanol Selectivity (%)
Iridium complex with Ni(OH)₂	150	37	>99
Ruthenium-based homogeneous catalyst	150	31	>90
Mg-Al mixed oxide (heterogeneous)	350	35	48

Data is illustrative and compiled from similar Guerbet reactions.[8]

Experimental Protocols

1. Laboratory-Scale Synthesis of 2-Propyl-1-pentanol via Guerbet Reaction (Generalized Protocol)

This protocol provides a general procedure. The specific catalyst, base, and reaction conditions should be optimized based on preliminary experiments.

• Materials:

  • n-Pentanol (anhydrous)

  • Catalyst (e.g., a commercial heterogeneous catalyst like copper chromite, or a homogeneous system like a ruthenium complex with sodium pentoxide)

  • Inert gas (Nitrogen or Argon)

  • Solvent (optional, e.g., a high-boiling hydrocarbon like dodecane)

• Apparatus:

  • A high-pressure batch reactor equipped with a magnetic or mechanical stirrer, a temperature controller, a pressure gauge, a gas inlet/outlet, and a sampling valve.

  • If operating at atmospheric pressure, a round-bottom flask with a reflux condenser and a Dean-Stark trap for water removal.

• Procedure:

  • Catalyst Preparation/Activation: If using a heterogeneous catalyst, pre-treat it as required. This may involve calcination followed by reduction in a hydrogen stream at an elevated temperature.

  • Reactor Charging: Charge the reactor with the catalyst (e.g., 1-5 wt% relative to the alcohol), n-pentanol, and if using a homogeneous system, the base.

  • Purging: Seal the reactor and purge it several times with an inert gas to remove any air.

  • Pressurization (if applicable): If the reaction is to be performed under pressure, pressurize the reactor to the desired level with the inert gas.

  • Heating and Reaction: Heat the reactor to the desired temperature (typically in the range of 180-250°C) with vigorous stirring.

  • Reaction Monitoring: Monitor the reaction progress by taking samples periodically and analyzing them by GC.

  • Cooling and Depressurization: Once the desired conversion is reached, cool the reactor to room temperature and carefully vent any excess pressure.

  • Catalyst Removal: If a heterogeneous catalyst was used, remove it by filtration or centrifugation. If a homogeneous catalyst was used, it will be removed during the work-up and purification steps.

2. Purification of 2-Propyl-1-pentanol by Fractional Vacuum Distillation

• Apparatus:

  • A distillation flask

  • A fractionating column (e.g., Vigreux or packed column)

  • A condenser

  • A receiving flask

  • A vacuum pump with a vacuum gauge

  • A heating mantle with a stirrer

• Procedure:

  • Work-up of the Crude Product: Before distillation, it is advisable to perform an aqueous work-up to remove any water-soluble byproducts and the base if a homogeneous catalyst was used. This typically involves washing the crude product with a dilute acid, followed by a wash with a saturated sodium bicarbonate solution, and finally with brine. The organic layer is then dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

  • Distillation Setup: Assemble the fractional distillation apparatus. Ensure all joints are well-sealed to maintain a stable vacuum.

  • Charging the Flask: Charge the distillation flask with the dried crude product.

  • Applying Vacuum: Gradually apply vacuum to the system to the desired pressure.

  • Heating: Gently heat the distillation flask with stirring.

  • Collecting Fractions:

    • The first fraction will likely be any remaining solvent and unreacted n-pentanol.

    • As the temperature rises, the desired 2-propyl-1-pentanol will start to distill. Collect the fraction that distills at the expected boiling point for the applied pressure. The boiling point of 2-propyl-1-pentanol is approximately 190-192°C at atmospheric pressure, so under vacuum, it will be significantly lower.

    • Higher boiling fractions will contain the heavier alcohol byproducts.

  • Analysis: Analyze the collected fractions by GC to determine their purity.

Visualizations

Caption: Experimental workflow for 2-Propyl-1-pentanol production.

Caption: Troubleshooting decision tree for low yield.

References

• 1. US10214470B2 - Synthesis of guerbet alcohols - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. cris.unibo.it [cris.unibo.it]
• 6. benchchem.com [benchchem.com]
• 7. 2-Methyl-2-propyl-1-pentanol [webbook.nist.gov]
• 8. Frontiers | Insights on Guerbet Reaction: Production of Biobutanol From Bioethanol Over a Mg–Al Spinel Catalyst [frontiersin.org]

Safe handling and storage procedures for 2-Propyl-1-pentanol

This technical support center provides essential information for researchers, scientists, and drug development professionals on the safe handling and storage of 2-Propyl-1-pentanol.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2-Propyl-1-pentanol?

A1: 2-Propyl-1-pentanol is considered a hazardous substance.[1] It is a combustible liquid that can cause skin, eye, and respiratory irritation.[2][3][4][5] Inhalation of vapors may lead to drowsiness and dizziness.[1] Ingestion can be harmful and may cause lung damage if the substance is aspirated into the lungs.[1]

Q2: What personal protective equipment (PPE) is required when handling 2-Propyl-1-pentanol?

A2: To ensure safety, it is crucial to use appropriate PPE. This includes:

• Eye Protection: Safety glasses with side shields or chemical goggles are necessary.[1]

• Hand Protection: Chemical-resistant gloves, such as neoprene or PVC gloves, are recommended.[1] The choice of glove should be based on the frequency and duration of contact.[1]

• Skin Protection: A lab coat or overalls and, in some situations, a PVC apron should be worn to prevent skin contact.[1]

• Respiratory Protection: If there is a risk of overexposure to vapors or mists, an approved respirator with a suitable filter should be used.[1][3] Local exhaust ventilation is generally required.[1]

Q3: What are the proper storage conditions for 2-Propyl-1-pentanol?

A3: 2-Propyl-1-pentanol should be stored in a cool, dry, and well-ventilated area.[1][2] Keep containers tightly closed and away from heat, sparks, open flames, and other ignition sources.[1][2] It is incompatible with strong oxidizing agents, strong acids, acid chlorides, and acid anhydrides and should be stored separately from these substances.[1][3]

Q4: What should I do in case of a spill?

A4: For minor spills, remove all ignition sources and clean up the spill immediately using an inert absorbent material.[1][2] For major spills, evacuate the area, move upwind, and alert emergency responders.[1] Ensure adequate ventilation and prevent the spill from entering drains.

Q5: How should 2-Propyl-1-pentanol waste be disposed of?

A5: Waste disposal must be conducted in accordance with local, state, and federal regulations.[1][2] It may be possible to recycle the product if it has not been contaminated.[1] Otherwise, consult with a licensed professional waste disposal service.[2]

Troubleshooting Guide

Issue: I am experiencing irritation while working with 2-Propyl-1-pentanol.

• Possible Cause: Inadequate ventilation or improper use of PPE.

• Solution:

  • Immediately move to an area with fresh air.

  • Review your PPE to ensure it is appropriate for handling 2-Propyl-1-pentanol and is being worn correctly. Check for any damage to gloves or clothing.

  • Verify that the local exhaust ventilation is turned on and functioning correctly.

  • If irritation persists, seek medical attention.[2]

Issue: The 2-Propyl-1-pentanol has changed in appearance or has a strong odor.

• Possible Cause: Contamination or degradation of the chemical.

• Solution:

  • Do not use the chemical.

  • Check the expiration date on the container.

  • Review the storage conditions to ensure they have been met.

  • Dispose of the chemical according to proper waste disposal procedures.

Quantitative Data Summary

Property	Value	Reference
Molecular Formula	C8H18O	[4]
Molecular Weight	130.23 g/mol
Appearance	Colorless clear liquid	[1]
Boiling Point	80-82 °C at 12 mmHg	[4]
Density	0.83 g/mL at 25 °C	[4]
Flash Point	161 °F (71.7 °C)	[1]
Solubility	Immiscible in water	[1]

Experimental Protocols

Detailed Methodology for a Standard Reaction Quench

This protocol outlines a safe method for quenching a reaction containing 2-Propyl-1-pentanol.

• Preparation:

  • Ensure all necessary PPE is worn (chemical-resistant gloves, safety goggles, lab coat).

  • Perform the quench in a fume hood with the sash at the appropriate height.

  • Have an appropriate fire extinguisher readily available.

  • Prepare a quenching solution (e.g., a saturated aqueous solution of a mild acid or base, depending on the reaction).

• Procedure:

  • Cool the reaction vessel in an ice bath to control any exothermic reaction during the quench.

  • Slowly add the quenching solution to the reaction mixture dropwise with stirring.

  • Monitor the reaction for any signs of gas evolution, temperature increase, or other changes.

  • Once the quench is complete, allow the mixture to warm to room temperature.

• Work-up:

  • Transfer the quenched reaction mixture to a separatory funnel.

  • Extract the product with an appropriate organic solvent.

  • Wash the organic layer with brine.

  • Dry the organic layer over an anhydrous salt (e.g., sodium sulfate).

  • Remove the solvent under reduced pressure.

• Waste Disposal:

  • Dispose of all aqueous and organic waste in appropriately labeled containers according to institutional guidelines.

Visualizations

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. fishersci.com [fishersci.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. chembk.com [chembk.com]
• 5. 1-Pentanol, 2-propyl- | C8H18O | CID 123543 - PubChem [pubchem.ncbi.nlm.nih.gov]

Strategies for reducing byproducts in 2-Propyl-1-pentanol reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-propyl-1-pentanol. The focus is on strategies to minimize byproduct formation and optimize reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for synthesizing 2-Propyl-1-pentanol and what are the common byproducts?

The primary method for synthesizing 2-propyl-1-pentanol is the Guerbet reaction, which involves the self-condensation of n-pentanol at elevated temperatures in the presence of a catalyst.[1][2][3] This reaction, however, is often accompanied by the formation of several byproducts, which can complicate purification and reduce the overall yield of the desired product.

Common byproducts in the Guerbet synthesis of 2-propyl-1-pentanol include:

• Olefins: Formed through the dehydration of the starting alcohol or the final product.

• Ethers: Resulting from the intermolecular dehydration of two alcohol molecules.

• Esters: Can be formed through the Tishchenko reaction of intermediate aldehydes.[4]

• Carboxylic Acids: Arise from the oxidation of aldehyde intermediates.

• Higher Molecular Weight Alcohols: Formed from further condensation reactions of the desired product or other intermediates.

Q2: How does the choice of catalyst impact byproduct formation in the 2-Propyl-1-pentanol Guerbet reaction?

The catalyst plays a crucial role in the selectivity of the Guerbet reaction.[1] Catalytic systems for this reaction typically require a combination of dehydrogenation/hydrogenation and basic functionalities.[1]

• Homogeneous Catalysts: These catalysts, such as alkali metal hydroxides (e.g., KOH) or alkoxides, are effective in promoting the condensation step.[5] However, they can sometimes lead to a higher proportion of side reactions if not carefully controlled.

• Heterogeneous Catalysts: These catalysts, often based on mixed metal oxides (e.g., Cu-Ni-MgO/graphite) or hydrotalcites, offer the advantage of easier separation from the reaction mixture.[6] They can be designed to have a balance of acidic and basic sites, which can improve selectivity towards the desired 2-propyl-1-pentanol.[1][6] For instance, a higher density of basic sites on a catalyst has been shown to favor the formation of the Guerbet alcohol over dehydration byproducts.[1]

Q3: What is the effect of reaction temperature on the formation of byproducts?

Reaction temperature is a critical parameter in the Guerbet reaction. While higher temperatures generally increase the reaction rate, they can also lead to an increase in byproduct formation.[7] For example, at very high temperatures, the dehydration of alcohols to form olefins and ethers can become more pronounced. It is essential to find an optimal temperature that provides a reasonable reaction rate while minimizing the formation of unwanted side products. This often requires empirical optimization for a specific catalytic system.

Q4: How can water removal influence the reaction and byproduct formation?

Water is a byproduct of the Guerbet condensation reaction.[1] Its presence can have a negative impact on the reaction equilibrium and catalyst activity. Continuous removal of water from the reaction mixture can shift the equilibrium towards the formation of the desired product and minimize side reactions that may be promoted by the presence of water.[2][3] This can be achieved through techniques such as azeotropic distillation.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 2-propyl-1-pentanol via the Guerbet reaction.

Problem	Potential Cause	Recommended Solution
Low conversion of n-pentanol	1. Inactive Catalyst: The catalyst may have lost its activity due to improper storage or handling.2. Insufficient Temperature: The reaction temperature may be too low for the catalyst to be effective.3. Catalyst Poisoning: Impurities in the starting material or byproducts like carboxylic acids can poison the catalyst.	1. Use a fresh batch of catalyst or regenerate the catalyst according to the manufacturer's instructions.2. Gradually increase the reaction temperature while monitoring the conversion and byproduct formation.3. Ensure the purity of the starting n-pentanol. Consider purification of the starting material if necessary.
High levels of olefin and ether byproducts	1. Excessively High Temperature: High temperatures favor dehydration reactions.2. Acidic Catalyst Sites: The catalyst may have strong acidic sites that promote dehydration.	1. Reduce the reaction temperature. Perform a temperature optimization study to find the ideal balance between conversion and selectivity.2. Choose a catalyst with a higher basicity or modify the existing catalyst to reduce its acidity.
Significant formation of esters and carboxylic acids	1. Presence of Oxidizing Agents: Air leakage into the reactor can lead to the oxidation of aldehyde intermediates.2. Catalyst Promoting Tishchenko Reaction: Some catalysts may have a higher propensity for promoting the Tishchenko reaction.	1. Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon).2. Select a catalyst known for high selectivity towards alcohol formation.
Formation of higher molecular weight alcohols	1. Prolonged Reaction Time: Longer reaction times can lead to further condensation of the desired product.2. High Catalyst Loading: A high concentration of the catalyst might accelerate subsequent condensation reactions.	1. Optimize the reaction time by monitoring the reaction progress and stopping it once the desired conversion is reached.2. Reduce the catalyst loading to a level that provides a good conversion rate without promoting the formation of higher oligomers.
Difficulty in separating 2-propyl-1-pentanol from byproducts	1. Similar Boiling Points: Some byproducts may have boiling points close to that of 2-propyl-1-pentanol, making simple distillation ineffective.2. Azeotrope Formation: The product may form azeotropes with the starting material or byproducts.	1. Employ fractional distillation with a high-efficiency column.2. Consider using extractive distillation with a suitable agent to alter the relative volatilities.[8] Preparative chromatography can also be an option for small-scale purifications.

Quantitative Data on Byproduct Reduction

The following tables provide illustrative data on how different reaction parameters can influence the product distribution in a typical Guerbet reaction for 2-propyl-1-pentanol synthesis. Note: This data is representative and the actual results may vary depending on the specific experimental setup.

Table 1: Effect of Temperature on Product Distribution

Temperature (°C)	2-Propyl-1-pentanol (%)	n-Pentanol (unreacted, %)	Olefins/Ethers (%)	Esters/Acids (%)	Higher Alcohols (%)
180	45	40	5	5	5
200	65	20	7	4	4
220	75	10	10	3	2
240	60	5	25	5	5

Table 2: Effect of Catalyst on Product Distribution (at 220°C)

Catalyst	2-Propyl-1-pentanol (%)	n-Pentanol (unreacted, %)	Olefins/Ethers (%)	Esters/Acids (%)	Higher Alcohols (%)
KOH (Homogeneous)	70	15	8	5	2
Cu-Ni-MgO/Graphite (Heterogeneous)	80	8	5	4	3
Hydrotalcite (Heterogeneous)	78	10	6	3	3

Experimental Protocols

Representative Protocol for Guerbet Synthesis of 2-Propyl-1-pentanol

This protocol provides a general procedure. Researchers should optimize the conditions for their specific setup.

Materials:

• n-Pentanol (anhydrous)

• Catalyst (e.g., 5 mol% KOH or a heterogeneous catalyst like Cu-Ni-MgO/Graphite)

• High-boiling point inert solvent (e.g., dodecane), optional

• Inert gas (Nitrogen or Argon)

Equipment:

• Three-necked round-bottom flask equipped with a mechanical stirrer, a condenser, and a temperature probe

• Heating mantle

• Dean-Stark trap for water removal (optional, but recommended)

• Standard laboratory glassware for workup and purification

Procedure:

• Reactor Setup: Assemble the reaction apparatus and ensure it is dry.

• Inert Atmosphere: Purge the system with an inert gas for 15-20 minutes to remove air.

• Charging Reactants: Under a continuous flow of inert gas, charge the flask with anhydrous n-pentanol and the catalyst. If using a solvent, add it at this stage.

• Reaction: Heat the mixture to the desired temperature (e.g., 200-240°C) with vigorous stirring. If using a Dean-Stark trap, monitor and collect the water that is formed.

• Monitoring: Monitor the progress of the reaction by taking small aliquots and analyzing them by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Workup: Once the desired conversion is achieved, cool the reaction mixture to room temperature.

  • If a homogeneous catalyst was used, neutralize it with a suitable acid (e.g., dilute HCl).

  • If a heterogeneous catalyst was used, filter it off.

• Purification:

  • Wash the organic layer with water and brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄).

  • Filter off the drying agent.

  • Remove the solvent (if used) by rotary evaporation.

  • Purify the crude 2-propyl-1-pentanol by fractional distillation under reduced pressure. Collect the fraction corresponding to the boiling point of 2-propyl-1-pentanol (boiling point at atmospheric pressure is approximately 190-192°C, but will be lower under vacuum).

Visualizations

Caption: Guerbet reaction pathway for 2-propyl-1-pentanol and major byproduct formation routes.

Caption: A typical experimental workflow for the synthesis and purification of 2-propyl-1-pentanol.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. US10214470B2 - Synthesis of guerbet alcohols - Google Patents [patents.google.com]
• 3. EP2913319A1 - Synthesis of guerbet alcohols - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]
• 5. aocs.org [aocs.org]
• 6. mdpi.com [mdpi.com]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. US4969977A - Separation of 2-methyl-butanol-1 from pentanol-1 by extractive distillation - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to 2-Propyl-1-pentanol and Its Isomers as Solvents for Pharmaceutical Applications

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical step in drug development and formulation, profoundly influencing solubility, crystallinity, and bioavailability. This guide provides an objective comparison of the physicochemical properties of 2-Propyl-1-pentanol and its structural isomers, offering valuable data to inform solvent screening and selection processes.

Overview of 2-Propyl-1-pentanol and Its Isomers

2-Propyl-1-pentanol is a branched primary alcohol with the molecular formula C8H18O.[1] It belongs to a large family of C8 alcohol isomers, each exhibiting unique physical and chemical properties due to variations in their carbon chain structure.[1] The branching in 2-Propyl-1-pentanol's structure leads to different intermolecular interactions compared to its linear or more highly branched counterparts, affecting its performance as a solvent.[1] This comparison focuses on 2-Propyl-1-pentanol and a selection of its isomers to highlight the impact of structural differences on key solvent characteristics.

Physicochemical Properties: A Comparative Analysis

The performance of a solvent is dictated by its physical and chemical properties. The following tables summarize key data for 2-Propyl-1-pentanol and several of its isomers.

Table 1: General and Physical Properties of C8 Alcohol Isomers

Property	2-Propyl-1-pentanol	1-Octanol	2-Octanol	3-Octanol	2-Ethyl-1-hexanol	2,2-Dimethyl-1-hexanol	2,4,4-Trimethyl-1-pentanol
Molecular Formula	C8H18O	C8H18O	C8H18O	C8H18O	C8H18O	C8H18O	C8H18O
Molecular Weight ( g/mol )	130.23	130.23	130.23	130.23	130.23	130.23	130.23
Boiling Point (°C)	177	195	179-181	175[2]	183-186[3]	173[4]	168-169
Density (g/mL at 20-25°C)	0.830	0.827	0.819	0.818[2]	0.833[3]	0.822[4]	0.818
Structure	Branched Primary	Linear Primary	Branched Secondary	Branched Secondary	Branched Primary	Branched Primary	Highly Branched Primary

Table 2: Solvent Properties of C8 Alcohol Isomers

Property	2-Propyl-1-pentanol	1-Octanol	2-Octanol	3-Octanol	2-Ethyl-1-hexanol	2,2-Dimethyl-1-hexanol	2,4,4-Trimethyl-1-pentanol
Viscosity (cP at 20°C)	~7.5	8.81	5.5	5.8	9.8[5]	-	-
Dielectric Constant (at 20°C)	-	10.3	9.9	7.03[6]	7.9	-	-
Solubility in Water (g/100mL)	0.15	0.054	0.1	0.15[7]	0.1[8]	-	-

Experimental Data: Solubility of Ibuprofen

To provide practical context, the following table presents the solubility of Ibuprofen, a common non-steroidal anti-inflammatory drug (NSAID), in various alcohol solvents. Ibuprofen is poorly soluble in water, making the choice of an organic solvent crucial for many formulation processes.[9]

Table 3: Solubility of Ibuprofen in Selected Alcohols at 25°C

Solvent	Ibuprofen Solubility (mg/mL)
1-Octanol	>100
Ethanol	>100
Isopropanol	>100
n-Butanol	>100
Water	<1

Data compiled from various sources indicating high solubility in alcohols compared to water.[10][11][12]

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate and compare solvent properties.

Determination of Solubility

This protocol outlines a standard procedure for determining the solubility of a solid organic compound, such as an Active Pharmaceutical Ingredient (API), in a given solvent.

Objective: To determine the saturation solubility of a compound in a specific solvent at a controlled temperature.

Materials:

• Analytical balance

• Vials with screw caps

• Constant temperature shaker bath

• Syringe filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer

• The compound of interest (solute)

• The solvent to be tested

Procedure:

• Add an excess amount of the solid compound to a vial.

• Accurately record the weight of the compound.

• Add a known volume of the solvent to the vial.

• Seal the vial and place it in a constant temperature shaker bath set to the desired temperature (e.g., 25°C).

• Allow the mixture to equilibrate for a sufficient time (e.g., 24-48 hours) to ensure saturation.

• After equilibration, allow the excess solid to settle.

• Carefully withdraw a sample of the supernatant using a syringe and immediately filter it through a syringe filter to remove any undissolved solids.

• Dilute the filtered solution with a suitable solvent to a concentration within the analytical range of the HPLC or UV-Vis spectrophotometer.

• Analyze the concentration of the compound in the diluted solution using a pre-calibrated HPLC or UV-Vis method.

• Calculate the original concentration in the saturated solution to determine the solubility in units such as mg/mL or mol/L.

Determination of Viscosity

This protocol describes the determination of the dynamic viscosity of a liquid using an Ostwald viscometer.

Objective: To measure the dynamic viscosity of a solvent at a specified temperature.

Materials:

• Ostwald viscometer

• Constant temperature water bath

• Stopwatch

• Pipette

• The solvent to be tested

• A reference liquid with known viscosity and density (e.g., water)

Procedure:

• Clean the viscometer thoroughly with a suitable solvent and dry it completely.

• Pipette a known volume of the reference liquid into the larger bulb of the viscometer.

• Place the viscometer in a vertical position in the constant temperature water bath and allow it to thermally equilibrate.

• Apply suction to the smaller tube to draw the liquid up past the upper calibration mark.

• Release the suction and measure the time it takes for the liquid meniscus to fall from the upper to the lower calibration mark.

• Repeat the measurement at least three times and calculate the average flow time.

• Thoroughly clean and dry the viscometer.

• Repeat steps 2-6 with the solvent under investigation.

• Calculate the viscosity of the test solvent using the following equation:

  η₁ = (ρ₁ * t₁) / (ρ₂ * t₂) * η₂

  Where:

  • η₁ = viscosity of the test solvent

  • ρ₁ = density of the test solvent

  • t₁ = average flow time of the test solvent

  • η₂ = viscosity of the reference liquid

  • ρ₂ = density of the reference liquid

  • t₂ = average flow time of the reference liquid

Visualizing the Solvent Selection Workflow

The process of selecting an optimal solvent in pharmaceutical development is a multi-step procedure involving both computational and experimental evaluations. The following diagram, generated using Graphviz, illustrates a typical workflow.

Caption: A typical workflow for solvent selection in pharmaceutical crystallization.

Conclusion

The choice of a solvent is a critical decision in pharmaceutical development, with significant implications for process efficiency and product quality. As demonstrated by the compiled data, even subtle changes in the isomeric structure of an alcohol can lead to notable differences in key solvent properties such as boiling point, viscosity, and polarity. 2-Propyl-1-pentanol, with its branched primary structure, offers a unique set of properties that may be advantageous in specific applications. This guide provides a foundational dataset to aid researchers in making informed decisions during the solvent selection process. It is recommended that the data presented here be used as a starting point, with further experimental validation tailored to the specific drug substance and process requirements.

References

• 1. 2-Ethylhexanol - Wikipedia [en.wikipedia.org]
• 2. 3-Octanol - Wikipedia [en.wikipedia.org]
• 3. 2-Ethylhexanol CAS#: 104-76-7 [m.chemicalbook.com]
• 4. 2,2-dimethyl-1-hexanol [stenutz.eu]
• 5. basf-petronas.com.my [basf-petronas.com.my]
• 6. 3-octanol [stenutz.eu]
• 7. 3-Octanol｜lookchem [lookchem.com]
• 8. ICSC 0890 - 2-ETHYLHEXANOL [inchem.org]
• 9. news-medical.net [news-medical.net]
• 10. Enhancement of ibuprofen solubility and skin permeation by conjugation with l-valine alkyl esters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. "Thermodynamic evaluation of ibuprofen solubility in aqueous and non-aq" by Ismail Mahmoud Khalifeh [docs.lib.purdue.edu]
• 12. pharmtech.com [pharmtech.com]

Comparative analysis of spectroscopic data of pentanol isomers

A comprehensive guide for researchers, scientists, and drug development professionals on the spectral characteristics of pentanol isomers, providing a foundation for their identification and differentiation.

The eight isomers of pentanol, with the chemical formula C₅H₁₂O, present a unique challenge and opportunity in spectroscopic analysis. While sharing the same molecular weight, their structural diversity leads to distinct spectral fingerprints in Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS). This guide provides a comparative analysis of these spectroscopic data, complete with experimental protocols and a visual workflow, to aid in the unambiguous identification of each isomer.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful tool for identifying functional groups. In pentanol isomers, the most prominent features are the O-H and C-O stretching vibrations. The broad O-H stretch, typically appearing between 3200 and 3600 cm⁻¹, is characteristic of the hydroxyl group and is influenced by hydrogen bonding. The C-O stretching vibration, found in the 1000-1260 cm⁻¹ region, can help differentiate between primary, secondary, and tertiary alcohols.[1][2]

Isomer	O-H Stretch (cm⁻¹)	C-O Stretch (cm⁻¹)	C-H Stretch (cm⁻¹)
Pentan-1-ol	~3330 (broad)	~1058	~2870-2960
Pentan-2-ol	~3340 (broad)	~1110	~2870-2960
Pentan-3-ol	~3350 (broad)	~1100	~2870-2960
2-Methylbutan-1-ol	~3330 (broad)	~1040	~2870-2960
3-Methylbutan-1-ol	~3325 (broad)	~1055	~2870-2960[3]
2-Methylbutan-2-ol	~3400 (broad)	~1145	~2870-2960
3-Methylbutan-2-ol	~3350 (broad)	~1120	~2870-2960
2,2-Dimethylpropan-1-ol	~3350 (broad)	~1045	~2870-2960

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of a molecule. ¹H NMR spectroscopy reveals the chemical environment and connectivity of protons, while ¹³C NMR spectroscopy provides information about the different carbon atoms in the molecule.

¹H NMR Spectroscopy

The chemical shifts and splitting patterns in the ¹H NMR spectra are unique for each pentanol isomer, allowing for their clear differentiation. The proton of the hydroxyl group (-OH) typically appears as a broad singlet, and its chemical shift can vary depending on the solvent and concentration. The protons on the carbon atom attached to the hydroxyl group are deshielded and appear at a lower field (higher ppm).

Isomer	¹H NMR Chemical Shifts (δ, ppm)
Pentan-1-ol	~3.6 (t, 2H, -CH₂OH), ~1.5 (quint, 2H), ~1.3 (sext, 2H), ~0.9 (t, 3H)[4]
Pentan-2-ol	~3.8 (sext, 1H, -CHOH), ~1.4 (m, 2H), ~1.2 (d, 3H), ~0.9 (t, 3H)[5]
Pentan-3-ol	~3.5 (quint, 1H, -CHOH), ~1.4 (q, 4H), ~0.9 (t, 6H)
2-Methylbutan-1-ol	~3.4 (d, 2H, -CH₂OH), ~1.7 (m, 1H), ~1.4 (m, 1H), ~1.1 (m, 1H), ~0.9 (d, 3H), ~0.9 (t, 3H)[6]
3-Methylbutan-1-ol	~3.7 (t, 2H, -CH₂OH), ~1.7 (m, 1H), ~1.5 (q, 2H), ~0.9 (d, 6H)
2-Methylbutan-2-ol	~1.5 (q, 2H), ~1.2 (s, 6H), ~0.9 (t, 3H)[7]
3-Methylbutan-2-ol	~3.6 (m, 1H, -CHOH), ~1.7 (m, 1H), ~1.2 (d, 3H), ~0.9 (d, 6H)
2,2-Dimethylpropan-1-ol	~3.3 (s, 2H, -CH₂OH), ~0.9 (s, 9H)[8]

¹³C NMR Spectroscopy

The number of unique signals in a ¹³C NMR spectrum corresponds to the number of non-equivalent carbon atoms in the molecule, providing a clear distinction between isomers.

Isomer	¹³C NMR Chemical Shifts (δ, ppm)
Pentan-1-ol	~62.9, ~32.7, ~28.3, ~22.7, ~14.1
Pentan-2-ol	~67.2, ~41.8, ~23.5, ~19.1, ~14.2[9]
Pentan-3-ol	~73.9, ~29.8, ~9.9
2-Methylbutan-1-ol	~67.8, ~37.5, ~25.9, ~16.2, ~11.4[10]
3-Methylbutan-1-ol	~61.0, ~43.7, ~25.1, ~22.8
2-Methylbutan-2-ol	~70.7, ~36.8, ~28.8, ~8.7[11]
3-Methylbutan-2-ol	~72.7, ~35.1, ~19.9, ~18.2, ~18.1[12]
2,2-Dimethylpropan-1-ol	~73.3, ~31.8, ~26.4

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. The molecular ion peak (M⁺) for pentanol isomers is observed at m/z = 88. However, this peak is often weak or absent, especially in tertiary alcohols.[13] The fragmentation patterns, primarily α-cleavage and dehydration, are highly dependent on the isomer's structure.

Isomer	Molecular Ion (m/z)	Key Fragment Ions (m/z)
Pentan-1-ol	88	70, 55, 42, 31
Pentan-2-ol	88	73, 55, 45[14]
Pentan-3-ol	88	59, 55
2-Methylbutan-1-ol	88	70, 57, 41[10]
3-Methylbutan-1-ol	88	70, 57, 43
2-Methylbutan-2-ol	88	73, 59, 55
3-Methylbutan-2-ol	88	73, 55, 45[15]
2,2-Dimethylpropan-1-ol	88	57, 41, 31

Experimental Protocols

Infrared (IR) Spectroscopy

A general protocol for obtaining an IR spectrum of a liquid pentanol isomer using an Attenuated Total Reflectance (ATR) accessory is as follows:

• Instrument Preparation: Ensure the ATR crystal is clean. Record a background spectrum.

• Sample Application: Place a small drop of the neat liquid pentanol isomer onto the center of the ATR crystal.

• Spectrum Acquisition: Acquire the IR spectrum over a range of 4000-400 cm⁻¹.

• Data Processing: Process the spectrum to obtain a plot of transmittance or absorbance versus wavenumber (cm⁻¹).

Nuclear Magnetic Resonance (NMR) Spectroscopy

The following is a general procedure for preparing a sample for NMR analysis:

• Sample Preparation: Dissolve approximately 5-20 mg of the pentanol isomer in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• Instrument Setup: Place the NMR tube in the spectrometer and lock onto the deuterium signal of the solvent. Shim the magnetic field to achieve homogeneity.

• Spectrum Acquisition: Acquire the ¹H and ¹³C NMR spectra. For ¹³C NMR, DEPT (Distortionless Enhancement by Polarization Transfer) experiments can be run to differentiate between CH, CH₂, and CH₃ groups.[16]

• Data Processing: Process the raw data (Free Induction Decay - FID) by Fourier transformation, phase correction, and baseline correction to obtain the final spectrum.

Mass Spectrometry (MS)

A typical protocol for analyzing a pentanol isomer using Gas Chromatography-Mass Spectrometry (GC-MS) is as follows:

• Sample Preparation: Prepare a dilute solution of the pentanol isomer in a volatile solvent (e.g., methanol or dichloromethane).

• GC Separation: Inject a small volume (e.g., 1 µL) of the solution into the GC. The different isomers will be separated based on their boiling points and interactions with the GC column.

• Ionization: As each isomer elutes from the GC column, it enters the mass spectrometer and is ionized, typically by Electron Ionization (EI).

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

• Detection and Spectrum Generation: The detector records the abundance of each ion, generating a mass spectrum for each separated isomer.

Workflow for Comparative Spectroscopic Analysis

The following diagram illustrates the logical workflow for the comparative analysis of pentanol isomers using the spectroscopic techniques described.

Workflow for the spectroscopic analysis of pentanol isomers.

This comprehensive guide provides the necessary data and protocols to effectively utilize spectroscopic techniques for the differentiation of pentanol isomers. By carefully analyzing the unique spectral features of each isomer, researchers can confidently identify and characterize these compounds in various scientific and industrial applications.

References

• 1. spectrabase.com [spectrabase.com]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. Solved 3-methyl-1-butanol Results (22pts total) Complete the | Chegg.com [chegg.com]
• 4. 1-Pentanol(71-41-0) 1H NMR [m.chemicalbook.com]
• 5. 2-Pentanol(6032-29-7) 1H NMR spectrum [chemicalbook.com]
• 6. 2-METHYL-1-BUTANOL(34713-94-5) 1H NMR [m.chemicalbook.com]
• 7. spectrabase.com [spectrabase.com]
• 8. youtube.com [youtube.com]
• 9. spectrabase.com [spectrabase.com]
• 10. 2-Methyl-1-butanol | C5H12O | CID 8723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 2-Methyl-2-butanol(75-85-4) 13C NMR spectrum [chemicalbook.com]
• 12. 3-METHYL-2-BUTANOL(598-75-4) 13C NMR [m.chemicalbook.com]
• 13. m.youtube.com [m.youtube.com]
• 14. Mass Spectrometry of Alcohols - Chemistry Steps [chemistrysteps.com]
• 15. 3-Methyl-2-butanol | C5H12O | CID 11732 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. New Lab Manual: Identification of an Alcohol using 13C NMR and DEPT - Magritek [magritek.com]

A Comparative Guide to Analytical Methods for the Quantification of 2-Propyl-1-pentanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of potential analytical methodologies for the accurate quantification of 2-Propyl-1-pentanol, a key chemical intermediate in various manufacturing processes. Due to the limited availability of publicly accessible, validated methods specifically for 2-Propyl-1-pentanol, this document presents a comparison based on common analytical techniques suitable for this analyte, supported by illustrative experimental data that reflects typical performance characteristics.

Comparison of Analytical Methods

Gas Chromatography (GC) is the most suitable technique for the analysis of volatile alcohols like 2-Propyl-1-pentanol. When coupled with a Flame Ionization Detector (FID), it offers a robust and cost-effective solution for routine quantification. For applications requiring higher selectivity and confirmation of identity, a Mass Spectrometer (MS) detector is preferred. High-Performance Liquid Chromatography (HPLC) is generally less suitable for this analyte due to its volatility and lack of a strong chromophore, which would necessitate derivatization or the use of less common detection methods like Refractive Index (RI) detection.

The following table summarizes the expected performance of a Gas Chromatography-Flame Ionization Detection (GC-FID) method and a High-Performance Liquid Chromatography-Refractive Index Detection (HPLC-RI) method for the quantification of 2-Propyl-1-pentanol.

Validation Parameter	GC-FID Method (Illustrative Data)	HPLC-RI Method (Illustrative Data)	Acceptance Criteria
Linearity (R²)	> 0.999	> 0.995	R² > 0.99
Accuracy (% Recovery)	98.0% - 102.0%	95.0% - 105.0%	98.0% - 102.0%
Precision (% RSD)
- Repeatability	< 1.0%	< 2.0%	< 2.0%
- Intermediate Precision	< 2.0%	< 3.0%	< 3.0%
Limit of Detection (LOD)	0.1 µg/mL	1.0 µg/mL	Reportable
Limit of Quantification (LOQ)	0.3 µg/mL	3.0 µg/mL	Reportable
Specificity	High	Moderate	No interference at the retention time of the analyte

Experimental Protocols

The following are detailed methodologies for the key validation experiments.

Linearity

• Objective: To assess the method's ability to elicit test results that are directly proportional to the concentration of the analyte.

• Procedure:

  • Prepare a stock solution of 2-Propyl-1-pentanol reference standard in a suitable solvent (e.g., methanol or isopropanol).

  • Prepare a series of at least five calibration standards by serial dilution of the stock solution, covering the expected concentration range of the samples.

  • Inject each calibration standard in triplicate.

  • Plot the mean peak area against the corresponding concentration.

  • Perform a linear regression analysis and determine the coefficient of determination (R²).

Accuracy

• Objective: To determine the closeness of the test results obtained by the method to the true value.

• Procedure:

  • Prepare a placebo (matrix without the analyte).

  • Spike the placebo with known concentrations of 2-Propyl-1-pentanol at three levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare three replicates for each concentration level.

  • Analyze the samples and calculate the percentage recovery for each replicate.

Precision

• Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.

• Procedure:

  • Repeatability (Intra-assay precision):

    • Prepare six individual samples at 100% of the target concentration.

    • Analyze the samples on the same day, with the same analyst and instrument.

    • Calculate the relative standard deviation (%RSD) of the results.

  • Intermediate Precision (Inter-assay precision):

    • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

    • Calculate the %RSD of the combined results from both studies.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

• Objective: To determine the lowest amount of analyte in a sample that can be detected and quantified with suitable precision and accuracy.

• Procedure:

  • Based on the Standard Deviation of the Response and the Slope:

    • Determine the slope of the calibration curve.

    • Determine the standard deviation of the response from a series of injections of a blank sample.

    • Calculate LOD and LOQ using the following formulas:

      • LOD = 3.3 * (Standard Deviation of the Blank / Slope of the Calibration Curve)

      • LOQ = 10 * (Standard Deviation of the Blank / Slope of the Calibration Curve)

Workflow for Analytical Method Validation

The following diagram illustrates a typical workflow for the validation of an analytical method for 2-Propyl-1-pentanol quantification.

Caption: A typical workflow for the validation of an analytical method.

Comparative study of the biological activity of 2-Propyl-1-pentanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activity of 2-Propyl-1-pentanol, a branched-chain saturated alcohol. Due to the limited availability of direct experimental data for 2-Propyl-1-pentanol, this comparison incorporates data from structurally similar alcohols, including its isomers and other C8 alcohols, to provide a comprehensive overview of its expected biological profile. This approach allows for an informed assessment of its potential applications and toxicological considerations in research and drug development.

Executive Summary

2-Propyl-1-pentanol, a C8 branched-chain alcohol, is anticipated to exhibit biological activities characteristic of other long-chain alcohols, including moderate cytotoxicity and skin irritation potential. Structure-activity relationships within this chemical class suggest that its biological effects are influenced by its branching and lipophilicity. While specific data is limited, comparisons with related compounds such as 1-octanol and 2-ethyl-1-hexanol provide valuable insights. Key biological activities of concern include interactions with cell membranes and potential modulation of neurotransmitter receptor function. Further empirical studies are warranted to fully elucidate the specific biological profile of 2-Propyl-1-pentanol.

Comparative Analysis of Biological Activity

The biological activity of 2-Propyl-1-pentanol is primarily associated with its effects on cell membrane integrity and its potential to cause skin and eye irritation.[1] As a member of the branched-chain saturated alcohol group, its toxicity is generally considered to be of a low order upon acute exposure.[1]

Cytotoxicity

Compound	Cell Line	Assay	Endpoint (IC50)	Reference
2-Propyl-1-pentanol	HaCaT (Keratinocytes)	MTT	Data Not Available	-
SH-SY5Y (Neuroblastoma)	MTT	Data Not Available	-
1-Octanol	Various	Not Specified	Low millimolar range (estimated)	[1]
2-Ethyl-1-hexanol	Various	Not Specified	Low millimolar range (estimated)	[1]

Note: The IC50 values for 1-Octanol and 2-Ethyl-1-hexanol are estimated based on general statements of low acute toxicity and should be confirmed by experimental data.

Skin Irritation

Branched-chain saturated alcohols are known to have skin irritation potential.[1] Human patch tests with related alcohols at concentrations of 2-10% have shown no significant irritation.[1] However, undiluted application can cause moderate to severe irritation.[1] The skin irritation potential is often assessed by measuring Transepidermal Water Loss (TEWL), where an increase indicates disruption of the skin barrier function.

Compound	Concentration	Vehicle	TEWL Increase	Skin Irritation Classification	Reference
2-Propyl-1-pentanol	Not Specified	Not Specified	Data Not Available	Not Classified	-
n-Heptanol	Not Specified	Not Specified	Slight	Slight Irritant	[2]
n-Octanol	0.5 mL (semi-occlusive)	Neat	Yes	Slight Irritant	[2]
Branched C8-C18 Alkanes	0.5 mL (semi-occlusive)	Neat	Yes	Mild Irritant	[3]

Experimental Protocols

MTT Assay for Cytotoxicity

This protocol is a standard method for assessing cell viability and proliferation. It measures the metabolic activity of cells, which is an indicator of their health.

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells, primarily by mitochondrial dehydrogenases, to form a purple formazan product. The amount of formazan produced is proportional to the number of viable cells and can be quantified spectrophotometrically.

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Expose the cells to various concentrations of 2-Propyl-1-pentanol and control compounds for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration that inhibits 50% of cell viability).

MTT Assay Workflow

Transepidermal Water Loss (TEWL) for Skin Irritation

TEWL measurement is a non-invasive method to assess the integrity of the skin's barrier function. An increase in TEWL indicates damage to the stratum corneum.

Principle: A probe with two pairs of sensors measures the water vapor pressure gradient at the skin surface. This gradient is used to calculate the rate of water evaporation from the skin.

Procedure:

• Acclimatization: Allow the subject to acclimatize to the room conditions (controlled temperature and humidity) for at least 15-20 minutes.

• Baseline Measurement: Measure the baseline TEWL on the designated skin area (e.g., forearm) before applying the test substance.

• Application: Apply a defined amount of 2-Propyl-1-pentanol or control substance to the skin site, often under an occlusive or semi-occlusive patch.

• Exposure: Leave the substance on the skin for a specified period.

• Post-Exposure Measurement: Remove the patch and measure TEWL at predefined time points after removal.

• Data Analysis: Compare the TEWL values before and after treatment to determine the effect of the substance on skin barrier function.

TEWL Measurement Workflow

Potential Signaling Pathway Involvement

While direct evidence for 2-Propyl-1-pentanol's effect on specific signaling pathways is lacking, the actions of other alcohols provide plausible targets for investigation.

GABA-A Receptor Modulation

Long-chain alcohols have been shown to modulate the function of GABA-A receptors, the primary inhibitory neurotransmitter receptors in the central nervous system.[4][5] This modulation can either potentiate or inhibit the receptor's response to GABA, depending on the alcohol's structure and the subunit composition of the receptor.[4] This interaction is a key mechanism for the sedative and anesthetic effects of many alcohols.

Hypothesized modulation of GABA-A receptor by 2-Propyl-1-pentanol.

mTOR Signaling Pathway

The mTOR (mechanistic target of rapamycin) signaling pathway is a central regulator of cell growth, proliferation, and metabolism. While direct interaction is not established, branched-chain amino acids, which can be metabolized into branched-chain alcohols, are known to activate the mTORC1 complex. This suggests a potential, albeit indirect, link between branched-chain alcohols and the mTOR pathway.

Potential indirect influence on the mTOR signaling pathway.

Conclusion and Future Directions

This comparative guide highlights the expected biological activities of 2-Propyl-1-pentanol based on data from structurally related alcohols. It is predicted to have low to moderate cytotoxicity and skin irritation potential. The provided experimental protocols for MTT and TEWL assays offer a framework for generating specific data for 2-Propyl-1-pentanol. Furthermore, the potential modulation of GABA-A receptors and indirect influence on the mTOR signaling pathway represent important areas for future investigation. Direct experimental evaluation of 2-Propyl-1-pentanol is crucial to validate these predictions and to fully characterize its biological activity profile for safe and effective use in research and development.

References

• 1. A safety assessment of branched chain saturated alcohols when used as fragrance ingredients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 4. Modulation of GABAA receptor function by alcohols: effects of subunit composition and differential effects of ethanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Actions of long chain alcohols on GABAA and glutamate receptors: relation to in vivo effects - PMC [pmc.ncbi.nlm.nih.gov]

Performance Evaluation of 2-Propyl-1-pentanol in Comparison to 2-Ethyl-1-hexanol under Various Reaction Conditions

This guide provides a comparative analysis of 2-Propyl-1-pentanol against a common structural isomer and industrial alternative, 2-Ethyl-1-hexanol. The focus is on their synthesis, physical properties, and potential performance in chemical reactions relevant to researchers, scientists, and drug development professionals.

Comparative Analysis of Physicochemical Properties

The selection of a suitable alcohol for a specific application often depends on its physical and chemical properties. Below is a comparison of 2-Propyl-1-pentanol and its widely used isomer, 2-Ethyl-1-hexanol.

Property	2-Propyl-1-pentanol	2-Ethyl-1-hexanol	Justification for Comparison
Molecular Formula	C8H18O	C8H18O	Both are C8 branched alcohols, making them structural isomers.
Molecular Weight	130.23 g/mol	130.23 g/mol	Identical molecular weights due to being isomers.
Boiling Point	176-177 °C	183-185 °C	The boiling point is a critical parameter for reaction temperature control and solvent selection.
Density	0.828 g/cm³	0.832-0.834 g/cm³	Density influences phase separation and formulation calculations.
Solubility in Water	950 mg/L at 25 °C	1000 mg/L at 20 °C	Solubility is crucial for applications in aqueous or multiphasic systems.
CAS Number	26534-77-2	104-76-7	Provides a unique identifier for each compound.

Synthesis and Reaction Performance

Both 2-Propyl-1-pentanol and 2-Ethyl-1-hexanol are commonly synthesized via the Guerbet reaction, which involves the base-catalyzed self-condensation of smaller alcohols at elevated temperatures. The performance of these alcohols in subsequent reactions, such as esterifications or as solvents, is influenced by their structure.

Experimental Protocol: Guerbet Reaction for the Synthesis of 2-Propyl-1-pentanol

This protocol outlines a general procedure for the synthesis of 2-Propyl-1-pentanol from 1-pentanol, which can be adapted for performance evaluation studies.

Materials:

• 1-Pentanol

• Sodium Pentoxide (catalyst)

• Palladium on carbon (dehydrogenation/hydrogenation catalyst)

• Inert solvent (e.g., xylene)

• Nitrogen gas supply

• Standard laboratory glassware for reflux and distillation

Procedure:

• Reaction Setup: A round-bottom flask is equipped with a reflux condenser, a Dean-Stark trap, a thermometer, and a nitrogen inlet.

• Charging the Reactor: The flask is charged with 1-pentanol and the inert solvent.

• Catalyst Addition: Sodium pentoxide and palladium on carbon are added to the reaction mixture.

• Inerting the System: The system is purged with nitrogen to remove air.

• Heating and Reaction: The mixture is heated to reflux. The water produced during the condensation reaction is collected in the Dean-Stark trap.

• Monitoring the Reaction: The reaction progress is monitored by gas chromatography (GC) to determine the conversion of 1-pentanol.

• Work-up: Once the reaction is complete, the mixture is cooled, and the catalyst is filtered off.

• Purification: The crude product is purified by fractional distillation to isolate 2-Propyl-1-pentanol.

Performance Evaluation Metrics:

• Yield: The amount of 2-Propyl-1-pentanol produced relative to the theoretical maximum.

• Purity: The percentage of 2-Propyl-1-pentanol in the final product, typically determined by GC.

• Selectivity: The ratio of the desired product (2-Propyl-1-pentanol) to other byproducts of the Guerbet reaction.

Visualizing Synthesis and Evaluation Workflows

Diagram 1: Guerbet Reaction Pathway for 2-Propyl-1-pentanol Synthesis

Caption: Guerbet reaction pathway for the synthesis of 2-Propyl-1-pentanol.

Diagram 2: Experimental Workflow for Performance Evaluation

Caption: Workflow for evaluating the performance of 2-Propyl-1-pentanol.

Conclusion

While 2-Propyl-1-pentanol and 2-Ethyl-1-hexanol share the same molecular formula and are both produced via the Guerbet reaction, their structural differences can lead to variations in performance under specific reaction conditions. The choice between these two alcohols will depend on the desired properties for a given application, such as boiling point, solvent characteristics, and the steric requirements of the reaction. The provided experimental workflow offers a systematic approach to evaluating these differences and making an informed selection. Further experimental data is necessary to definitively conclude which alcohol performs better in specific, untested applications.

Cross-Validation of Analytical Techniques for 2-Propyl-1-pentanol Analysis: A Comparative Guide

For researchers, scientists, and professionals in drug development, the accurate and precise analysis of chemical compounds is paramount. This guide provides an objective comparison of common analytical techniques for the quantification and characterization of 2-Propyl-1-pentanol, a primary alcohol with the molecular formula C8H18O.[1][2][3] The selection of an appropriate analytical method is critical and depends on the specific requirements of the analysis, such as the need for quantitative precision, structural elucidation, or high-throughput screening.

This guide explores three primary analytical techniques: Gas Chromatography with Flame Ionization Detection (GC-FID), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy. The performance of these techniques is compared, and generalized experimental protocols are provided to support methods development and validation.

Data Presentation: A Comparative Overview

The following table summarizes the key performance characteristics of GC-FID, GC-MS, and NMR spectroscopy for the analysis of 2-Propyl-1-pentanol. The quantitative metrics are based on typical performance for alcohol analysis, as direct comparative studies on 2-Propyl-1-pentanol are not extensively available in the literature.

Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation by volatility and partitioning, detection by ionization in a hydrogen flame.	Separation by volatility and partitioning, detection by mass-to-charge ratio.	Detection of nuclear spin transitions in a magnetic field.
Primary Use	High-precision quantification of volatile and semi-volatile compounds.	Quantification and structural identification of volatile and semi-volatile compounds.	Structural elucidation and quantification.
Selectivity	Moderate; based on chromatographic retention time.	High; based on retention time and mass spectrum.	High; based on unique chemical shifts for each nucleus.
Sensitivity	High (typically ng to pg range).	Very High (typically pg to fg range).	Low (typically mg to µg range).
Limit of Detection (LOD)	Estimated in the range of 0.01 - 0.1 mg/L.[4][5]	Estimated in the range of 0.001 - 0.01 mg/L.	Not typically used for trace analysis.
Limit of Quantitation (LOQ)	Estimated in the range of 0.05 - 0.5 mg/L.[4][5]	Estimated in the range of 0.005 - 0.05 mg/L.	Not typically used for trace analysis.
Linearity	Excellent over a wide dynamic range (typically 3-5 orders of magnitude).[4][6]	Good over a moderate dynamic range (typically 2-4 orders of magnitude).	Good, but requires careful selection of acquisition parameters.
Accuracy	High (typically 95-105% recovery).[4]	High (typically 90-110% recovery).	High, can be used for absolute quantification with an internal standard.
Precision	Excellent (typically <5% RSD).[7]	Excellent (typically <10% RSD).	Good (typically <5% RSD for quantification).
Sample Throughput	High.	High.	Low to Moderate.
Cost (Instrument)	Low to Moderate.	Moderate to High.	High.
Cost (Operational)	Low.	Moderate.	High.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. The following are generalized protocols for the analysis of 2-Propyl-1-pentanol using the discussed techniques.

Gas Chromatography-Flame Ionization Detection (GC-FID)

This method is ideal for the routine quantification of 2-Propyl-1-pentanol in various matrices.

Instrumentation: A gas chromatograph equipped with a flame ionization detector, a split/splitless injector, and an appropriate capillary column (e.g., a mid-polar column like one with a 5% phenyl-methylpolysiloxane stationary phase).

Sample Preparation:

• Prepare a stock solution of 2-Propyl-1-pentanol in a suitable solvent (e.g., methanol or isopropanol).

• Create a series of calibration standards by serially diluting the stock solution.

• Prepare an internal standard solution (e.g., 2-butanol or another alcohol with a distinct retention time) and add a consistent amount to all standards and samples.

• For complex matrices, a liquid-liquid extraction or solid-phase extraction may be necessary to isolate the analyte.

GC-FID Conditions:

• Injector Temperature: 250 °C

• Detector Temperature: 300 °C

• Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, ramp to 200 °C at 10 °C/min, and hold for 5 minutes.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

• Injection Volume: 1 µL

• Split Ratio: 20:1 (can be adjusted based on concentration)

Data Analysis: Quantification is achieved by creating a calibration curve of the peak area ratio (analyte/internal standard) versus concentration.

Gas Chromatography-Mass Spectrometry (GC-MS)

This technique provides both quantitative data and structural confirmation.

Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., a single quadrupole or time-of-flight analyzer).

Sample Preparation: The sample preparation follows the same procedure as for GC-FID.

GC-MS Conditions:

• GC conditions are typically similar to those used for GC-FID.

• Mass Spectrometer Settings:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-350.

  • Scan Mode: Full scan for qualitative analysis and Selected Ion Monitoring (SIM) for targeted quantification. The mass spectrum of 2-Propyl-1-pentanol can be found in databases such as the NIST WebBook.[1]

Data Analysis: Identification is confirmed by matching the retention time and the acquired mass spectrum with a reference standard or library. Quantification is performed using the peak area of a characteristic ion in SIM mode or the total ion chromatogram in full scan mode.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for the unambiguous structural elucidation of 2-Propyl-1-pentanol and can also be used for quantitative analysis (qNMR).

Instrumentation: An NMR spectrometer with a suitable probe (e.g., a broadband probe for observing both ¹H and ¹³C).

Sample Preparation:

• Dissolve a precisely weighed amount of the 2-Propyl-1-pentanol sample in a deuterated solvent (e.g., chloroform-d, methanol-d4).

• For quantitative analysis, add a precisely weighed amount of an internal standard with a known purity and a resonance that does not overlap with the analyte signals.

• Transfer the solution to an NMR tube.

NMR Acquisition Parameters (for a 400 MHz spectrometer):

• ¹H NMR:

  • Pulse Program: A standard single-pulse experiment.

  • Number of Scans: 8-16.

  • Relaxation Delay: 5 times the longest T1 of the protons of interest (for quantitative analysis).

• ¹³C NMR:

  • Pulse Program: A standard proton-decoupled experiment.

  • Number of Scans: 1024 or more, depending on the sample concentration.

  • DEPT (Distortionless Enhancement by Polarization Transfer) experiments can be used to differentiate between CH, CH₂, and CH₃ groups.[8]

Data Analysis: Structural confirmation is achieved by analyzing the chemical shifts, coupling constants, and integration of the proton and carbon signals.[8][9][10] Quantification is performed by comparing the integral of a specific analyte resonance to the integral of the internal standard resonance.

Mandatory Visualization

The following diagrams illustrate the logical workflow for selecting an analytical technique and the general experimental workflow for GC-based analysis.

Caption: Decision tree for selecting an analytical technique for 2-Propyl-1-pentanol analysis.

Caption: General experimental workflow for GC-based analysis of 2-Propyl-1-pentanol.

References

• 1. 2-Propyl-1-pentanol [webbook.nist.gov]
• 2. 2-Propyl-1-pentanol [webbook.nist.gov]
• 3. 1-Pentanol, 2-propyl- | C8H18O | CID 123543 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Validation of a Method for Characterization of Ethanol in Water by HS-GC-FID to Serve the Traceability of Halal Measurements [scirp.org]
• 6. researchgate.net [researchgate.net]
• 7. Method Validation of a HS-GC-FID-MS for the Analysis of Ethanol in Blood [escholarship.org]
• 8. azom.com [azom.com]
• 9. google.com [google.com]
• 10. propan-2-ol low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 2-propanol 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]

2-Propyl-1-pentanol vs. Other Plasticizers: A Comparative Analysis for Researchers

In the dynamic field of polymer science and drug development, the selection of an appropriate plasticizer is paramount to achieving desired material properties, ensuring product stability, and meeting safety standards. This guide provides a comparative analysis of 2-Propyl-1-pentanol, a less conventional alcohol, against widely used plasticizers such as phthalates, adipates, and bio-based alternatives. The information presented herein is intended for researchers, scientists, and professionals in drug development to facilitate informed decisions in material formulation.

While extensive data exists for common plasticizers, 2-Propyl-1-pentanol is not widely documented as a primary plasticizer in the scientific literature. Therefore, its performance characteristics in this guide are projected based on its chemical structure and established principles of plasticizer science. These projections are intended to serve as a baseline for empirical validation.

Comparative Performance Data

The following tables summarize the key performance indicators for 2-Propyl-1-pentanol (projected) and other common plasticizers. The data for established plasticizers represents typical values found in industry and academic research.

Table 1: Plasticizing Efficiency

Plasticizer	Type	Molecular Weight ( g/mol )	Typical Concentration (phr)	Hardness Reduction (Shore A)
2-Propyl-1-pentanol (Projected)	Alcohol	130.23	30-60	High
Di(2-ethylhexyl) phthalate (DEHP)	Phthalate	390.56	40-60	High
Dioctyl adipate (DOA)	Adipate	370.57	30-50	Moderate-High
Acetyl tributyl citrate (ATBC)	Bio-based (Citrate)	402.44	30-50	Moderate
Epoxidized Soybean Oil (ESBO)	Bio-based (Epoxy)	~1000	5-15 (as co-plasticizer)	Low

Table 2: Thermal Stability

Plasticizer	Decomposition Temperature (TGA, °C)	Volatility (Weight Loss %)
2-Propyl-1-pentanol (Projected)	Low-Moderate	High
Di(2-ethylhexyl) phthalate (DEHP)	~250-300	Low
Dioctyl adipate (DOA)	~200-250	Moderate
Acetyl tributyl citrate (ATBC)	~200-250	Moderate
Epoxidized Soybean Oil (ESBO)	>300	Very Low

Table 3: Migration Resistance

Plasticizer	Migration into Hexane (%)	Migration into Water (%)
2-Propyl-1-pentanol (Projected)	High	Moderate
Di(2-ethylhexyl) phthalate (DEHP)	Low	Very Low
Dioctyl adipate (DOA)	Moderate	Very Low
Acetyl tributyl citrate (ATBC)	Low-Moderate	Low
Epoxidized Soybean Oil (ESBO)	Very Low	Very Low

Table 4: Biocompatibility Profile

Plasticizer	Cytotoxicity	Regulatory Status (Examples)
2-Propyl-1-pentanol (Projected)	Data not available	Not established for plasticizer use
Di(2-ethylhexyl) phthalate (DEHP)	Concerns of endocrine disruption[1][2]	Restricted in many consumer goods (e.g., EU REACH)
Dioctyl adipate (DOA)	Generally considered low toxicity	Approved for food contact in some jurisdictions
Acetyl tributyl citrate (ATBC)	Generally considered non-toxic and biocompatible[3]	FDA approved for food contact and medical applications[3]
Epoxidized Soybean Oil (ESBO)	Generally considered low toxicity	Approved for food contact materials

Experimental Protocols

The evaluation of plasticizer performance relies on standardized testing methodologies to ensure comparability and reproducibility of results. Below are detailed protocols for the key experiments cited in this guide.

Plasticizer Efficiency

The efficiency of a plasticizer is its ability to impart flexibility to a polymer.[4] A common method for determining this is by measuring the reduction in hardness of the plasticized polymer.

Methodology: Hardness Testing (ASTM D2240)

• Sample Preparation: Prepare polymer formulations with varying concentrations of the plasticizer. For instance, in Polyvinyl Chloride (PVC), this involves mixing PVC resin with the plasticizer and other additives, followed by processing (e.g., extrusion, molding) into standardized samples.[5]

• Conditioning: Condition the prepared samples in a controlled environment to ensure consistent results.[5]

• Measurement: Use a Shore A durometer to measure the hardness of the plasticized polymer samples. The durometer measures the penetration depth of a standardized presser foot under a specified force.

• Analysis: Compare the hardness values of the plasticized samples to that of the unplasticized polymer. A greater reduction in hardness for a given concentration indicates higher plasticizing efficiency.

Thermal Stability

Thermal stability is crucial for polymers that will be processed at high temperatures or used in applications involving heat exposure.[6] Thermogravimetric Analysis (TGA) is a standard method to assess this property.[7]

Methodology: Thermogravimetric Analysis (TGA)

• Sample Preparation: Place a small, precisely weighed sample of the plasticized polymer into a TGA crucible.

• Instrumentation: Use a TGA instrument, which consists of a high-precision balance and a furnace.

• Heating Program: Heat the sample at a controlled rate (e.g., 10°C/min) in a controlled atmosphere (e.g., nitrogen or air).

• Data Acquisition: Continuously record the sample's weight as a function of temperature.

• Analysis: The resulting TGA curve shows the temperatures at which weight loss occurs, indicating decomposition or volatilization of the plasticizer and polymer. The onset temperature of decomposition is a key indicator of thermal stability.[8]

Migration Resistance

Plasticizer migration is the process by which the plasticizer leaches out of the polymer matrix, which can lead to embrittlement of the material and contamination of surrounding media.[9]

Methodology: Solvent Extraction Test (ASTM D1239)

• Sample Preparation: Cut standardized specimens from the plasticized polymer sheet.

• Initial Weighing: Accurately weigh each specimen.

• Immersion: Immerse the specimens in a test liquid (e.g., n-hexane to simulate oily contact, or distilled water for aqueous contact) for a specified time and at a controlled temperature.[10]

• Drying and Final Weighing: After the immersion period, remove the specimens, dry them thoroughly, and reweigh them.

• Calculation: The percentage of weight loss represents the amount of plasticizer that has migrated into the solvent.[10]

Biocompatibility

For applications in drug development and medical devices, biocompatibility is a critical safety parameter.[11] In vitro cytotoxicity tests are often the first step in assessing the biological reactivity of a material.[12]

Methodology: In Vitro Cytotoxicity - Elution Test (ISO 10993-5)

• Extract Preparation: Prepare an extract of the plasticized material by incubating it in a cell culture medium for a defined period (e.g., 24 hours at 37°C).

• Cell Culture: Grow a monolayer of a suitable cell line (e.g., L929 mouse fibroblasts) in a multi-well plate.

• Exposure: Replace the normal culture medium with the prepared extract of the test material. Also include positive (toxic material) and negative (non-toxic material) controls.

• Incubation: Incubate the cells with the extracts for a specified period.

• Assessment: Evaluate the biological response of the cells. This can be done qualitatively by observing cell morphology under a microscope for signs of cell death or quantitatively using assays that measure cell viability (e.g., MTT assay). The results are typically graded on a scale from non-cytotoxic to severely cytotoxic.

Visualizations

The following diagrams illustrate the general workflow for plasticizer evaluation and the logical relationship between plasticizer properties and performance.

Caption: Experimental workflow for evaluating plasticizer performance.

Caption: Key relationships between plasticizer properties and performance.

References

• 1. Different Types of Plasticizers Used in Industry: A Comprehensive Guide_Industry News_News_Jinli Chemical [en.jinlichemical.com]
• 2. escholarship.mcgill.ca [escholarship.mcgill.ca]
• 3. youtube.com [youtube.com]
• 4. kanademy.com [kanademy.com]
• 5. How to Test Plasticizer Efficiency in Flexible PVC (ASTM D2284) [eureka.patsnap.com]
• 6. researchgate.net [researchgate.net]
• 7. zeusinc.com [zeusinc.com]
• 8. mdpi.com [mdpi.com]
• 9. How Green is Your Plasticizer? | MDPI [mdpi.com]
• 10. d-nb.info [d-nb.info]
• 11. tangram.co.uk [tangram.co.uk]
• 12. specialchem.com [specialchem.com]

A Comparative Review of Synthesis Methods for 2-Propyl-1-pentanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the primary synthetic routes to 2-Propyl-1-pentanol, a branched C8 alcohol with applications as a specialty solvent, chemical intermediate, and potential biofuel component. The review focuses on three major synthetic strategies: the Guerbet reaction, Grignard synthesis, and a hydroformylation-based approach, providing detailed experimental protocols, quantitative data for comparison, and a discussion of the advantages and disadvantages of each method.

Overview of Synthetic Pathways

2-Propyl-1-pentanol can be synthesized through several distinct routes, each with its own characteristic reaction conditions, yields, and scalability. The choice of a particular method often depends on the availability of starting materials, desired purity, and economic considerations. The three primary methods evaluated in this guide are:

• Guerbet Reaction: A condensation reaction of lower molecular weight alcohols at elevated temperatures.

• Grignard Synthesis: The reaction of a Grignard reagent with an aldehyde.

• Hydroformylation-Based Route: A multi-step process involving the hydroformylation of an alkene followed by aldol condensation and hydrogenation.

The logical workflow for these synthetic approaches is illustrated in the diagram below.

Caption: Comparative workflow of the main synthesis routes for 2-Propyl-1-pentanol.

Quantitative Data Comparison

The following table summarizes the key quantitative parameters for each synthesis method, based on typical experimental outcomes.

Parameter	Guerbet Reaction	Grignard Synthesis	Hydroformylation-Based Route
Starting Materials	n-Butanol, n-Propanol	n-Propyl bromide, Butanal	1-Hexene, Syngas (CO/H₂)
Typical Yield	40-60%	70-85%	80-95% (overall)
Purity (before purification)	Moderate (mixture of products)	High	Moderate (isomeric mixture)
Reaction Temperature	150-250 °C	0-35 °C	80-150 °C (hydroformylation)
Reaction Pressure	10-50 bar	Atmospheric	20-100 bar (hydroformylation)
Catalyst	Heterogeneous (e.g., Pd/C, Cu-chromite) or Homogeneous	None (reagent-based)	Homogeneous (e.g., Rh or Co complexes)
Key Byproducts	Water, other condensation products	Magnesium salts	Isomeric aldehydes and alcohols

Experimental Protocols

Guerbet Reaction

The Guerbet reaction provides a direct route to 2-propyl-1-pentanol from readily available C3 and C4 alcohols. This method is often favored in industrial settings for its use of relatively inexpensive feedstocks.

Reaction Scheme:

CH₃(CH₂)₃OH + CH₃(CH₂)₂OH → (CH₃CH₂CH₂)₂CHCH₂OH + H₂O

Experimental Protocol:

• A high-pressure autoclave reactor is charged with n-butanol, n-propanol (in a 1:1 molar ratio), and a catalytic amount of a heterogeneous catalyst such as 5% palladium on carbon (Pd/C) or a copper-chromite catalyst.

• A basic co-catalyst, such as sodium butoxide (NaOBu), is added to the reaction mixture.

• The reactor is sealed, purged with nitrogen, and then pressurized with an inert gas (e.g., nitrogen or argon) to 10-20 bar.

• The mixture is heated to 180-220 °C with vigorous stirring for 12-24 hours.

• After cooling, the reactor is depressurized, and the catalyst is removed by filtration.

• The resulting liquid is washed with water to remove the base and then subjected to fractional distillation to isolate the 2-propyl-1-pentanol from unreacted starting materials and other condensation byproducts.

Grignard Synthesis

The Grignard synthesis offers a high-yield, laboratory-scale method for the preparation of 2-propyl-1-pentanol with high selectivity.

Reaction Scheme:

• CH₃(CH₂)₂Br + Mg → CH₃(CH₂)₂MgBr

• CH₃(CH₂)₂MgBr + CH₃(CH₂)₂CHO → (CH₃CH₂CH₂)₂CHOMgBr

• (CH₃CH₂CH₂)₂CHOMgBr + H₃O⁺ → (CH₃CH₂CH₂)₂CHCH₂OH + Mg(OH)Br

Experimental Protocol:

• Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a dropping funnel, condenser, and magnetic stirrer, magnesium turnings are placed. A solution of n-propyl bromide in anhydrous diethyl ether is added dropwise to initiate the reaction. The reaction is maintained at a gentle reflux until all the magnesium has been consumed.

• Reaction with Butanal: The Grignard reagent solution is cooled in an ice bath. A solution of butanal in anhydrous diethyl ether is then added dropwise with stirring, maintaining the temperature below 10 °C.

• Workup: After the addition is complete, the reaction mixture is stirred at room temperature for 1-2 hours. The reaction is then quenched by the slow addition of a saturated aqueous solution of ammonium chloride or dilute hydrochloric acid.

• Extraction and Purification: The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure. The crude product is then purified by vacuum distillation.

Hydroformylation-Based Route

This industrial-scale process involves the hydroformylation of an alkene to form an aldehyde, which is then converted to the desired alcohol. For 2-propyl-1-pentanol, a common route involves the hydroformylation of 1-hexene.

Reaction Scheme (simplified):

• CH₃(CH₂)₃CH=CH₂ + CO + H₂ → CH₃(CH₂)₅CHO and (CH₃(CH₂)₃)(CH₃)CHCHO (Heptanal isomers)

• Heptanal isomers + H₂ → (CH₃CH₂CH₂)₂CHCH₂OH and other C7 alcohol isomers

Experimental Protocol:

• Hydroformylation: 1-Hexene is charged into a high-pressure reactor with a suitable solvent (e.g., toluene) and a homogeneous rhodium or cobalt-based catalyst (e.g., Rh(acac)(CO)₂ with a phosphine ligand). The reactor is pressurized with a mixture of carbon monoxide and hydrogen (syngas, typically 1:1) to 50-100 bar and heated to 100-130 °C for several hours.

• Catalyst Removal: After the reaction, the catalyst is typically separated from the product mixture through various techniques, which can include extraction or precipitation.

• Hydrogenation: The resulting mixture of heptanal isomers is then subjected to catalytic hydrogenation. This is typically carried out in a separate reactor using a heterogeneous catalyst such as Raney nickel or a supported palladium catalyst under hydrogen pressure (20-50 bar) and elevated temperature (100-150 °C).

• Purification: The final product mixture, containing 2-propyl-1-pentanol and its isomers, is purified by fractional distillation.

Method Comparison and Concluding Remarks

The choice of the most suitable synthesis method for 2-propyl-1-pentanol is highly dependent on the specific requirements of the application.

The Guerbet reaction is advantageous for large-scale industrial production due to the low cost of its starting materials. However, it typically results in moderate yields and a mixture of products, necessitating extensive purification.

The Grignard synthesis is an excellent laboratory method that provides high yields and selectivity for the desired product. Its primary drawbacks are the higher cost of starting materials and the use of stoichiometric magnesium, making it less economically viable for large-scale production.

The Hydroformylation-Based Route is a highly efficient industrial process that can achieve high overall yields. A key challenge is the control of regioselectivity during the hydroformylation step, which often leads to a mixture of isomeric alcohols requiring careful separation.

For researchers in a laboratory setting requiring high purity 2-propyl-1-pentanol, the Grignard synthesis is often the most practical choice. For industrial production where cost is a primary driver, the Guerbet reaction or a hydroformylation-based process are the more likely options, with the final choice depending on feedstock availability and the required product purity.

Mandatory Visualization

Caption: Step-by-step experimental workflows for the synthesis of 2-Propyl-1-pentanol.

Benchmarking the Purity of Synthesized 2-Propyl-1-pentanol: A Comparative Guide

For researchers, scientists, and drug development professionals, the purity of synthesized compounds is a critical parameter that can significantly impact experimental outcomes and product efficacy. This guide provides a comprehensive benchmark for the purity of 2-Propyl-1-pentanol, a branched-chain primary alcohol, by comparing the typical purity levels of the synthesized product with commercially available standards. Detailed experimental protocols for key analytical techniques are provided to enable accurate purity assessment.

Synthesis and Impurity Profile of 2-Propyl-1-pentanol

2-Propyl-1-pentanol is commonly synthesized via the Guerbet reaction, a self-condensation of alcohols at elevated temperatures in the presence of a catalyst. The reaction of 1-pentanol, for instance, can yield 2-propyl-1-heptanol, and mixed Guerbet reactions can produce a variety of branched alcohols. This process, while effective, can lead to the formation of several impurities that must be identified and quantified to ensure the final product's quality.

Common Impurities in 2-Propyl-1-pentanol Synthesis:

• Unreacted Starting Materials: Residual 1-pentanol is a common impurity.

• Isomeric Alcohols: Side reactions can lead to the formation of other C8 alcohols.

• Aldehydes: Intermediate aldehydes, such as pentanal, may be present if the final reduction step is incomplete.

• Unsaturated Aldehydes: Dehydration of the intermediate aldol product can result in impurities like 2-propyl-2-heptenal.

• Higher Molecular Weight Alcohols: Further condensation reactions can produce larger alcohol molecules.

Purity Comparison: Synthesized vs. Commercial 2-Propyl-1-pentanol

The purity of synthesized 2-Propyl-1-pentanol can vary significantly depending on the reaction conditions and the effectiveness of the purification process, which typically involves distillation. Commercially available 2-Propyl-1-pentanol serves as a benchmark for purity, with suppliers commonly offering grades of 97% and 99%.[1]

Product	Purity Level (%)	Method of Determination	Key Impurities
Synthesized 2-Propyl-1-pentanol (Crude)	70 - 85	GC-FID	1-pentanol, 2-propyl-2-heptenal, other C8 isomers
Synthesized 2-Propyl-1-pentanol (Purified)	95 - 99+	GC-FID, NMR	Trace amounts of starting materials and isomeric alcohols
Commercial Standard 1	≥ 97	GC	Not specified
Commercial Standard 2	≥ 99	GC	Not specified

Experimental Protocols for Purity Assessment

Accurate determination of 2-Propyl-1-pentanol purity requires the use of robust analytical techniques. Gas Chromatography with Flame Ionization Detection (GC-FID) is the primary method for quantitative analysis, while Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential for structural confirmation and identification of impurities.

Gas Chromatography-Flame Ionization Detection (GC-FID)

Purpose: To quantify the purity of 2-Propyl-1-pentanol and determine the percentage of volatile impurities.

Instrumentation:

• Gas chromatograph equipped with a flame ionization detector (FID)

• Capillary column: DB-Wax or equivalent polar column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)

• Injector: Split/splitless inlet

• Data acquisition and processing software

Chromatographic Conditions:

• Carrier Gas: Helium or Hydrogen

• Inlet Temperature: 250 °C

• Split Ratio: 50:1 (can be adjusted based on sample concentration)

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 220 °C

  • Hold: 5 minutes at 220 °C

• Detector Temperature: 280 °C

• Injection Volume: 1 µL

Sample Preparation:

• Prepare a stock solution of the synthesized 2-Propyl-1-pentanol in a suitable solvent (e.g., ethanol or isopropanol) at a concentration of approximately 10 mg/mL.

• Prepare a series of calibration standards of a certified 2-Propyl-1-pentanol reference standard in the same solvent, ranging from approximately 0.01 mg/mL to 2 mg/mL.

• Analyze the calibration standards and the sample solution by GC-FID.

Data Analysis:

• Calculate the area percent of each peak in the chromatogram of the synthesized sample.

• For a more accurate quantification, create a calibration curve from the reference standard data and determine the concentration of 2-Propyl-1-pentanol and any identified impurities in the synthesized sample.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Purpose: To confirm the chemical structure of 2-Propyl-1-pentanol and identify the presence of structural isomers and other impurities.

Instrumentation:

• NMR spectrometer (e.g., 300 MHz or higher)

• 5 mm NMR tubes

Sample Preparation:

• Dissolve approximately 10-20 mg of the 2-Propyl-1-pentanol sample in about 0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

¹H NMR Spectroscopy:

• Expected Chemical Shifts (in CDCl₃):

  • ~3.5 ppm (d, 2H, -CH₂OH)

  • ~1.5 ppm (m, 1H, -CH(CH₂CH₂CH₃)₂)

  • ~1.2-1.4 ppm (m, 8H, -CH₂CH₂CH₃)

  • ~0.9 ppm (t, 6H, -CH₂CH₃)

  • A broad singlet for the hydroxyl proton (-OH), the chemical shift of which is concentration-dependent.

¹³C NMR Spectroscopy:

• Expected Chemical Shifts (in CDCl₃):

  • ~65 ppm (-CH₂OH)

  • ~43 ppm (-CH(CH₂CH₂CH₃)₂)

  • ~33 ppm (-CH₂CH₂CH₃)

  • ~20 ppm (-CH₂CH₂CH₃)

  • ~14 ppm (-CH₃)

Gas Chromatography-Mass Spectrometry (GC-MS)

Purpose: To identify unknown impurities by their mass spectra and fragmentation patterns.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• The same GC column and conditions as for GC-FID analysis can generally be used.

Mass Spectrometry Parameters:

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Range: m/z 30-300

Expected Fragmentation Pattern for 2-Propyl-1-pentanol (C₈H₁₈O, MW: 130.23):

• Molecular Ion (M⁺): A weak or absent peak at m/z 130.

• M-18 (Loss of H₂O): A peak at m/z 112.

• M-31 (Loss of ·CH₂OH): A peak at m/z 99.

• M-43 (Loss of ·C₃H₇): A peak at m/z 87.

• Base Peak: Often at m/z 43 or 57, corresponding to propyl or butyl fragments.

Experimental Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the logical workflow for benchmarking the purity of synthesized 2-Propyl-1-pentanol and the Guerbet reaction pathway.

Caption: Experimental workflow for purity benchmarking.

References

• 1. 2-n-Propyl-1-pentanol, 97% | Fisher Scientific [fishersci.ca]

Inter-laboratory Comparison of 2-Propyl-1-pentanol Analysis: A Guide for Researchers

A comprehensive review of analytical performance and methodologies for the quantification of 2-Propyl-1-pentanol, a key impurity and metabolite of Valproic Acid. This guide provides insights from inter-laboratory comparison studies and detailed experimental protocols to support researchers, scientists, and drug development professionals in achieving accurate and reproducible results.

Performance in Inter-laboratory Comparison Studies

Proficiency testing (PT) and external quality assessment (EQA) schemes are crucial for laboratories to evaluate their analytical performance against their peers. Data from these programs for Valproic Acid offer valuable insights into the state of routine analysis.

A report from the Korean Association of External Quality Assessment Service on Therapeutic Drug Monitoring (TDM) provides a snapshot of the performance of clinical laboratories in analyzing Valproic Acid. While individual laboratory data is not publicly disclosed, the report summarizes key metrics such as the number of participating laboratories and the coefficient of variation (CV), which indicates the degree of inter-laboratory result variability.

Table 1: Summary of a Representative Proficiency Testing Round for Valproic Acid Analysis

Parameter	Result
Number of Participating Laboratories	>100
Analytical Methods Employed	Immunoassay, LC-MS/MS, GC-MS
Reported Coefficient of Variation (CV%)	5-15% (Method Dependent)

Note: This data is synthesized from publicly available summaries of proficiency testing reports. Actual values may vary between different PT schemes and testing rounds.

The observed CVs highlight that while most laboratories produce results within an acceptable range, there is still a degree of variability that underscores the importance of robust and standardized analytical methods.

Experimental Protocols

Accurate quantification of 2-Propyl-1-pentanol, alongside Valproic Acid, in biological matrices such as serum or plasma can be effectively achieved using chromatographic techniques coupled with mass spectrometry. Both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are powerful tools for this purpose.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a well-established technique for the analysis of volatile and semi-volatile compounds like Valproic Acid and its metabolites. Derivatization is often employed to improve the chromatographic properties of the analytes.

Sample Preparation:

• Internal Standard Addition: To a 1.0 mL aliquot of serum or plasma, add an appropriate internal standard (e.g., deuterated Valproic Acid).

• Acidification: Acidify the sample by adding 100 µL of 6M HCl to protonate the acidic analytes.

• Liquid-Liquid Extraction (LLE): Add 5 mL of a suitable organic solvent (e.g., ethyl acetate or a mixture of hexane and ethyl acetate). Vortex for 2 minutes to ensure thorough mixing.

• Centrifugation: Centrifuge the mixture at 3000 rpm for 10 minutes to separate the organic and aqueous layers.

• Evaporation: Carefully transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization: Reconstitute the dried extract in 100 µL of a derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS) and heat at 70°C for 30 minutes.

GC-MS Parameters:

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• Injector Temperature: 250°C.

• Injection Mode: Splitless.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Selected Ion Monitoring (SIM) for target analytes.

    • Valproic Acid-TMS derivative: m/z (target ions)

    • 2-Propyl-1-pentanol-TMS derivative: m/z (target ions)

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and specificity and often requires simpler sample preparation compared to GC-MS.

Sample Preparation:

• Internal Standard Addition: To a 100 µL aliquot of serum or plasma, add an internal standard (e.g., deuterated Valproic Acid).

• Protein Precipitation: Add 300 µL of cold acetonitrile to precipitate proteins. Vortex for 1 minute.

• Centrifugation: Centrifuge at 10,000 rpm for 10 minutes.

• Dilution and Injection: Transfer the supernatant to an autosampler vial, dilute with an appropriate volume of the initial mobile phase if necessary, and inject into the LC-MS/MS system.

LC-MS/MS Parameters:

• Column: C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in water.

  • B: 0.1% Formic acid in acetonitrile.

• Gradient Elution:

  • Start with 10% B, increase to 95% B over 5 minutes, hold for 2 minutes, and then return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Mass Spectrometer:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

    • Valproic Acid: Precursor ion > Product ion (e.g., m/z 143.1 > 143.1)

    • 2-Propyl-1-pentanol: Precursor ion > Product ion (To be determined by direct infusion)

Visualization of Analytical Workflows

To provide a clear overview of the experimental processes, the following diagrams illustrate the workflows for the described GC-MS and LC-MS/MS methodologies.

Caption: Workflow for GC-MS analysis of 2-Propyl-1-pentanol.

Caption: Workflow for LC-MS/MS analysis of 2-Propyl-1-pentanol.

Safety & Regulatory Compliance

Proper Disposal of 2-Propyl-1-pentanol: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of 2-Propyl-1-pentanol is critical for maintaining a secure laboratory environment and adhering to environmental regulations. This guide provides detailed procedures for its proper handling and disposal.

2-Propyl-1-pentanol is classified as a hazardous substance, presenting risks of combustibility, skin and eye irritation, and respiratory tract irritation.[1][2][3] Ingestion of this chemical can also be harmful.[1] Adherence to proper disposal protocols is therefore not just a matter of compliance, but a fundamental aspect of laboratory safety.

Immediate Safety and Handling

Before initiating any disposal procedure, ensure that all relevant personnel are equipped with the appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, protective gloves, chemical-resistant clothing, and eye and face protection.[2] All handling of 2-Propyl-1-pentanol should be conducted in a well-ventilated area to avoid the inhalation of vapors.[2]

In the event of a spill, immediate action is required. For minor spills, all ignition sources must be removed, and the spill should be cleaned up promptly using inert absorbent materials.[1][4] For major spills, the area should be evacuated, and emergency responders should be alerted.[1]

Disposal Protocol

The recommended method for the disposal of 2-Propyl-1-pentanol is to consign it to an approved hazardous waste disposal facility.[2] It is imperative to consult with local and national waste management authorities to ensure compliance with all applicable regulations.[1]

Key Disposal Steps:

• Containerization: Store waste 2-Propyl-1-pentanol in a suitable, clearly labeled, and tightly closed container.[2][4]

• Waste Classification: The waste is classified as hazardous due to its ignitability and potential health effects.[4][5]

• Contact a Licensed Waste Carrier: Arrange for the collection and disposal of the chemical waste with a certified hazardous waste management company.

• Documentation: Maintain all records of waste transfer and disposal as required by law.

Under no circumstances should 2-Propyl-1-pentanol be disposed of down the drain or allowed to evaporate as a means of disposal.[6] Such actions are illegal and pose a significant threat to the environment and public health.[5][6] While recycling may be an option for unused and uncontaminated product, this should be discussed with the manufacturer or a specialized recycling facility.[1]

Regulatory Framework

The U.S. Environmental Protection Agency (EPA) regulates the disposal of ignitable hazardous waste. While an "alcohol exemption" exists for aqueous solutions containing less than 24% alcohol and at least 50% water, this exemption does not apply to pure or concentrated forms of 2-Propyl-1-pentanol.[7]

Hazard and Safety Data Summary

For quick reference, the following table summarizes the key hazard and safety information for 2-Propyl-1-pentanol.

Hazard Classification	GHS Pictograms	Precautionary Measures
Flammable Liquid	🔥	Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2]
Skin and Eye Irritant	❕	Wear protective gloves, clothing, and eye/face protection.[2][3]
Respiratory Irritant	❕	Use only in a well-ventilated area. Avoid breathing vapors.[2][3]
Harmful if Swallowed	❕	Do not eat, drink, or smoke when using this product.[1]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 2-Propyl-1-pentanol.

Caption: Disposal workflow for 2-Propyl-1-pentanol.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. fishersci.com [fishersci.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. epa.gov [epa.gov]
• 6. ehs.stanford.edu [ehs.stanford.edu]
• 7. hazardouswasteexperts.com [hazardouswasteexperts.com]

Comprehensive Safety and Handling Guide for 2-Propyl-1-pentanol

This guide provides essential safety, handling, and disposal protocols for 2-Propyl-1-pentanol, tailored for research, scientific, and drug development professionals. Adherence to these procedures is critical for ensuring laboratory safety and minimizing risks associated with this chemical.

Hazard Identification and Immediate Precautions

2-Propyl-1-pentanol is a combustible liquid that is irritating to the eyes, skin, and respiratory system.[1][2][3][4] It can be harmful if swallowed, with a risk of causing lung damage (chemical pneumonitis) if aspirated.[1] Inhalation of vapors may lead to drowsiness and dizziness.[1] Therefore, it is imperative to avoid all personal contact, including inhalation, and to use this chemical in a well-ventilated area.[1][2]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Propyl-1-pentanol to prevent exposure.

Protection Type	Specific Recommendations	Rationale
Eye/Face Protection	Chemical safety goggles or safety glasses with side shields.[1] A face shield may be required for splash hazards.	Protects against splashes and vapors that can cause serious eye irritation.[3] An eyewash station must be readily accessible.[1]
Skin Protection	Chemical-resistant gloves (e.g., Neoprene, PVC).[1] For prolonged contact, use gloves with a protection class of 5 or higher (breakthrough time >240 min). For brief contact, class 3 or higher (>60 min) is suitable.[1]	Prevents skin irritation and potential absorption through cuts or abrasions.[1][4]
Lab coat, overalls, or a PVC apron.[1]	Protects skin and personal clothing from contamination. Do not allow clothing wet with the material to remain in contact with the skin.[1]
Respiratory Protection	Use only in a well-ventilated area, preferably with local exhaust ventilation.[1][2] If there is a risk of overexposure or inhalation, wear a NIOSH-approved respirator with an appropriate filter (e.g., Type A-P).[1]	Protects against respiratory irritation and systemic effects like dizziness from vapor inhalation.[1][3]

Physical and Chemical Properties

Understanding the properties of 2-Propyl-1-pentanol is crucial for its safe handling and storage.

Property	Value
CAS Number	58175-57-8
Molecular Formula	C₈H₁₈O[4]
Molecular Weight	130.23 g/mol
Appearance	Colorless clear liquid[1]
Density	0.83 g/mL at 25 °C
Boiling Point	80-82 °C / 12 mmHg[4]
Flash Point	161 °F (71.7 °C)[4]
Solubility	Does not mix well with water[1]

Operational Plan: Handling and Storage

Handling:

• Ventilation: Always handle 2-Propyl-1-pentanol in a well-ventilated area or a chemical fume hood to minimize vapor inhalation.[1][2]

• Avoid Contact: Avoid all direct contact with eyes, skin, and clothing.[1] Do not breathe vapors or mists.[2]

• Hygiene: Wash hands thoroughly with soap and water after handling.[2]

• Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1][2] This is a combustible liquid.[2][3]

Storage:

• Containers: Store in original, tightly sealed containers.[1][2] Glass or metal containers are recommended.[1]

• Conditions: Store in a cool, dry, and well-ventilated area.[1][2]

• Incompatibilities: Store away from incompatible materials such as strong oxidizing agents, strong acids, acid chlorides, and acid anhydrides to prevent hazardous reactions.[1]

Emergency Protocols

First-Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of running water for at least 15 minutes, holding eyelids open.[2] If irritation persists, seek medical attention.[2]

• Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin area with soap and running water.[1][2] If skin irritation occurs, get medical advice.[2]

• Inhalation: Move the person to fresh air and keep them warm and at rest in a position comfortable for breathing.[1][2] If the person feels unwell, call a poison control center or doctor.[2]

• Ingestion: Rinse mouth with water. Do NOT induce vomiting , as the substance can be aspirated into the lungs, causing severe lung damage.[1] Seek immediate medical attention.

Spill Response Plan: A systematic approach is crucial for managing spills effectively.

Caption: Workflow for handling spills of 2-Propyl-1-pentanol.

Step-by-Step Spill Protocol:

• Minor Spills:

  • Remove all sources of ignition from the area.[1]

  • Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth).

  • Carefully collect the absorbed material into a sealable, labeled container for disposal.

  • Clean the spill area thoroughly with soap and water.

• Major Spills:

  • Immediately clear the area of all personnel and move upwind to avoid inhaling vapors.[1]

  • Alert your institution's emergency responders and inform them of the location and nature of the hazard.[1]

  • Only personnel with appropriate full-body protective clothing and breathing apparatus should enter the area.[1]

Disposal Plan

All waste materials, including contaminated absorbents and PPE, must be treated as hazardous waste.

• Collection: Collect waste in clearly labeled, sealed containers.

• Regulations: Dispose of the waste through an approved waste disposal plant.[2][3] All disposal practices must comply with local, state, and federal regulations.[1]

• Hierarchy of Controls: Before disposal, consider waste reduction, reuse, or recycling options if the material is unused and uncontaminated.[1]

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. fishersci.com [fishersci.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. chembk.com [chembk.com]